17:0-20:3 PG-d5

• CAS: 2342575-52-2

Core Science & Biosynthesis

The Role of 17:0-20:3 PG-d5 in Advancing Lipidomics Research: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of 17:0-20:3 Phosphatidylglycerol-d5 (17:0-20:3 PG-d5), a critical tool in modern lipidomics research. As a deuterated internal standard, this synthetic lipid analogue is instrumental in achieving accurate and reproducible quantification of endogenous lipids in complex biological samples. This document will detail its primary applications, provide comprehensive experimental protocols, and illustrate its utility in the context of key biological pathways.

Core Principles: The Indispensable Role of Deuterated Internal Standards

In the dynamic field of lipidomics, precise quantification of lipid species is paramount to understanding their roles in health and disease. Mass spectrometry (MS) has emerged as a powerful analytical technique for lipid analysis. However, the accuracy of MS-based quantification can be affected by various factors, including sample loss during preparation and variations in ionization efficiency.

To address these challenges, stable isotope-labeled internal standards, such as deuterated lipids, are employed. 17:0-20:3 PG-d5 is a phosphatidylglycerol molecule where five hydrogen atoms in the glycerol (B35011) backbone have been replaced with deuterium. This isotopic labeling makes it chemically identical to its natural counterpart but distinguishable by its higher mass in a mass spectrometer.

By adding a known amount of 17:0-20:3 PG-d5 to a biological sample at the beginning of the experimental workflow, researchers can normalize the signal of the endogenous phosphatidylglycerols. Because the deuterated standard and the native analyte exhibit nearly identical physicochemical properties, they experience similar losses during sample processing and have comparable ionization efficiencies. This allows for the correction of experimental variations, leading to highly accurate quantification of the target lipid species.

17:0-20:3 PG-d5 is a key component of the commercially available UltimateSPLASH™ ONE internal standard mixture, which contains a comprehensive suite of deuterated lipids for broad-spectrum lipidomics analysis.

Applications in Research

The primary application of 17:0-20:3 PG-d5 is as an internal standard for the quantitative analysis of phosphatidylglycerols (PGs) and other lipid classes using mass spectrometry. This enables researchers to:

• Accurately determine the concentration of specific PG species in various biological matrices, including plasma, serum, cells, and tissues.

• Investigate perturbations in lipid metabolism associated with disease states, such as metabolic disorders, inflammatory conditions, and infectious diseases.

• Elucidate the role of PGs in cellular signaling pathways by quantifying changes in their abundance in response to stimuli.

• Develop and validate lipid-based biomarkers for disease diagnosis, prognosis, and monitoring of therapeutic interventions.

Experimental Protocols

The following section outlines a typical experimental workflow for the quantitative analysis of phosphatidylglycerols using 17:0-20:3 PG-d5 as an internal standard.

Lipid Extraction from Plasma (MTBE Method)

A common method for extracting lipids from plasma is the methyl-tert-butyl ether (MTBE) method.

Materials:

• Plasma samples

• 17:0-20:3 PG-d5 internal standard (or a mixture like UltimateSPLASH™ ONE)

• Methanol (B129727) (MeOH)

• Methyl-tert-butyl ether (MTBE)

• Water (H₂O)

Procedure:

• To 25 µL of plasma, add a known amount of the 17:0-20:3 PG-d5 internal standard.

• Add 231 µL of methanol and 770 µL of MTBE.

• Vortex the mixture and incubate at room temperature on an orbital shaker for one hour.

• Add 192.5 µL of water to induce phase separation, resulting in a final MTBE:MeOH:Water ratio of 10:3:2.5 (v/v/v).

• Incubate at room temperature for 10 minutes.

• Centrifuge at 15,800 x g for 10 minutes to separate the phases.

• Carefully collect the upper organic phase containing the lipids.

• Dry the lipid extract under a stream of nitrogen.

• Reconstitute the dried lipids in an appropriate solvent for LC-MS analysis (e.g., 1:1 Dichloromethane:Methanol).

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

Instrumentation:

• A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• A tandem mass spectrometer (e.g., a triple quadrupole or Orbitrap mass analyzer).

Typical LC Parameters:

• Column: A reversed-phase C18 or C30 column is commonly used for lipid separation.

• Mobile Phase A: Acetonitrile/water (e.g., 60:40) with additives like ammonium (B1175870) formate (B1220265) or formic acid to improve ionization.

• Mobile Phase B: Isopropanol/acetonitrile (e.g., 90:10) with similar additives.

• Gradient: A gradient elution is typically used, starting with a lower percentage of mobile phase B and gradually increasing to elute lipids based on their hydrophobicity.

• Flow Rate: Dependent on the column dimensions, typically in the range of 0.2-0.6 mL/min.

Typical MS Parameters:

• Ionization Mode: Phosphatidylglycerols are typically analyzed in negative ion mode.

• Scan Type: Multiple Reaction Monitoring (MRM) is often used for targeted quantification on triple quadrupole instruments. For high-resolution mass spectrometers, targeted MS2 or parallel reaction monitoring (PRM) can be employed.

• MRM Transitions: Specific precursor-to-product ion transitions are monitored for both the endogenous PG species and the 17:0-20:3 PG-d5 internal standard.

Data Analysis and Quantification

The concentration of the endogenous PG species is calculated by comparing the peak area of its specific MRM transition to the peak area of the MRM transition of the known amount of the 17:0-20:3 PG-d5 internal standard.

Quantitative Data Summary

The following tables summarize typical quantitative parameters associated with the use of deuterated internal standards in lipidomics.

Parameter	Typical Value/Range	Reference
Internal Standard Spiking Concentration	Varies depending on the sample type and expected analyte concentration. A common approach is to spike at a level that is in the mid-range of the expected endogenous lipid concentrations.	[General practice in lipidomics]
Recovery	>80%	[General expectation for validated methods]
Linearity (R²)	>0.99	[Standard for quantitative analytical methods]
Limit of Detection (LOD)	pmol to fmol range	[Dependent on instrumentation and method]
Limit of Quantification (LOQ)	pmol to fmol range	[Dependent on instrumentation and method]

Signaling Pathways and Biological Relevance

Phosphatidylglycerol is not just a structural component of cell membranes; it is also a key player in several critical biological processes. The accurate quantification of PG species using internal standards like 17:0-20:3 PG-d5 is crucial for understanding these pathways.

Cardiolipin (B10847521) Biosynthesis in Mitochondria

Phosphatidylglycerol is an essential precursor in the biosynthesis of cardiolipin, a unique phospholipid found almost exclusively in the inner mitochondrial membrane. Cardiolipin is vital for mitochondrial function, including energy production and apoptosis.

Caption: The mitochondrial cardiolipin biosynthesis pathway, where phosphatidylglycerol is a key intermediate.

Role in Lung Surfactant

Phosphatidylglycerol is a significant component of pulmonary surfactant, the complex mixture of lipids and proteins that lines the alveoli and prevents their collapse. The presence of PG in amniotic fluid is a key indicator of fetal lung maturity.

Bacterial Membrane Homeostasis and Virulence

In bacteria, phosphatidylglycerol is a major component of the cell membrane. Modifications to PG, such as aminoacylation, can alter the surface charge of the bacterial membrane, contributing to resistance against cationic antimicrobial peptides and acting as a virulence factor.

An In-Depth Technical Guide to 17:0-20:3 PG-d5: Structure, Properties, and Application in Lipidomics

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the deuterated phosphatidylglycerol, 17:0-20:3 PG-d5. It covers its chemical structure and properties, its role as an internal standard in lipidomics, and detailed experimental protocols for its use. This document is intended to be a valuable resource for researchers in the fields of lipidomics, metabolomics, and drug development.

Chemical Structure and Properties

17:0-20:3 PG-d5, chemically named 1-heptadecanoyl-2-eicosatrienoyl-sn-glycero(d5)-3-phospho-(1'-rac-glycerol)(sodium salt), is a synthetic, deuterated phospholipid. The presence of five deuterium (B1214612) atoms on the glycerol (B35011) backbone makes it an ideal internal standard for mass spectrometry-based lipid analysis, as it is chemically identical to its non-deuterated counterpart but distinguishable by its mass.

The structure consists of a glycerol backbone esterified at the sn-1 position with heptadecanoic acid (17:0) and at the sn-2 position with eicosatrienoic acid (20:3). A phosphoglycerol head group is attached at the sn-3 position.

Caption: 2D chemical structure of 17:0-20:3 PG-d5.

Quantitative data for 17:0-20:3 PG-d5 are summarized in the table below for easy reference.

Property	Value
Full Chemical Name	1-heptadecanoyl-2-eicosatrienoyl-sn-glycero(d5)-3-phospho-(1'-rac-glycerol)(sodium salt)
Synonym(s)	PG(17:0/20:3)-d5
Molecular Formula	C₄₃H₇₃D₅NaO₁₀P
Molecular Weight	814.07 g/mol
CAS Number	2936622-53-4
Physical Form	Solution
Purity	>99% (as determined by TLC)
Storage Temperature	-20°C

Biological Context and Significance

Phosphatidylglycerols (PGs) are anionic phospholipids (B1166683) that are essential components of cellular membranes in both prokaryotes and eukaryotes. In eukaryotic cells, PGs are found in the inner mitochondrial membrane and are precursors for the synthesis of cardiolipin, a critical phospholipid for mitochondrial function and energy metabolism. While the specific biological roles of individual PG molecular species are not always fully elucidated, the fatty acid composition of PGs can influence membrane fluidity and the function of membrane-bound proteins.

The fatty acid constituents of 17:0-20:3 PG-d5, heptadecanoic acid (17:0) and eicosatrienoic acid (20:3), are less common than their even-chain counterparts. Heptadecanoic acid is an odd-chain saturated fatty acid, and its presence in this synthetic lipid makes it distinct from most endogenous PGs. Eicosatrienoic acid is a polyunsaturated fatty acid. The unique combination of these fatty acids in 17:0-20:3 PG-d5 ensures that it is unlikely to be naturally present in most biological samples, a key characteristic of an effective internal standard.

Phosphatidylglycerol Biosynthesis Pathway

The biosynthesis of phosphatidylglycerol is a multi-step enzymatic process that primarily occurs in the endoplasmic reticulum and mitochondria. The pathway begins with glycerol-3-phosphate and involves the formation of phosphatidic acid (PA) and CDP-diacylglycerol intermediates.

Caption: A simplified diagram of the phosphatidylglycerol biosynthesis pathway.

Application in Lipidomics: A Deuterated Internal Standard

In mass spectrometry-based lipidomics, accurate quantification of endogenous lipids is a significant challenge due to variations in sample extraction efficiency, matrix effects, and instrument response. The use of stable isotope-labeled internal standards, such as 17:0-20:3 PG-d5, is the gold standard for achieving reliable and reproducible quantification.

By adding a known amount of the deuterated standard to a sample at the beginning of the workflow, any sample loss or variation in ionization will affect both the endogenous analyte and the internal standard equally. The mass spectrometer can differentiate between the two based on their mass-to-charge ratio (m/z). The ratio of the peak areas of the endogenous lipid to the deuterated internal standard is then used to calculate the absolute concentration of the endogenous lipid.[1]

Typical Lipidomics Workflow

A general workflow for the quantification of phosphatidylglycerols using a deuterated internal standard is outlined below.

Caption: A generalized experimental workflow for quantitative lipidomics using a deuterated internal standard.

Experimental Protocols

The following are detailed methodologies for the use of 17:0-20:3 PG-d5 as an internal standard in a typical lipidomics experiment.

Preparation of Internal Standard Stock Solution

• Materials : 17:0-20:3 PG-d5 (1 mg/mL in a suitable solvent, e.g., ethanol), high-purity methanol, chloroform.

• Procedure :

  • Allow the vial of 17:0-20:3 PG-d5 to equilibrate to room temperature before opening.

  • Prepare a stock solution by diluting the commercial solution with a suitable solvent mixture, such as chloroform:methanol (2:1, v/v), to a final concentration of 100 µg/mL.

  • Prepare a working solution by further diluting the stock solution to a concentration of 10 µg/mL. The optimal concentration of the working solution may need to be adjusted based on the expected concentration of endogenous PGs in the sample and the sensitivity of the mass spectrometer.

  • Store the stock and working solutions in amber glass vials at -20°C.

Lipid Extraction from Plasma (Folch Method)

• Materials : Plasma sample, internal standard working solution (10 µg/mL), chloroform, methanol, 0.9% NaCl solution.

• Procedure :

  • To a 2 mL glass tube, add 50 µL of plasma.

  • Add 10 µL of the 10 µg/mL internal standard working solution to the plasma.

  • Add 1 mL of chloroform:methanol (2:1, v/v).

  • Vortex the mixture vigorously for 2 minutes.

  • Add 200 µL of 0.9% NaCl solution and vortex for 30 seconds.

  • Centrifuge at 2,000 x g for 10 minutes to separate the phases.

  • Carefully collect the lower organic phase containing the lipids using a glass Pasteur pipette and transfer to a new tube.

  • Dry the lipid extract under a gentle stream of nitrogen.

  • Reconstitute the dried extract in 100 µL of a suitable solvent for LC-MS analysis (e.g., methanol:isopropanol, 1:1, v/v).

LC-MS/MS Analysis

• Instrumentation : A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system coupled to a triple quadrupole or high-resolution mass spectrometer.

• Chromatographic Conditions :

  • Column : C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size).

  • Mobile Phase A : 60:40 acetonitrile:water with 10 mM ammonium (B1175870) formate (B1220265) and 0.1% formic acid.

  • Mobile Phase B : 90:10 isopropanol:acetonitrile with 10 mM ammonium formate and 0.1% formic acid.

  • Gradient : A typical gradient would start at 30% B, increasing to 100% B over 15 minutes, holding for 5 minutes, and then re-equilibrating at 30% B for 5 minutes.

  • Flow Rate : 0.3 mL/min.

  • Column Temperature : 50°C.

• Mass Spectrometry Conditions :

  • Ionization Mode : Electrospray Ionization (ESI), typically in negative ion mode for phosphatidylglycerols.

  • Analysis Mode : Multiple Reaction Monitoring (MRM) for targeted quantification. The specific MRM transitions for endogenous PGs of interest and for 17:0-20:3 PG-d5 would need to be determined. For 17:0-20:3 PG-d5, the precursor ion would be [M-H]⁻ at m/z 812.6, and product ions would correspond to the fatty acyl chains.

  • Example MRM transitions :

    • 17:0-20:3 PG-d5 : Precursor m/z 812.6 -> Product m/z (e.g., corresponding to the neutral loss of the head group or the individual fatty acyl chains).

    • Endogenous PG : Precursor m/z (corresponding to the specific PG species) -> Product m/z.

Data Analysis and Quantification

• Integrate the peak areas for the endogenous phosphatidylglycerol species and the 17:0-20:3 PG-d5 internal standard.

• Calculate the response ratio: (Peak Area of Endogenous PG) / (Peak Area of 17:0-20:3 PG-d5).

• Prepare a calibration curve using a series of known concentrations of a non-deuterated PG standard (e.g., 17:0-20:3 PG) spiked with a constant concentration of the deuterated internal standard.

• Plot the response ratio against the concentration of the non-deuterated standard to generate a linear regression.

• Determine the concentration of the endogenous PG in the sample by interpolating its response ratio on the calibration curve.

Conclusion

17:0-20:3 PG-d5 is a high-purity, deuterated internal standard that is essential for the accurate and precise quantification of phosphatidylglycerols in complex biological matrices. Its unique fatty acid composition and stable isotope labeling make it an ideal tool for researchers in lipidomics and related fields. The detailed protocols provided in this guide offer a starting point for the successful implementation of 17:0-20:3 PG-d5 in quantitative lipid analysis workflows.

References

• 1. LipidOz enables automated elucidation of lipid carbon–carbon double bond positions from ozone-induced dissociation mass spectrometry data - PMC [pmc.ncbi.nlm.nih.gov]

The Sentinel of Accuracy: 17:0-20:3 PG-d5 in Advanced Lipid Analysis

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the intricate world of lipidomics, the precise and accurate quantification of lipid species is paramount to unraveling their complex roles in cellular signaling, disease pathogenesis, and therapeutic intervention. Central to achieving this accuracy is the use of stable isotope-labeled internal standards. Among these, 17:0-20:3 Phosphatidylglycerol-d5 (17:0-20:3 PG-d5) has emerged as a critical tool for the reliable measurement of phosphatidylglycerols (PGs), a class of phospholipids (B1166683) with burgeoning significance in various physiological and pathological processes. This technical guide provides an in-depth exploration of the role of 17:0-20:3 PG-d5 in lipid analysis, complete with quantitative data, experimental protocols, and visual workflows to empower researchers in their scientific pursuits.

Core Principles: The Unwavering Logic of Isotope Dilution

The utility of 17:0-20:3 PG-d5 is rooted in the principle of isotope dilution mass spectrometry. By introducing a known quantity of this deuterated standard into a biological sample at the initial stage of preparation, it co-processes with its endogenous, non-labeled counterparts. As the sample undergoes extraction, purification, and eventual analysis by mass spectrometry, any loss or variation in ionization efficiency affects both the deuterated standard and the target analyte proportionally. The mass spectrometer can readily distinguish between the native lipid and the heavier isotope-labeled standard, allowing for a precise ratiometric quantification that corrects for experimental variability. This ensures a high degree of accuracy and reproducibility in the final concentration determination of PG species.

Quantitative Data at a Glance

For effective experimental design and data interpretation, a clear understanding of the physicochemical properties of 17:0-20:3 PG-d5 is essential. The following table summarizes its key quantitative data.

Property	Value	Source
Full Name	1-heptadecanoyl-2-eicosatrienoyl-sn-glycero(d5)-3-phospho-(1'-rac-glycerol)(sodium salt)	[1]
Molecular Formula	C43H73D5NaO10P	[2]
Molecular Weight	814.07	[2]
Exact Mass	813.55	[1]
Commonly Observed Ion	[M-H]⁻	[3]

Note: The m/z values for other adducts such as [M+H]⁺ and [M+Na]⁺ can be calculated from the exact mass. The [M-H]⁻ ion is frequently observed in negative ion mode mass spectrometry for acidic phospholipids like PG.

Experimental Protocols: A Blueprint for Accurate Quantification

The successful application of 17:0-20:3 PG-d5 hinges on robust and well-defined experimental protocols. What follows is a detailed methodology for the extraction and analysis of phosphatidylglycerols from biological samples, incorporating 17:0-20:3 PG-d5 as an internal standard, often as part of a comprehensive mixture like UltimateSPLASH™ ONE.[4][5]

I. Sample Preparation and Lipid Extraction (MTBE Method)

This protocol is a widely adopted method for the extraction of a broad range of lipid classes.[6]

Materials:

• Biological sample (e.g., plasma, cell pellet, tissue homogenate)

• Internal Standard Mixture (e.g., UltimateSPLASH™ ONE containing 17:0-20:3 PG-d5)

• Methanol (B129727) (MeOH), HPLC grade

• Methyl-tert-butyl ether (MTBE), HPLC grade

• Water, HPLC grade

• Vortex mixer

• Centrifuge

Procedure:

• To a known amount of biological sample (e.g., 25 µL of plasma), add a pre-determined volume of the internal standard mixture.[6] The exact amount of the internal standard should be optimized based on the expected concentration of the endogenous analytes and the sensitivity of the mass spectrometer.

• Add 231 µL of methanol and vortex thoroughly.[6]

• Add 770 µL of MTBE and incubate on an orbital shaker for one hour at room temperature.[6]

• Induce phase separation by adding 192.5 µL of water.[6]

• Vortex for 1 minute and then centrifuge at high speed (e.g., 15,800 x g) for 10 minutes to separate the aqueous and organic layers.[6]

• Carefully collect the upper organic layer, which contains the lipids.

• Dry the lipid extract under a stream of nitrogen or using a vacuum concentrator.

• Reconstitute the dried lipid extract in an appropriate solvent for LC-MS analysis (e.g., a mixture of acetonitrile (B52724) and methanol).[6]

II. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

The following provides a general framework for the chromatographic separation and mass spectrometric detection of phosphatidylglycerols. Specific parameters will need to be optimized for the instrument and column used.

Liquid Chromatography Parameters:

• Column: A reversed-phase C18 column is commonly used for lipidomics.[7]

• Mobile Phase A: Acetonitrile/Water (e.g., 60:40) with a suitable additive like ammonium (B1175870) formate.[7]

• Mobile Phase B: Isopropanol/Acetonitrile (e.g., 90:10) with the same additive.[7]

• Gradient: A gradient from a lower to a higher percentage of Mobile Phase B is employed to elute lipids based on their hydrophobicity.

• Flow Rate: Dependent on the column dimensions (e.g., analytical or nano-flow).

• Column Temperature: Maintained at a constant temperature (e.g., 40°C) for reproducibility.[7]

Mass Spectrometry Parameters:

• Ionization Mode: Electrospray Ionization (ESI), typically in negative mode for PGs to detect the [M-H]⁻ ion.

• Scan Type: Multiple Reaction Monitoring (MRM) or Precursor Ion Scanning is often used for targeted quantification. For MRM, specific precursor-to-product ion transitions for each PG species and the internal standard are monitored.

• Collision Energy: Optimized for each transition to achieve optimal fragmentation.

• Data Analysis: The peak area of the endogenous PG species is normalized to the peak area of the 17:0-20:3 PG-d5 internal standard. A calibration curve may be generated using a series of known concentrations of a non-endogenous PG standard to determine the absolute concentration.

Visualizing the Workflow and Biological Context

To provide a clearer understanding of the experimental process and the biological relevance of phosphatidylglycerol, the following diagrams have been generated using the DOT language.

Caption: Experimental workflow for lipid analysis using 17:0-20:3 PG-d5.

Caption: Simplified biosynthesis and signaling role of phosphatidylglycerol.[8][9][10]

The Expanding Role of Phosphatidylglycerol

Phosphatidylglycerol is more than just a structural component of cell membranes. In mammals, it is a key component of pulmonary surfactant, essential for proper lung function.[8] Furthermore, PG and its derivative, lysophosphatidylglycerol, are emerging as important signaling molecules involved in inflammation and immune responses.[9] The accurate quantification of PG species, facilitated by internal standards like 17:0-20:3 PG-d5, is therefore crucial for advancing our understanding of these processes and for the development of novel diagnostics and therapeutics.

Conclusion

The use of 17:0-20:3 PG-d5 as an internal standard represents a cornerstone of modern, quantitative lipidomics. Its ability to correct for experimental variability ensures the generation of high-quality, reproducible data. By adhering to rigorous and well-documented experimental protocols, researchers can confidently quantify phosphatidylglycerol species, paving the way for new discoveries in the dynamic field of lipid research. This technical guide provides the foundational knowledge and practical steps necessary to successfully integrate this vital tool into any lipid analysis workflow.

References

• 1. avantiresearch.com [avantiresearch.com]
• 2. 17:0-20:3 PG-d5, Avanti, 2936622-53-4, 858132L, Sigma-Aldrich [sigmaaldrich.com]
• 3. researchgate.net [researchgate.net]
• 4. SPLASH Brochure [online.flippingbook.com]
• 5. avantiresearch.com [avantiresearch.com]
• 6. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]
• 7. Shared reference materials harmonize lipidomics across MS-based detection platforms and laboratories - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Phosphatidylglycerol - Wikipedia [en.wikipedia.org]
• 9. Phosphatidylglycerol: Structure, Functions, and Analysis - Creative Proteomics [creative-proteomics.com]
• 10. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Synthesis and Characterization of 17:0-20:3 PG-d5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization of 1-heptadecanoyl-2-eicosatrienoyl-sn-glycero(d5)-3-phospho-(1'-rac-glycerol), sodium salt, hereafter referred to as 17:0-20:3 PG-d5. This deuterated phosphatidylglycerol is a valuable tool in lipidomics research, serving as an internal standard for the accurate quantification of corresponding endogenous phosphatidylglycerol species by mass spectrometry.

Introduction

Phosphatidylglycerols (PGs) are a class of anionic phospholipids (B1166683) that are integral components of cellular membranes in both prokaryotes and eukaryotes. Beyond their structural role, PGs are precursors to other important lipids, such as cardiolipin (B10847521), and are involved in various cellular processes, including membrane trafficking and signaling. The specific species 17:0-20:3 PG contains an odd-chain saturated fatty acid (heptadecanoic acid) at the sn-1 position and a polyunsaturated fatty acid (eicosatrienoic acid) at the sn-2 position. The deuterated d5-glycerol backbone allows for its distinction from naturally occurring PGs in mass spectrometry-based analyses.

Synthesis of 17:0-20:3 PG-d5

Proposed Synthetic Workflow

The synthesis can be logically divided into three main stages: preparation of the deuterated glycerol (B35011) backbone, sequential acylation, and phosphitylation followed by head group attachment and deprotection.

Caption: Proposed multi-stage synthesis workflow for 17:0-20:3 PG-d5.

Experimental Protocols

Stage 1: Preparation of a Protected Deuterated Glycerol Backbone

A commercially available deuterated glycerol derivative, such as sn-glycerol-d5 3-phosphate, would serve as the starting material. The hydroxyl groups at the sn-1 and sn-2 positions would be protected to allow for selective acylation. A common strategy involves the use of a trityl or dimethoxytrityl (DMT) group for the primary sn-3 hydroxyl and a transient protecting group for the sn-2 hydroxyl.

Stage 2: Sequential Acylation

• Acylation at sn-1: The protected deuterated glycerol backbone is first acylated at the free sn-1 hydroxyl group with heptadecanoic acid (17:0) using a suitable coupling agent such as dicyclohexylcarbodiimide (B1669883) (DCC) in the presence of a catalyst like 4-dimethylaminopyridine (B28879) (DMAP).

• Deprotection at sn-2: The transient protecting group at the sn-2 position is selectively removed.

• Acylation at sn-2: The resulting free hydroxyl at the sn-2 position is then acylated with eicosatrienoic acid (20:3) under similar coupling conditions as the first acylation.

Stage 3: Phosphorylation and Deprotection

• Phosphitylation: The protected 1,2-diacyl-sn-glycerol-d5 is reacted with a phosphitylating agent, such as a phosphoramidite (B1245037) or an H-phosphonate reagent.[1][2]

• Head Group Coupling: The resulting phosphite (B83602) triester is then coupled with a protected glycerol molecule, which will form the head group of the phosphatidylglycerol.

• Oxidation: The phosphite is oxidized to a phosphate (B84403), typically using an oxidizing agent like tert-butyl hydroperoxide.

• Deprotection: All protecting groups are removed in a final step to yield the desired 17:0-20:3 PG-d5. The specific deprotection conditions will depend on the protecting groups used throughout the synthesis.

• Purification: The final product is purified using chromatographic techniques, such as silica (B1680970) gel column chromatography or high-performance liquid chromatography (HPLC), to ensure high purity.[3][4]

Characterization of 17:0-20:3 PG-d5

Thorough characterization is essential to confirm the identity, purity, and structural integrity of the synthesized 17:0-20:3 PG-d5. A combination of spectroscopic and chromatographic techniques is employed.

Characterization Data Summary

Technique	Parameter	Expected Result
Mass Spectrometry (MS)	Molecular Weight	Calculated: 814.07 g/mol (for the sodium salt)
Fragmentation Pattern	Characteristic neutral losses of the fatty acyl chains and the glycerol head group.[5]
¹H NMR	Chemical Shifts & Coupling	Signals corresponding to the glycerol backbone, fatty acyl chains, and glycerol head group protons.
³¹P NMR	Chemical Shift	A single resonance characteristic of a phosphodiester in a phosphatidylglycerol head group.[6][7]
HPLC	Retention Time	A single major peak under reversed-phase or normal-phase conditions.
TLC	Rf Value	A single spot with a characteristic retention factor for phosphatidylglycerol.[3]

Experimental Protocols for Characterization

Mass Spectrometry (MS)

• Method: Electrospray ionization tandem mass spectrometry (ESI-MS/MS) is the preferred method for phospholipid analysis.[8][9] The analysis is typically performed in negative ion mode for acidic phospholipids like PG.

• Sample Preparation: The purified 17:0-20:3 PG-d5 is dissolved in a suitable organic solvent, such as a chloroform (B151607)/methanol (B129727) mixture, and infused directly or injected into an LC-MS system.

• Data Acquisition: Full scan mass spectra are acquired to determine the molecular weight. Collision-induced dissociation (CID) is used to generate fragment ions for structural confirmation.

• Expected Fragmentation: In negative ion mode, characteristic fragments include the [M-H]⁻ ion, ions resulting from the neutral loss of the heptadecanoyl ([M-H - 270.46]⁻) and eicosatrienoyl ([M-H - 304.48]⁻) chains, and ions corresponding to the fatty acid carboxylates themselves. Further fragmentation can reveal the loss of the glycerol head group.[5] Ozone-induced dissociation (OzID) can be employed to pinpoint the exact locations of the double bonds in the eicosatrienoyl chain.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR:

  • Sample Preparation: The sample is dissolved in a deuterated solvent, typically deuterated chloroform (CDCl₃) with a small amount of deuterated methanol (CD₃OD) to improve solubility.

  • Acquisition: ¹H NMR spectra are recorded on a high-field NMR spectrometer.

  • Interpretation: The spectrum is analyzed for signals corresponding to the terminal methyl groups, the long methylene (B1212753) chains of the fatty acids, the olefinic protons of the eicosatrienoyl chain, and the protons of the glycerol backbone and head group. The integration of these signals should be consistent with the proposed structure.

• ³¹P NMR:

  • Sample Preparation: Similar to ¹H NMR.

  • Acquisition: Proton-decoupled ³¹P NMR spectra are acquired.

  • Interpretation: A single peak is expected in the phosphodiester region, confirming the presence of the phosphate linkage. The chemical shift can provide information about the head group environment.[6][7]

Chromatography

• High-Performance Liquid Chromatography (HPLC):

  • Method: Reversed-phase HPLC with a C18 column is commonly used for the separation of different phospholipid species. A gradient elution with a mobile phase consisting of solvents like acetonitrile, methanol, and water with additives like ammonium (B1175870) formate (B1220265) is employed.

  • Detection: An evaporative light scattering detector (ELSD) or a mass spectrometer can be used for detection.

  • Result: A single, sharp peak is indicative of a pure compound.

• Thin-Layer Chromatography (TLC):

  • Method: The sample is spotted on a silica gel TLC plate and developed using a solvent system appropriate for phospholipids, such as chloroform/methanol/water or chloroform/ethanol/water/triethylamine.[3]

  • Visualization: The plate is visualized using a general stain like iodine vapor or a phosphate-specific stain.

  • Result: A single spot with an Rf value characteristic of PG confirms the purity.

Biological Context and Signaling Pathways

Phosphatidylglycerol is not merely a structural lipid; it is a key node in cellular lipid metabolism and signaling. It serves as the precursor for the synthesis of cardiolipin, a crucial phospholipid for mitochondrial function. Furthermore, PG can be metabolized by phospholipases to generate other signaling molecules.

Phosphatidylglycerol Metabolism and Signaling

Caption: Generalized metabolic and signaling pathways involving phosphatidylglycerol.

Phosphatidic acid (PA) is converted to CDP-diacylglycerol, which is then used to synthesize phosphatidylglycerol phosphate (PGP).[10] PGP is dephosphorylated to yield PG. PG can then be converted to cardiolipin by cardiolipin synthase, a key step for mitochondrial health.[10] Alternatively, phospholipases can act on PG to generate other signaling molecules. Phospholipase A2 (PLA2) can remove the fatty acid at the sn-2 position to produce lysophosphatidylglycerol (LPG), which has been implicated in inflammatory responses. Phospholipase C (PLC) can cleave the head group to produce diacylglycerol (DAG), a well-known second messenger. The asymmetric distribution of PGs and other phospholipids across the plasma membrane is crucial for maintaining membrane integrity and function, and its disruption can trigger various cellular events.[11][12][13] The presence of an odd-chain fatty acid (17:0) and a polyunsaturated fatty acid (20:3) in 17:0-20:3 PG suggests it may have unique roles in modulating membrane fluidity and interacting with membrane proteins, although specific signaling pathways for this particular molecular species are still under investigation.

Conclusion

17:0-20:3 PG-d5 is a critical tool for advancing our understanding of lipidomics and the specific roles of phosphatidylglycerol in health and disease. This guide outlines the fundamental aspects of its synthesis and characterization, providing a framework for its application in a research setting. The detailed protocols and pathway diagrams serve as a valuable resource for scientists and professionals in the field of drug development and lipid research.

References

• 1. Synthesis of Phosphatidyl Glycerol Containing Unsymmetric Acyl Chains Using H-Phosphonate Methodology - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis of Phosphatidyl Glycerol Containing Unsymmetric Acyl Chains Using H-Phosphonate Methodology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Thin-Layer Chromatography of Phospholipids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The enzymatic synthesis of phosphatidylserine and purification by CM-cellulose column chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. spectroscopyonline.com [spectroscopyonline.com]
• 7. researchgate.net [researchgate.net]
• 8. New Applications of Mass Spectrometry in Lipid Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Lipidomics: a mass spectrometry based, systems level analysis of cellular lipids - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The dynamic regulatory network of phosphatidic acid metabolism: a spotlight on substrate cycling between phosphatidic acid and diacylglycerol - PMC [pmc.ncbi.nlm.nih.gov]
• 11. The ins and outs of phospholipid asymmetry in the plasma membrane: roles in health and disease - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Lipid asymmetry and membrane trafficking: Transbilayer distribution of structural phospholipids as regulators of exocytosis and endocytosis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Identification of a functional role for lipid asymmetry in biological membranes: Phosphatidylserine-skeletal protein interactions modulate membrane stability - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 17:0-20:3 PG-d5

This technical guide provides a comprehensive overview of the physicochemical properties and applications of 17:0-20:3 PG-d5, a deuterated phosphatidylglycerol. It is intended for researchers, scientists, and professionals in drug development and lipidomics who utilize stable isotope-labeled internal standards for mass spectrometry-based quantification.

Physicochemical Properties

17:0-20:3 PG-d5, also known as 1-heptadecanoyl-2-eicosatrienoyl-sn-glycero(d5)-3-phospho-(1'-rac-glycerol)(sodium salt), is a synthetic, deuterated phospholipid.[1][2] The five deuterium (B1214612) atoms are located on the glycerol (B35011) backbone, which provides a distinct mass shift for use as an internal standard in mass spectrometry.[3]

The molecular formula of 17:0-20:3 PG-d5 is C43H73D5NaO10P.[1][2][] It has a molecular weight of approximately 814.07 g/mol .[1][5] This compound is typically supplied as a solution with a purity of over 99% and should be stored at -20°C.[2]

Quantitative Data Summary

Property	Value	References
Molecular Formula	C43H73D5NaO10P	[1][2][]
Molecular Weight	814.07 g/mol	[1][5]
Alternate Molecular Weight	814.08 g/mol	[2][][6]
Exact Mass	813.55	[2]
CAS Number	2936622-53-4 or 2342575-52-2	[1][2][][5]
Purity	>99%	[2]
Storage Temperature	-20°C	[2]
Percent Composition	C: 63.44%, H: 10.28%, Na: 2.82%, O: 19.65%, P: 3.80%	[2]

Application in Lipidomics

17:0-20:3 PG-d5 serves as a crucial internal standard in lipidomics research, particularly in quantitative analyses using mass spectrometry.[3][6][7][8][9] The incorporation of five deuterium atoms provides a known, stable isotope signature that allows for the accurate quantification of endogenous, non-labeled phosphatidylglycerols and other lipid species in complex biological samples.[3]

Experimental Workflow:

In a typical lipidomics workflow, a known amount of 17:0-20:3 PG-d5 is spiked into a biological sample (e.g., plasma, serum, tissue homogenate) prior to lipid extraction.[6] Following extraction and separation, typically by liquid chromatography, the sample is analyzed by mass spectrometry. The signal intensity of the endogenous lipid of interest is then compared to the signal intensity of the deuterated internal standard. This ratio is used to calculate the absolute or relative abundance of the endogenous lipid, correcting for variations in sample preparation and instrument response.

A generalized workflow for quantitative lipidomics using an internal standard.

Experimental Protocols

While specific, detailed experimental protocols for the use of 17:0-20:3 PG-d5 are proprietary to individual research laboratories and analytical platforms, its application is noted in established lipidomics methodologies such as Hydrophilic Interaction Liquid Chromatography-Tandem Mass Spectrometry (HILIC-MS/MS) and Ozone-Induced Dissociation (OzID) mass spectrometry.[6][8] In these methods, 17:0-20:3 PG-d5 is included in a mixture of internal standards to enable the quantification and structural elucidation of a wide range of lipid species.

Signaling Pathways

As a synthetic, deuterated lipid, 17:0-20:3 PG-d5 is not known to be involved in endogenous signaling pathways. Its primary utility is as an analytical tool for the study of naturally occurring lipids that may have roles in cellular signaling.

References

• 1. 17:0-20:3 PG-d5, Avanti, 2936622-53-4, 858132L, Sigma-Aldrich [sigmaaldrich.com]
• 2. avantiresearch.com [avantiresearch.com]
• 3. lipidmaps.org [lipidmaps.org]
• 5. medchemexpress.com [medchemexpress.com]
• 6. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]
• 7. sigmaaldrich.cn [sigmaaldrich.cn]
• 8. researchgate.net [researchgate.net]
• 9. Four-dimensional trapped ion mobility spectrometry lipidomics for high throughput clinical profiling of human blood samples - PMC [pmc.ncbi.nlm.nih.gov]

The Gold Standard of Quantification: An In-depth Technical Guide to Deuterated Internal Standards in Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

In the landscape of quantitative analysis by mass spectrometry (MS), particularly within the complex biological matrices inherent to drug development and clinical research, achieving the utmost accuracy and precision is not just a goal, but a necessity. The use of internal standards is a foundational strategy to control for the inevitable variability that occurs throughout the analytical workflow. Among the various types of internal standards, deuterated stable isotope-labeled internal standards (SIL-ISs) have unequivocally emerged as the gold standard, providing an unparalleled level of reliability in quantitative assays.

This technical guide provides a comprehensive overview of the core principles, practical applications, and experimental protocols for the effective use of deuterated internal standards in mass spectrometry.

Core Principles: The "Perfect" Internal Standard

An ideal internal standard should perfectly mimic the analyte's behavior throughout the entire analytical process, from sample extraction and cleanup to chromatographic separation and mass spectrometric detection.[1] Deuterated internal standards, in which one or more hydrogen atoms are replaced by their stable isotope, deuterium (B1214612) (²H or D), come remarkably close to this ideal.[1][2]

The fundamental principle behind the efficacy of a deuterated internal standard lies in its near-identical physicochemical properties to the unlabeled analyte of interest.[1][3] By introducing a known amount of the deuterated standard into the sample at the earliest possible stage, it experiences the same procedural variations as the target analyte.[3] These variations can include:

• Sample loss during extraction procedures (e.g., liquid-liquid extraction, solid-phase extraction).[4]

• Inconsistencies in derivatization reactions.[3]

• Fluctuations in instrument response, such as ion suppression or enhancement in the mass spectrometer's ion source.[4]

Because the deuterated internal standard and the analyte behave almost identically during chromatography and ionization, the ratio of their signals remains constant, even if the absolute signal intensities fluctuate.[3] This normalization of the analyte's response to that of the internal standard leads to a significant improvement in the accuracy and precision of the measurement.[3][5]

Advantages of Employing Deuterated Internal Standards

The use of deuterated internal standards offers numerous advantages that contribute to the development of robust and reliable bioanalytical methods:

• Enhanced Quantitative Accuracy: Deuterated analogs typically co-elute with the analytes, which minimizes signal distortion and provides a reliable internal calibration.[2]

• Improved Reproducibility: They ensure consistent ionization efficiency across multiple analytical runs and different laboratories, enhancing data traceability.[2]

• Reduced Matrix Effects: Matrix effects, the suppression or enhancement of ionization of the analyte by co-eluting matrix components, are a major challenge in LC-MS/MS bioanalysis.[5] Since a deuterated internal standard co-elutes with the analyte and experiences the same matrix effects, it effectively normalizes these variations.[6]

• Compensation for Sample Preparation Variability: Any loss of the analyte during extraction, evaporation, or reconstitution steps is mirrored by the deuterated internal standard, thus correcting for these potential errors.[5]

• Regulatory Acceptance: The use of stable isotope-labeled internal standards is widely recognized and recommended by regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) for bioanalytical method validation.[2][7] In fact, the EMA has noted that over 90% of bioanalytical method submissions incorporate them.[6][8]

Key Selection Criteria for Deuterated Internal Standards

The appropriate selection of a deuterated internal standard is critical for the development of a robust bioanalytical method.[9] The following criteria should be carefully considered:

• Isotopic Purity: The deuterated internal standard should have high isotopic enrichment (ideally ≥98%) to minimize the contribution of any unlabeled analyte present as an impurity, which could lead to an overestimation of the analyte concentration.[9][10]

• Chemical Purity: High chemical purity (>99%) is essential to avoid interference from other impurities.[9]

• Mass Shift: A sufficient mass difference between the deuterated internal standard and the analyte is necessary to prevent mass spectrometric cross-talk.[9] A mass increase of +3 amu or more is generally recommended.[8]

• Stability of Deuterium Labels: The deuterium atoms should be placed on stable positions within the molecule to prevent back-exchange with hydrogen from the solvent or matrix.[10] Labeling on heteroatoms like oxygen and nitrogen should be avoided.[9]

Quantitative Data Presentation: A Comparative Overview

The superiority of deuterated internal standards over non-deuterated alternatives, such as structural analogs, is evident in the improved precision and accuracy of quantitative methods.[10][11]

Analyte	Internal Standard Type	Mean Bias (%)	Standard Deviation (%)
Anticancer Agent	Structural Analogue	-3.2	8.6
Anticancer Agent	Deuterated (SIL)	0.3	7.6

Table 1: Comparison of a Deuterated vs. a Structural Analogue Internal Standard for an Anticancer Agent. The use of a deuterated internal standard resulted in a marked improvement in both precision and accuracy.[12]

Analyte	Internal Standard	Inter-patient CV (%)
Sirolimus	Desmethoxyrapamycin (DMR)	7.6 - 9.7
Sirolimus	Deuterated Sirolimus (SIR-d3)	2.7 - 5.7

Table 2: Comparison of a Deuterated vs. a Non-isotopically Labeled Internal Standard for Therapeutic Drug Monitoring of Sirolimus. The assay using a deuterated internal standard exhibited consistently lower coefficients of variation (CV%) across different patient samples.[12]

Experimental Protocols

Preparation of Stock and Working Solutions

A generalized protocol for the preparation of stock and working solutions for a bioanalytical assay is as follows:

• Reference Standards: Obtain well-characterized reference standards for both the analyte and the deuterated internal standard, preferably with a Certificate of Analysis (CoA).[9]

• Stock Solutions: Accurately weigh a suitable amount of each reference standard and dissolve it in an appropriate solvent to prepare individual primary stock solutions (e.g., 1 mg/mL).[8][9] Store these stock solutions under conditions that ensure their stability, such as at low temperatures and protected from light.[9]

• Working Solutions: Prepare working solutions by diluting the stock solutions with a suitable solvent (e.g., methanol:water, 50:50, v/v).[8] The concentration of the internal standard working solution should be optimized to provide a consistent and adequate response in the mass spectrometer without causing detector saturation.[9]

Bioanalytical Method Development Workflow

The following diagram illustrates the key steps in developing a bioanalytical method using a deuterated internal standard.

Caption: Workflow for Bioanalytical Method Development.

General Procedure for Sample Analysis

• Sample Spiking: To a specific volume of the biological sample (e.g., 100 µL of plasma or whole blood), add a fixed volume of the internal standard working solution.[12][13] This should be done for all calibration standards, quality control (QC) samples, and unknown study samples, with the exception of the blank matrix.[13]

• Sample Preparation: Perform the chosen sample preparation technique, such as protein precipitation (PPT), liquid-liquid extraction (LLE), or solid-phase extraction (SPE).[14] For example, in PPT, a cold protein precipitation solvent is added, followed by vortexing and centrifugation to pellet the precipitated proteins.[12][13]

• Supernatant Transfer: Carefully transfer the resulting supernatant to an autosampler vial for analysis.[13]

• LC-MS/MS Analysis: Inject the prepared samples into the LC-MS/MS system.[11] The system is configured to monitor the specific precursor-to-product ion transitions for both the analyte and its deuterated internal standard using Multiple Reaction Monitoring (MRM).[8][12]

• Data Processing: Integrate the peak areas of the analyte and the deuterated internal standard.[9] Calculate the peak area ratio of the analyte to the internal standard.[9]

• Quantification: Construct a calibration curve by plotting the peak area ratio against the nominal concentration of the calibration standards.[9] Determine the concentrations of the QC and unknown samples by interpolating their peak area ratios from the calibration curve.[9][13]

Caption: General Sample Analysis Workflow.

Potential Challenges and Considerations

Despite their numerous advantages, there are some potential challenges to be aware of when using deuterated internal standards:

• Chromatographic Shift (Isotope Effect): The substitution of hydrogen with deuterium can sometimes lead to a slight change in retention time, with the deuterated compound often eluting slightly earlier than the non-deuterated analyte in reversed-phase chromatography.[8][11][15] If this separation is significant, the analyte and internal standard may experience different matrix effects, potentially leading to inaccurate quantification.[11]

• Isotopic Crosstalk: If there is insufficient mass difference between the analyte and the internal standard, or if there are impurities, isotopic crosstalk can occur, where the signal from the analyte contributes to the signal of the internal standard, or vice-versa.[7][16]

• Cost and Availability: The synthesis of custom deuterated internal standards can be more expensive and time-consuming compared to using a readily available structural analog.[17]

Conclusion

Deuterated internal standards are indispensable tools in modern bioanalysis, providing the foundation for highly accurate, precise, and robust quantitative methods.[4] Their ability to closely mimic the behavior of the target analyte throughout the analytical process, particularly in compensating for matrix effects, makes them unequivocally superior to other types of internal standards.[4][11] A thorough understanding of their properties, careful selection, and comprehensive validation of the bioanalytical method are essential for generating reliable data to support drug development, clinical studies, and regulatory submissions.[9] As the demand for higher sensitivity and precision in quantitative mass spectrometry continues to grow, the use of deuterated standards will remain a cornerstone of high-quality bioanalytical data generation.[4]

References

• 1. benchchem.com [benchchem.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. pharmatutor.org [pharmatutor.org]
• 15. benchchem.com [benchchem.com]
• 16. Correction for isotopic interferences between analyte and internal standard in quantitative mass spectrometry by a nonlinear calibration function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. scispace.com [scispace.com]

The Pivotal Role of Phosphatidylglycerols in Cellular Architecture and Function: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Phosphatidylglycerol (PG), a ubiquitous glycerophospholipid, is a fundamental component of biological membranes across all domains of life. While often considered a minor lipid species in eukaryotic cells, its functional significance extends far beyond its relative abundance. In prokaryotes, PG is a major membrane constituent, crucial for maintaining structural integrity and serving as a key precursor for other essential lipids. In eukaryotes, it plays indispensable roles in the specialized functions of organelles like mitochondria and chloroplasts. This technical guide provides a comprehensive overview of the biological functions of phosphatidylglycerols in cellular processes, presenting quantitative data, detailed experimental methodologies, and visual representations of key pathways to serve as a valuable resource for researchers, scientists, and professionals in drug development.

Introduction

Phosphatidylglycerol is an anionic glycerophospholipid characterized by a glycerol (B35011) head group attached to a diacylglycerol backbone via a phosphate (B84403) group. This seemingly simple structure belies a remarkable functional versatility that is critical for cellular life. From the structural integrity of bacterial membranes to the intricate processes of photosynthesis and cellular respiration, PG is a key player. It serves not only as a building block of membranes but also as a precursor for other vital lipids, such as the mitochondrion-specific cardiolipin (B10847521), and participates in complex signaling cascades. Understanding the multifaceted roles of PG is essential for comprehending fundamental cellular processes and for developing novel therapeutic strategies targeting lipid metabolism.

Biological Functions of Phosphatidylglycerol

Role in Prokaryotic Cell Membranes

In bacteria, phosphatidylglycerol is a major phospholipid component, often comprising a significant percentage of the total membrane lipids.[1] Its primary functions in prokaryotes include:

• Maintenance of Membrane Integrity and Fluidity: PG contributes to the stability and fluidity of the bacterial cell membrane, which is particularly crucial for survival in diverse and often harsh environments.

• Precursor for Other Lipids: PG is a direct precursor for the synthesis of cardiolipin (CL) in many bacteria, a lipid important for the organization of respiratory complexes.[2] It also serves as the donor of the diacylglycerol-phosphate moiety for the synthesis of the phosphoglyceride-linked enterobacterial common antigen (ECAPG), a component of the outer membrane in Enterobacterales that contributes to the permeability barrier.

• Protein Function and Localization: The anionic nature of PG facilitates its interaction with membrane proteins, influencing their folding, stability, and function.

Function in Eukaryotic Cells

While less abundant in eukaryotes compared to prokaryotes, PG's roles are highly specialized and critical for organellar function.

Phosphatidylglycerol is synthesized in the inner mitochondrial membrane (IMM) and is a crucial intermediate in the biosynthesis of cardiolipin.[3] Cardiolipin is almost exclusively found in the IMM and is essential for the optimal function of the electron transport chain and ATP synthesis.[4] Although present in smaller amounts than cardiolipin, PG itself can functionally substitute for cardiolipin in stabilizing electron transport complexes to some extent.

In plants and cyanobacteria, PG is the only major phospholipid in the thylakoid membranes, where photosynthesis occurs.[5][6] Its functions are indispensable for this process:

• Structural Component of Photosystems: A significant portion of thylakoid PG is directly associated with photosystem I (PSI) and photosystem II (PSII) complexes, where it is essential for their structural integrity and function.[5][7]

• Electron Transport: PG plays a direct role in the photosynthetic electron transport chain. Depletion of PG leads to a significant reduction in PSII activity.[7]

• Thylakoid Membrane Organization: PG contributes to the overall architecture and stability of the thylakoid membrane.

Role in Pulmonary Surfactant

In mammals, phosphatidylglycerol is a key component of pulmonary surfactant, a lipid-protein mixture that lines the alveoli of the lungs.[8] Although it constitutes a smaller percentage of surfactant phospholipids (B1166683) compared to phosphatidylcholine, its presence is a critical indicator of fetal lung maturity.[8] PG is thought to be important for the spreading of the surfactant layer over the alveolar surface.[8]

Quantitative Data on Phosphatidylglycerol

The abundance and fatty acid composition of phosphatidylglycerol vary significantly across different organisms, cell types, and even within the membranes of a single organelle. The following tables summarize key quantitative data.

Table 1: Abundance of Phosphatidylglycerol in Various Biological Membranes

Organism/Tissue/Organelle	Membrane	Phosphatidylglycerol (mol % of total phospholipids)	Reference(s)
Escherichia coli	Inner Membrane	5-20%	[9]
Bacillus megaterium	Cytoplasmic Membrane	~56%
Human	Pulmonary Surfactant	8-12.4%	[10][11]
Cow	Pulmonary Surfactant	3.9%	[10]
Rat	Pulmonary Surfactant	7.8%	[10]
Sheep	Pulmonary Surfactant	11.3%	[10]
Yeast (Saccharomyces cerevisiae)	Outer Mitochondrial Membrane	Trace	[4]
Yeast (Saccharomyces cerevisiae)	Inner Mitochondrial Membrane	~3%	[4]
Rat Liver	Outer Mitochondrial Membrane	~2%	[12]
Rat Liver	Inner Mitochondrial Membrane	~3%	[12]
Spinach	Thylakoid Membrane	~10%	[5]
Pea	Thylakoid Membrane	~5-12%	[13]
Runner Bean	Thylakoid Membrane	~5-12%	[13]
HEK 293T Cells	Total Membrane	~3%	[14]
SF9 (Insect) Cells	Total Membrane	~3%	[14]

Table 2: Fatty Acid Composition of Phosphatidylglycerol in Selected Organisms

Organism	Tissue/Cell Type	Major Fatty Acids (% of total)	Reference(s)
Human	Pulmonary Surfactant	Palmitic acid (16:0) - low levels of saturation	[15]
Rabbit	Pulmonary Surfactant	Palmitic acid (16:0) - 50-60%	[15]
Dog	Pulmonary Surfactant	Palmitic acid (16:0) - 50-60%	[15]
Rat	Pulmonary Surfactant	Palmitic acid (16:0) - 50-60%	[15]
Higher Plants (general)	Leaves	Hexadecanoic acid (16:0), trans-3-hexadecenoic acid (16:1t), Octadecanoic acid (18:0)	[16]
Spinach (Spinacia oleracea)	Cotyledons	Linolenic acid (18:3), Palmitic acid (16:0)	[17]
Squash (Cucurbita pepo)	Cotyledons	Linolenic acid (18:3), Palmitic acid (16:0)	[17]
Fungi (general)	Palmitic acid (16:0), Stearic acid (18:0), Oleic acid (18:1), Linoleic acid (18:2)	[18]

Table 3: Kinetic Parameters of Enzymes Involved in Phosphatidylglycerol Metabolism

Enzyme	Organism	Substrate(s)	Km	Vmax	Reference(s)
Cardiolipin Synthase	Saccharomyces cerevisiae	Phosphatidylglycerol	Low apparent affinity (sigmoidal kinetics)	Not specified	[19]
Glycerol-3-phosphate phosphatase	Human	glycerol-3-phosphate	1.4 mM	100 nmol/min/mg	[20]
Glycerol-3-phosphate phosphatase	Human	2-phosphoglycolate	1.5 mM	500 nmol/min/mg	[20]

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the study of phosphatidylglycerol functions.

Lipid Extraction and Analysis by Mass Spectrometry

Objective: To extract total lipids from a biological sample and quantify phosphatidylglycerol species.

Methodology (Modified Folch Method):

• Sample Homogenization: Homogenize tissue samples (e.g., 40 mg) in a cold solution of methanol:0.1M HCl (1:1, v/v). For cell suspensions (e.g., 1 x 107 cells), wash twice with ice-cold 1x PBS and then resuspend in the methanol:HCl solution.

• Lipid Extraction: Add ice-cold chloroform (B151607) to the homogenate to achieve a final chloroform:methanol ratio of 2:1 (v/v). Vortex the mixture vigorously for 1-2 minutes.

• Phase Separation: Centrifuge the mixture at a low speed (e.g., 1000 x g) for 10 minutes at 4°C to separate the phases.

• Collection of Organic Phase: Carefully collect the lower organic phase (chloroform layer) containing the lipids using a glass Pasteur pipette and transfer it to a new glass tube.

• Washing: Add a small volume of 0.9% NaCl solution to the collected organic phase, vortex, and centrifuge again to remove any non-lipid contaminants.

• Drying: Evaporate the solvent from the final organic phase under a stream of nitrogen gas.

• Mass Spectrometry Analysis: Re-suspend the dried lipid extract in an appropriate solvent for mass spectrometry (e.g., methanol/chloroform with a suitable internal standard for PG). Analyze the sample using liquid chromatography-mass spectrometry (LC-MS) or shotgun lipidomics to identify and quantify the different molecular species of phosphatidylglycerol.

Measurement of Membrane Fluidity using Laurdan

Objective: To assess changes in membrane fluidity in live cells or liposomes.

Methodology:

• Probe Loading: Incubate the cell suspension or liposome (B1194612) solution with the fluorescent probe Laurdan (e.g., 5-10 µM) for a specified time (e.g., 30-60 minutes) at the desired temperature, protected from light.

• Washing: Centrifuge the sample to pellet the cells or liposomes and remove the supernatant containing excess probe. Resuspend the pellet in a suitable buffer.

• Fluorescence Measurement: Transfer the sample to a cuvette or a microplate. Measure the fluorescence intensity at two emission wavelengths (e.g., 440 nm and 490 nm) with an excitation wavelength of 350 nm using a spectrofluorometer or a microplate reader.

• Calculation of Generalized Polarization (GP): Calculate the GP value using the following formula: GP = (I440 - I490) / (I440 + I490) Where I440 and I490 are the fluorescence intensities at 440 nm and 490 nm, respectively. An increase in the GP value indicates a decrease in membrane fluidity.

Preparation of Liposomes with Varying Phosphatidylglycerol Content

Objective: To create model membrane systems with controlled lipid compositions.

Methodology (Thin-Film Hydration Method):

• Lipid Mixture Preparation: Dissolve the desired lipids (e.g., phosphatidylcholine and varying molar percentages of phosphatidylglycerol) in an organic solvent such as chloroform or a chloroform:methanol mixture in a round-bottom flask.

• Film Formation: Remove the organic solvent using a rotary evaporator under vacuum to form a thin, uniform lipid film on the inner surface of the flask.

• Hydration: Add an aqueous buffer (e.g., PBS or Tris-HCl) to the flask. The temperature of the buffer should be above the phase transition temperature of the lipid with the highest melting point.

• Vesicle Formation: Agitate the flask by vortexing or gentle shaking to hydrate (B1144303) the lipid film and form multilamellar vesicles (MLVs).

• Sizing (Optional): To obtain unilamellar vesicles of a defined size, the MLV suspension can be subjected to sonication or extrusion through polycarbonate membranes with a specific pore size.

Analysis of Protein-Lipid Interactions using Surface Plasmon Resonance (SPR)

Objective: To quantitatively measure the binding affinity and kinetics of a protein to membranes containing phosphatidylglycerol.

Methodology:

• Liposome Preparation: Prepare liposomes with and without phosphatidylglycerol using the thin-film hydration method as described above.

• Sensor Chip Immobilization: Immobilize the prepared liposomes onto a lipid-capturing sensor chip (e.g., an L1 sensor chip).

• Protein Injection: Inject a solution of the protein of interest at various concentrations over the sensor surface.

• Data Acquisition: Monitor the change in the SPR signal in real-time, which corresponds to the binding of the protein to the liposomes.

• Kinetic Analysis: Analyze the resulting sensorgrams to determine the association rate constant (ka), dissociation rate constant (kd), and the equilibrium dissociation constant (KD) of the protein-lipid interaction.

Signaling Pathways and Workflows

Visual representations of key biological pathways and experimental workflows involving phosphatidylglycerol are provided below using the DOT language for Graphviz.

Biosynthesis of Phosphatidylglycerol and Cardiolipin

Caption: Biosynthesis pathway of phosphatidylglycerol and its conversion to cardiolipin.

Experimental Workflow for Lipid Analysis

Caption: General workflow for the extraction and analysis of phosphatidylglycerol.

Logical Relationship in Photosynthesis

Caption: The central role of phosphatidylglycerol in the structure and function of the photosynthetic apparatus.

Conclusion

Phosphatidylglycerol, though often a minor component of eukaryotic membranes, is a lipid of profound and diverse biological importance. Its roles in maintaining the structural integrity of bacterial membranes, serving as a key precursor for cardiolipin in mitochondria, and enabling the light-dependent reactions of photosynthesis in chloroplasts underscore its fundamental importance in cellular life. The quantitative data and detailed experimental protocols provided in this guide offer a valuable resource for researchers seeking to further elucidate the intricate functions of this versatile phospholipid. Future investigations into the specific interactions of PG with membrane proteins and its role in cellular signaling are likely to reveal even more about its contributions to cellular health and disease, opening new avenues for therapeutic intervention.

References

• 1. academic.oup.com [academic.oup.com]
• 2. Discovery of a cardiolipin synthase utilizing phosphatidylethanolamine and phosphatidylglycerol as substrates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Making heads or tails of phospholipids in mitochondria - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Frontiers | Specific Distribution of Phosphatidylglycerol to Photosystem Complexes in the Thylakoid Membrane [frontiersin.org]
• 6. Biosynthesis of phosphatidylglycerol in photosynthetic organisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Direct Evidence for Requirement of Phosphatidylglycerol in Photosystem II of Photosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Phosphatidylglycerol - Wikipedia [en.wikipedia.org]
• 9. In Vivo and in Vitro Synthesis of Phosphatidylglycerol by an Escherichia coli Cardiolipin Synthase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Lipid–Protein and Protein–Protein Interactions in the Pulmonary Surfactant System and Their Role in Lung Homeostasis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. opm.phar.umich.edu [opm.phar.umich.edu]
• 13. Frontiers | Specific Composition of Lipid Phases Allows Retaining an Optimal Thylakoid Membrane Fluidity in Plant Response to Low-Temperature Treatment [frontiersin.org]
• 14. Phosphatidylethanolamine Is a Key Regulator of Membrane Fluidity in Eukaryotic Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Lung surfactant phospholipids in different animal species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. The Fatty Acid Composition of Phosphatidylglycerol and Sulfoquinovosyldiacylglycerol of Higher Plants in Relation to Chilling Sensitivity - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Effect of various temperatures on phosphatidylglycerol biosynthesis in thylakoid membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Kinetic analysis of cardiolipin synthase: a membrane enzyme with two glycerophospholipid substrates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. uniprot.org [uniprot.org]

Exploring the Diversity of Phosphatidylglycerol Species in Tissues: An In-depth Technical Guide

Introduction

Phosphatidylglycerol (PG) is a unique glycerophospholipid that plays a critical, multifaceted role in cellular function. Comprising a glycerol (B35011) backbone esterified to two fatty acid chains and a phosphodiester-linked glycerol headgroup, PG is an anionic phospholipid found in prokaryotic and eukaryotic membranes.[1] While it constitutes a minor fraction of total phospholipids (B1166683) in most mammalian tissues, typically less than 1-2%, its strategic importance is profound.[2] PG is a key structural component of specific membranes, most notably in pulmonary surfactant, and serves as the essential precursor for the synthesis of cardiolipin, a dimeric phospholipid vital for mitochondrial function and bioenergetics.[2][3] The diversity of PG arises from the variation in the length and degree of saturation of its two fatty acyl chains, leading to a wide array of molecular species. This molecular heterogeneity is not random; rather, it is tissue-specific and reflects the specialized physiological roles PG plays in different cellular contexts. This guide provides a comprehensive overview of the diversity of PG species across various tissues, details the experimental protocols for their analysis, and explores their metabolic pathways and functions.

Data Presentation: Quantitative Distribution of Phosphatidylglycerol Species

The molecular composition of phosphatidylglycerol varies significantly across different mammalian tissues. This diversity is primarily dictated by the fatty acid chains at the sn-1 and sn-2 positions of the glycerol backbone. Advanced analytical techniques, particularly liquid chromatography-tandem mass spectrometry (LC-MS/MS), have enabled the precise quantification of these individual PG species.

Below are summary tables compiled from lipidomics studies on rat tissues, illustrating the distinct PG profiles in the brain, heart, kidney, and liver.

Table 1: Total Phosphatidylglycerol Concentration in Various Rat Tissues

This table shows the total amount of phosphatidylglycerol found in different organs, highlighting that its concentration varies considerably depending on the tissue.[4]

Tissue	Total PG Concentration (nmol/g of tissue)
Brain	0.02 ± 0.01
Heart	0.17 ± 0.06
Kidney	0.02 ± 0.01
Liver	0.01 ± 0.00
Data represents mean ± standard deviation (n=6). Data sourced from Kim, J., et al. (2018).[4]

Table 2: Relative Abundance of Major Phosphatidylglycerol Molecular Species Across Rat Tissues

This table details the percentage composition of the most common PG molecular species. The notation "C:D" refers to a fatty acid chain with 'C' carbon atoms and 'D' double bonds. For example, PG 34:1 is a phosphatidylglycerol molecule where the two fatty acid chains have a combined total of 34 carbons and one double bond (e.g., 16:0 and 18:1). The data reveals unique "fingerprints" for each organ.[5]

PG Molecular Species (Total Carbons:Total Double Bonds)	Brain (%)	Heart (%)	Kidney (%)	Liver (%)
PG 34:1 (e.g., 16:0/18:1)	~35	~25	~30	~38
PG 34:2 (e.g., 16:0/18:2 or 18:1/16:1)	~8	~12	~15	~15
PG 36:1 (e.g., 18:0/18:1)	~18	~8	~8	~10
PG 36:2 (e.g., 18:0/18:2 or 18:1/18:1)	~20	~28	~25	~22
PG 36:3 (e.g., 18:1/18:2)	~8	~10	~8	~8
PG 36:4 (e.g., 18:2/18:2)	~5	~12	~10	~5
Values are estimated percentages derived from graphical data in Kim, J., et al. (2018).[5]

Notably, lung tissue exhibits a unique and high concentration of PG, where it is a crucial component of pulmonary surfactant.[6] In rat lung surfactant, the major molecular species are 1-palmitoyl-2-oleoyl-PG (PG 34:1) and 1,2-dipalmitoyl-PG (PG 32:0). This specific composition is vital for reducing surface tension in the alveoli.[3]

Experimental Protocols

The analysis of PG molecular species is a multi-step process that requires careful sample handling and sophisticated analytical instrumentation. The most powerful and widely used approach is based on liquid chromatography-tandem mass spectrometry (LC-MS/MS).

1. Lipid Extraction

The initial step involves extracting total lipids from the tissue homogenate while preventing degradation.

• Objective: To efficiently extract all lipid classes from the biological matrix and separate them from other macromolecules like proteins and carbohydrates.

• Commonly Used Method (Folch Extraction):

  • Homogenize a known weight of tissue (e.g., 50-100 mg) in a 20-fold volume of ice-cold chloroform:methanol (2:1, v/v).

  • Agitate the mixture vigorously and allow it to stand for at least 20 minutes to ensure complete extraction.

  • Add 0.2 volumes of a wash solution (e.g., 0.9% NaCl or 0.73% KCl) to the mixture to induce phase separation.

  • Centrifuge the sample at a low speed (e.g., 2000 x g) for 10 minutes to cleanly separate the phases.

  • Carefully collect the lower organic phase, which contains the lipids, using a glass Pasteur pipette.

  • Dry the extracted lipid phase under a stream of nitrogen gas.

  • Reconstitute the dried lipid extract in a suitable solvent (e.g., methanol/chloroform 1:1) for subsequent analysis.

2. Chromatographic Separation

Liquid chromatography is used to separate the different lipid classes and individual molecular species prior to mass analysis.

• Objective: To separate PG from other more abundant phospholipid classes (like PC and PE) and to resolve different PG species based on their acyl chain composition.

• Typical Method (Reversed-Phase LC):

  • Column: A C18 reversed-phase column is commonly used, which separates lipids based on their hydrophobicity (i.e., acyl chain length and degree of unsaturation).

  • Mobile Phase: A gradient elution is employed, typically using a mixture of aqueous and organic solvents. For example:

    • Mobile Phase A: Acetonitrile/Water with an additive like ammonium (B1175870) formate (B1220265) or acetate.

    • Mobile Phase B: Isopropanol/Acetonitrile with the same additive.

  • Gradient: The separation starts with a higher percentage of Mobile Phase A, and the percentage of Mobile Phase B is gradually increased over the run. This causes more hydrophobic lipids (those with longer and more saturated chains) to elute later.

  • Flow Rate: A typical flow rate for standard analytical columns is around 0.2-0.5 mL/min.

3. Mass Spectrometry Detection and Quantification

Tandem mass spectrometry (MS/MS) is used for the identification and quantification of the eluting lipid species.

• Objective: To identify PG species based on their precise mass-to-charge ratio (m/z) and fragmentation patterns, and to quantify their abundance.

• Method (Electrospray Ionization Tandem Mass Spectrometry - ESI-MS/MS):

  • Ionization: Electrospray ionization (ESI) is used to gently ionize the lipid molecules as they elute from the LC column. PG is typically analyzed in negative ion mode, which generates a deprotonated molecule [M-H]⁻.

  • MS1 Scan: A full scan (MS1) is performed to detect the m/z of all parent ions present at a given time. PG species are identified by their specific m/z values.

  • MS/MS Fragmentation: The parent ion of interest (e.g., the [M-H]⁻ ion of PG 34:1 at m/z 747.5) is selected and fragmented. This fragmentation provides structural information, particularly the identity of the individual fatty acyl chains.

  • Quantification: Quantification is achieved by measuring the peak area of the parent ion in the MS1 scan or by using Multiple Reaction Monitoring (MRM), where specific fragmentation transitions for each lipid species are monitored. Abundance is determined relative to an internal standard (a non-naturally occurring PG species, e.g., PG 17:0/17:0) that is added to the sample in a known amount before extraction.

Signaling Pathways and Logical Relationships

Phosphatidylglycerol is a central node in the biosynthesis of anionic phospholipids in mitochondria. Its primary metabolic fate is to serve as the direct precursor for cardiolipin, a phospholipid essential for the structure and function of the inner mitochondrial membrane.

Biosynthesis of Phosphatidylglycerol and Cardiolipin

The synthesis of PG occurs in the inner mitochondrial membrane (and the endoplasmic reticulum) and proceeds through a series of enzymatic steps, leading directly to the formation of cardiolipin.[3]

Caption: Biosynthesis pathway of Phosphatidylglycerol (PG) and its conversion to Cardiolipin (CL).

Experimental Workflow for PG Species Analysis

The systematic analysis of PG species from tissue samples follows a standardized workflow, from sample preparation to data analysis. This process ensures reproducibility and accurate quantification.

Caption: Experimental workflow for the analysis of Phosphatidylglycerol (PG) species from tissues.

References

• 1. Phospholipid content and fatty acid composition of human heart - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Phospholipids: Identification and Implication in Muscle Pathophysiology - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Mammalian lipids: structure, synthesis and function - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Mouse lipidomics reveals inherent flexibility of a mammalian lipidome - PMC [pmc.ncbi.nlm.nih.gov]

17:0-20:3 PG-d5 certificate of analysis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the deuterated phosphatidylglycerol, 17:0-20:3 PG-d5. The information presented herein is compiled from publicly available data and is intended to support research and development activities.

Certificate of Analysis (Representative Data)

A specific certificate of analysis for a single lot of 17:0-20:3 PG-d5 is not publicly available. However, based on information from various suppliers, a typical specification sheet would include the following quantitative data.

Parameter	Specification
Product Name	1-heptadecanoyl-2-eicosatrienoyl-sn-glycero(d5)-3-phospho-(1'-rac-glycerol)(sodium salt)
Synonym(s)	17:0-20:3 PG-d5
Molecular Formula	C₄₃H₇₃D₅NaO₁₀P
Molecular Weight	814.07 g/mol
Purity (by TLC)	>99%
Physical State	Solution
Concentration	1 mg/mL
Storage Temperature	-20°C
Shipping Condition	Dry Ice

Experimental Protocols

Detailed experimental protocols for the analysis of a specific lot of 17:0-20:3 PG-d5 are proprietary to the manufacturer. However, the scientific literature describes standard methods for the analysis of similar deuterated lipids, which are summarized below.

Chromatographic Analysis

Thin-Layer Chromatography (TLC) is a common method for assessing the purity of phospholipids.

• Stationary Phase: Silica gel plate.

• Mobile Phase: A solvent system capable of separating phospholipids, such as chloroform:methanol:water in various ratios.

• Detection: Staining with a visualizing agent (e.g., phosphomolybdic acid or iodine vapor) and comparison with a reference standard.

Mass Spectrometry for Structural Elucidation and Quantification

Mass spectrometry is a critical tool for confirming the structure and quantifying deuterated lipids.

• Ionization Technique: Electrospray ionization (ESI) is typically used for phospholipids.

• Mass Analyzer: High-resolution mass spectrometers such as quadrupole time-of-flight (Q-TOF) or Orbitrap analyzers are employed for accurate mass measurements.

• Structural Analysis: Tandem mass spectrometry (MS/MS) techniques are used to confirm the fatty acid composition and head group. Ozone-induced dissociation (OzID) mass spectrometry is a specialized technique used to determine the precise location of double bonds within the fatty acyl chains.[1][2]

• Quantification: For quantitative analysis, liquid chromatography-mass spectrometry (LC-MS/MS) is often used. A known amount of the deuterated standard (17:0-20:3 PG-d5) is spiked into a sample, and the ratio of the analyte to the standard is used to determine the concentration of the endogenous, non-deuterated counterpart.

Visualizations

Experimental Workflow for Lipid Analysis

The following diagram illustrates a typical workflow for the analysis of a lipid sample using a deuterated internal standard like 17:0-20:3 PG-d5.

Caption: A typical experimental workflow for quantitative lipid analysis.

Prostaglandin (B15479496) Biosynthesis and Signaling Pathway

17:0-20:3 PG-d5 is a synthetic analog of naturally occurring phosphatidylglycerols. The fatty acid components of these lipids can be precursors for the biosynthesis of prostaglandins. The diagram below illustrates a simplified pathway of prostaglandin synthesis and signaling, focusing on the conversion of arachidonic acid to Prostaglandin D2 (PGD2) and its subsequent receptor interaction.

Caption: Simplified prostaglandin D2 biosynthesis and signaling pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. LipidOz enables automated elucidation of lipid carbon–carbon double bond positions from ozone-induced dissociation mass spectrometry data - PMC [pmc.ncbi.nlm.nih.gov]

Commercial Sourcing and Technical Applications of Synthetic 17:0-20:3 PG-d5: An In-depth Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability and applications of the synthetic deuterated phosphatidylglycerol, 17:0-20:3 PG-d5. This internal standard is a critical tool for researchers in the fields of lipidomics, signal transduction, and drug development, enabling precise and accurate quantification of phosphatidylglycerols (PGs) in complex biological samples. This document details commercial sources, technical specifications, experimental protocols for its use in mass spectrometry-based lipidomics, and relevant signaling pathways.

Commercial Availability and Product Specifications

The quantitative data for 17:0-20:3 PG-d5, as provided by these commercial sources, is summarized in the tables below for easy comparison.

Table 1: Product Identification and Chemical Properties

Parameter	Value	Source(s)
Product Name	1-heptadecanoyl-2-eicosatrienoyl-sn-glycero(d5)-3-phospho-(1'-rac-glycerol) (sodium salt)	Avanti Research, Sigma-Aldrich
Synonym(s)	17:0-20:3 PG-d5	Avanti Research, Sigma-Aldrich, MedChemExpress
CAS Number	2936622-53-4	Avanti Research, Sigma-Aldrich
Molecular Formula	C₄₃H₇₃D₅NaO₁₀P	Avanti Research, Sigma-Aldrich
Molecular Weight	814.07 g/mol	Avanti Research, Sigma-Aldrich
MDL Number	MFCD12024693	Sigma-Aldrich

Table 2: Product Specifications and Handling

Parameter	Specification	Source(s)
Purity	>99% (as determined by TLC)	Avanti Research, Sigma-Aldrich
Form	Solution	Avanti Research, Sigma-Aldrich
Concentration	1 mg/mL	Avanti Research, Sigma-Aldrich
Packaging	1 x 1 mg	Avanti Research, Sigma-Aldrich
Shipping Condition	Dry Ice	Avanti Research, Sigma-Aldrich
Storage Temperature	-20°C	Avanti Research, Sigma-Aldrich

Experimental Protocols: Quantitative Lipidomics using 17:0-20:3 PG-d5

The primary application of 17:0-20:3 PG-d5 is as an internal standard in quantitative lipidomics workflows, particularly those employing liquid chromatography-tandem mass spectrometry (LC-MS/MS). Its unique mass, due to the deuterated glycerol (B35011) backbone, allows for its differentiation from endogenous PG species, enabling accurate quantification by correcting for sample loss during extraction and variations in ionization efficiency. A research paper has specifically documented the use of D5-PG(17:0/20:3) as a standard in lipidomics analysis.

Below is a detailed, generalized protocol for the extraction and analysis of phosphatidylglycerols from biological samples using 17:0-20:3 PG-d5 as an internal standard.

I. Lipid Extraction (Modified Folch Method)

This protocol is a widely used method for the extraction of total lipids from biological matrices.

Materials:

• Biological sample (e.g., plasma, tissue homogenate, cell pellet)

• 17:0-20:3 PG-d5 internal standard solution

• Chloroform

• Methanol

• 0.9% NaCl solution

• Glass centrifuge tubes with PTFE-lined caps

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

Procedure:

• Sample Preparation: Aliquot the biological sample into a glass centrifuge tube. For solid tissues, homogenization in a suitable buffer is required prior to extraction.

• Internal Standard Spiking: Add a known amount of 17:0-20:3 PG-d5 internal standard solution to each sample. The amount should be optimized based on the expected concentration of endogenous PGs in the sample.

• Solvent Addition: Add a 2:1 (v/v) mixture of chloroform:methanol to the sample. The final solvent to sample ratio should be approximately 20:1 to ensure a single-phase system.

• Vortexing: Vortex the mixture vigorously for 2-5 minutes to ensure thorough mixing and lipid extraction.

• Phase Separation: Add 0.9% NaCl solution to the mixture to induce phase separation. The volume of the NaCl solution should be approximately 20% of the total volume.

• Centrifugation: Centrifuge the samples at a low speed (e.g., 2000 x g) for 10 minutes to facilitate the separation of the aqueous and organic layers.

• Collection of Organic Layer: Carefully collect the lower organic phase (chloroform layer), which contains the lipids, using a glass Pasteur pipette and transfer it to a new glass tube.

• Drying: Evaporate the solvent from the collected organic phase under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in a suitable solvent for LC-MS/MS analysis, such as a mixture of isopropanol (B130326) and acetonitrile.

II. LC-MS/MS Analysis

This section provides a general framework for the analysis of phosphatidylglycerols using a reverse-phase LC-MS/MS system.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system

• C18 reverse-phase analytical column

• Tandem mass spectrometer (e.g., triple quadrupole or high-resolution mass spectrometer) equipped with an electrospray ionization (ESI) source

Typical LC Conditions:

• Mobile Phase A: Acetonitrile/Water (60:40) with 10 mM ammonium (B1175870) formate

• Mobile Phase B: Isopropanol/Acetonitrile (90:10) with 10 mM ammonium formate

• Gradient: A linear gradient from a lower to a higher percentage of mobile phase B is typically used to elute the different lipid species.

• Flow Rate: Dependent on the column dimensions (e.g., 0.2-0.5 mL/min for a standard analytical column).

• Column Temperature: Maintained at a constant temperature (e.g., 40-50°C) to ensure reproducible retention times.

Typical MS/MS Conditions:

• Ionization Mode: Negative ion mode is generally preferred for the analysis of acidic phospholipids (B1166683) like phosphatidylglycerol.

• Detection Mode: Multiple Reaction Monitoring (MRM) is commonly used for quantitative analysis on a triple quadrupole mass spectrometer. The precursor ion (the deprotonated molecule [M-H]⁻) of both the endogenous PG and the 17:0-20:3 PG-d5 internal standard are selected in the first quadrupole, fragmented in the collision cell, and specific product ions are monitored in the third quadrupole.

• Data Analysis: The peak area of the endogenous PG is normalized to the peak area of the 17:0-20:3 PG-d5 internal standard. Quantification is then achieved by comparing this ratio to a standard curve generated with known amounts of a non-deuterated PG standard.

Signaling Pathways and Biological Relevance

Phosphatidylglycerol is a crucial component of cellular membranes and a precursor for various signaling molecules. Its biosynthesis and involvement in signaling cascades are of significant interest to researchers in drug development and cellular biology.

Phosphatidylglycerol Biosynthesis Pathway

The synthesis of phosphatidylglycerol in mammalian cells is a multi-step enzymatic process that primarily occurs in the endoplasmic reticulum and mitochondria.[1][2] The pathway begins with glycerol-3-phosphate and proceeds through the key intermediate, phosphatidic acid.

Caption: Simplified pathway of phosphatidylglycerol biosynthesis in mammalian cells.

Phosphatidylglycerol in Cellular Signaling

While much of the focus in phospholipid signaling has been on phosphatidylinositols and phosphatidylcholines, phosphatidylglycerol also plays a significant role.[3] It serves as a precursor for the signaling molecule lysophosphatidylglycerol (B1238068) (LPG), which is involved in inflammatory and immune responses.[4] The generation of signaling molecules from phospholipids is often initiated by the activation of phospholipases, such as phospholipase C (PLC) and phospholipase D (PLD), in response to extracellular stimuli.

Caption: Overview of phospholipid-mediated signaling pathways.

This guide provides a foundational understanding of the commercial sources and technical applications of 17:0-20:3 PG-d5. For specific applications, further optimization of the experimental protocols may be required based on the sample matrix and the analytical instrumentation used. The provided signaling pathways offer a general overview, and the specific roles of phosphatidylglycerol in various cellular processes are an active area of research.

References

• 1. phosphatidylglycerol biosynthesis II | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Reminiscence of our research on membrane phospholipids in mammalian cells by using the novel technology - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Is phosphatidylglycerol essential for terrestrial life? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Phosphatidylglycerol: Structure, Functions, and Analysis - Creative Proteomics [creative-proteomics.com]

Protocols & Analytical Methods

Application Note: Quantitative Analysis of Phosphatidylglycerols using 17:0-20:3 PG-d5 Internal Standard by LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phosphatidylglycerols (PGs) are a class of anionic phospholipids (B1166683) that are integral components of cellular membranes and play crucial roles in various biological processes. They are precursors to signaling molecules such as lysophosphatidylglycerols and are vital for the proper function of pulmonary surfactant. Accurate quantification of PG species is essential for understanding their role in health and disease. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as a powerful tool for the analysis of lipids due to its high sensitivity and specificity. The use of stable isotope-labeled internal standards is critical for correcting for variations in sample extraction, processing, and instrument response, thereby ensuring accurate and precise quantification.

This application note provides a detailed protocol for the quantitative analysis of phosphatidylglycerol species in biological samples using 17:0-20:3 PG-d5 as an internal standard with LC-MS/MS. 17:0-20:3 PG-d5 is a deuterated phosphatidylglycerol containing an odd-chain fatty acid (17:0) and an uncommon polyunsaturated fatty acid (20:3), making it an ideal internal standard as it is unlikely to be present endogenously in most biological samples. It is a component of the comprehensive UltimateSPLASH™ ONE internal standard mixture provided by Avanti Polar Lipids.[1][2][3][4][5]

Experimental Protocols

Materials and Reagents

• Internal Standard: 17:0-20:3 PG-d5 (Avanti Polar Lipids)

• Solvents: Chloroform, Methanol, Isopropanol, Acetonitrile, Water (LC-MS grade)

• Additives: Ammonium (B1175870) formate, Formic acid (LC-MS grade)

• Biological Matrix: Plasma, serum, tissue homogenate, or cell lysates

• Solid Phase Extraction (SPE) cartridges (e.g., C18)

• Autosampler vials with inserts

Sample Preparation: Lipid Extraction

A modified Bligh and Dyer extraction method is recommended for the efficient extraction of phospholipids from biological samples.

• Sample Aliquoting: To a 2 mL microcentrifuge tube, add 50 µL of the biological sample (e.g., plasma).

• Internal Standard Spiking: Add a known amount of 17:0-20:3 PG-d5 internal standard to the sample. A final concentration of approximately 10-20 ng/mL in the final reconstituted sample is a good starting point and should be optimized based on instrument sensitivity. For example, a study on COVID-19 plasma samples used a spiked concentration of 18.43 nmol/mL of PG-d5 17:0/20:3.[6]

• Solvent Addition: Add 1 mL of a 2:1 (v/v) mixture of chloroform:methanol to the sample.

• Vortexing: Vortex the mixture vigorously for 5 minutes.

• Phase Separation: Add 200 µL of water and vortex again for 1 minute.

• Centrifugation: Centrifuge the sample at 10,000 x g for 10 minutes at 4°C to separate the aqueous and organic layers.

• Organic Phase Collection: Carefully collect the lower organic phase containing the lipids using a glass Pasteur pipette and transfer it to a new tube.

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in 100 µL of the initial mobile phase (e.g., 90:10 acetonitrile:water with 10 mM ammonium formate). Vortex thoroughly and transfer to an autosampler vial for LC-MS/MS analysis.

Liquid Chromatography (LC)

• Column: A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size) is suitable for separating PG species based on their fatty acyl chain length and degree of unsaturation.

• Mobile Phase A: 90:10 Water:Acetonitrile with 10 mM Ammonium Formate and 0.1% Formic Acid

• Mobile Phase B: 90:10 Isopropanol:Acetonitrile with 10 mM Ammonium Formate and 0.1% Formic Acid

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Gradient:

  • 0-2 min: 30% B

  • 2-15 min: Linear gradient from 30% to 95% B

  • 15-20 min: Hold at 95% B

  • 20.1-25 min: Return to 30% B and equilibrate

Mass Spectrometry (MS/MS)

• Ionization Mode: Negative Electrospray Ionization (ESI-) is preferred for the analysis of acidic phospholipids like phosphatidylglycerol.

• Analysis Mode: Multiple Reaction Monitoring (MRM) for targeted quantification.

• Key Parameters:

  • Capillary Voltage: 3.0 kV

  • Source Temperature: 150 °C

  • Desolvation Temperature: 400 °C

  • Cone Gas Flow: 50 L/hr

  • Desolvation Gas Flow: 800 L/hr

  • Collision Gas: Argon

MRM Transitions

MRM transitions for phosphatidylglycerols in negative ion mode typically involve the precursor ion ([M-H]⁻) and fragment ions corresponding to the loss of the fatty acyl chains. The specific m/z values will depend on the fatty acid composition of the PG species being analyzed.

Table 1: Exemplary MRM Transitions for Phosphatidylglycerol Species

Phosphatidylglycerol Species	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Internal Standard
17:0-20:3 PG-d5	781.6	269.2 (17:0) / 303.2 (20:3)	35-45
Endogenous Analytes
16:0-18:1 PG	747.5	255.2 (16:0) / 281.2 (18:1)	35-45
16:0-18:2 PG	745.5	255.2 (16:0) / 279.2 (18:2)	35-45
18:0-18:1 PG	775.6	283.3 (18:0) / 281.2 (18:1)	35-45
18:0-20:4 PG	799.6	283.3 (18:0) / 303.2 (20:4)	35-45
18:1-18:2 PG	771.5	281.2 (18:1) / 279.2 (18:2)	35-45

Note: The exact m/z values and collision energies should be optimized for the specific instrument being used.

Data Presentation

Quantitative data should be presented in a clear and structured format to allow for easy comparison between different samples or experimental conditions.

Table 2: Quantification of Phosphatidylglycerol Species in Human Plasma (Example Data)

Sample Group	PG (16:0-18:1) (ng/mL)	PG (16:0-18:2) (ng/mL)	PG (18:0-20:4) (ng/mL)
Control (n=10)	150.5 ± 25.2	85.3 ± 15.8	45.1 ± 9.7
Treated (n=10)	210.8 ± 30.1	110.2 ± 20.5	60.7 ± 12.3*

Data are presented as mean ± standard deviation. *p < 0.05 compared to the control group.

Visualizations

Experimental Workflow

Caption: Experimental workflow for the quantitative analysis of phosphatidylglycerols.

Phosphatidylglycerol Biosynthesis and Signaling Pathway

Caption: Overview of phosphatidylglycerol biosynthesis and its roles in signaling and cellular function.[2][7][8][9]

Conclusion

The use of 17:0-20:3 PG-d5 as an internal standard provides a robust and accurate method for the quantification of phosphatidylglycerol species by LC-MS/MS. This deuterated standard, with its unique fatty acid composition, minimizes interference from endogenous lipids and effectively corrects for analytical variability. The detailed protocol and methodologies presented in this application note offer a reliable framework for researchers, scientists, and drug development professionals to investigate the roles of phosphatidylglycerols in various physiological and pathological processes.

References

• 1. avantiresearch.com [avantiresearch.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. SPLASH Brochure [online.flippingbook.com]
• 4. avantiresearch.com [avantiresearch.com]
• 5. avantiresearch.com [avantiresearch.com]
• 6. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]
• 7. researchgate.net [researchgate.net]
• 8. Phosphatidylglycerol: Structure, Functions, and Analysis - Creative Proteomics [creative-proteomics.com]
• 9. Phosphatidylglycerol - Wikipedia [en.wikipedia.org]

Quantitative Analysis of Prostaglandins in Biological Matrices Using a Deuterated Internal Standard

Application Note and Protocol for Researchers, Scientists, and Drug Development Professionals

Introduction

Prostaglandins (B1171923) (PGs) are a group of bioactive lipid compounds derived from arachidonic acid that are involved in a wide array of physiological and pathological processes, including inflammation, pain, fever, and regulation of blood pressure.[1][2][3] The accurate and precise quantification of these potent signaling molecules in biological matrices such as plasma, serum, urine, and tissue homogenates is crucial for understanding their roles in health and disease, and for the development of novel therapeutics.[1][2]

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become the gold standard for the analysis of prostaglandins due to its high sensitivity, selectivity, and specificity.[1][4] However, the inherent complexity of biological samples and the low endogenous concentrations of PGs present significant analytical challenges.[2] To overcome these challenges, a robust sample preparation protocol is essential to remove interfering substances and enrich the analytes of interest. Furthermore, the use of stable isotope-labeled internal standards, such as the deuterated prostaglandin (B15479496) standard 17:0-20:3 PG-d5, is critical for accurate quantification. These internal standards correct for analyte loss during sample preparation and variations in instrument response, ensuring reliable and reproducible results.[1]

This document provides a detailed protocol for the quantitative analysis of various prostaglandins in biological fluids using a deuterated internal standard, with a focus on sample preparation, LC-MS/MS analysis, and data processing.

Prostaglandin Synthesis and Signaling Pathway

Prostaglandins are synthesized from arachidonic acid by the action of cyclooxygenase (COX) enzymes, leading to the production of various PG isoforms, each with specific biological functions mediated by their respective receptors.[2][5]

Caption: Simplified overview of the prostaglandin synthesis and signaling pathway.

Experimental Protocols

A generalized workflow for the quantitative analysis of prostaglandins from biological samples is depicted below. This typically involves sample collection with inhibitor addition, spiking with a deuterated internal standard, extraction, and finally LC-MS/MS analysis.

Caption: General experimental workflow for PG quantification.

Sample Handling and Preparation

Proper sample collection and handling are critical to prevent the artificial formation of prostaglandins.

• Sample Collection : Immediately after collection, add a cyclooxygenase (COX) inhibitor, such as indomethacin (B1671933) or meclofenamic acid (to a final concentration of 10-15 µM), to biological samples to prevent enzymatic synthesis of PGs.[2][6]

• Internal Standard Spiking : To each sample, add a known amount of the deuterated internal standard mixture containing 17:0-20:3 PG-d5. The use of a comprehensive internal standard mix allows for the accurate quantification of a wide range of prostaglandins.[7][8]

Prostaglandin Extraction using Solid-Phase Extraction (SPE)

Solid-phase extraction is a widely used and effective technique for purifying and concentrating prostaglandins from biological matrices.[2][3]

• Materials :

  • C18 SPE Cartridges

  • Methanol (LC-MS grade)

  • Ethanol (B145695)

  • Hexane (B92381)

  • Ethyl Acetate (B1210297)

  • Deionized Water

  • Formic Acid or Hydrochloric Acid (2M)

  • Nitrogen evaporator

• Protocol :

  • Sample Acidification : Thaw frozen samples (e.g., 1 mL of plasma or urine) on ice. Acidify the sample to a pH of approximately 3.5 by adding 1% formic acid or 2M hydrochloric acid.[1][2][6][9] This step is crucial for the efficient retention of prostaglandins on the C18 sorbent.[1][2] Let the sample sit at 4°C for 15 minutes.[2][6]

  • Centrifugation : Centrifuge the acidified sample to pellet any precipitate.[2][6]

  • SPE Cartridge Conditioning : Condition a C18 SPE cartridge by washing it sequentially with 10 mL of ethanol followed by 10 mL of deionized water.[1][6][9] Do not allow the cartridge to dry between steps.

  • Sample Loading : Apply the acidified supernatant to the conditioned C18 cartridge.

  • Washing : Wash the cartridge sequentially with 10 mL of deionized water, 10 mL of 15% ethanol to remove less polar interferences, and finally 10 mL of hexane to remove lipids.[1][9]

  • Elution : Elute the prostaglandins from the cartridge with 10 mL of ethyl acetate.[1][10]

  • Evaporation and Reconstitution : Evaporate the ethyl acetate eluate to dryness under a gentle stream of nitrogen.[1] Reconstitute the dried extract in a suitable volume (e.g., 100 µL) of the initial mobile phase for LC-MS/MS analysis.[1]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

• Chromatographic Separation :

  • Column : A C18 reversed-phase column is commonly used for the separation of prostaglandins.

  • Mobile Phase : A typical mobile phase consists of:

    • A: 0.1% formic acid in water

    • B: 0.1% formic acid in acetonitrile[11]

  • Gradient Elution : A gradient elution is employed to achieve optimal separation of the various prostaglandins. A representative gradient is to start with a low percentage of mobile phase B, gradually increasing it to elute the more hydrophobic PGs.[11]

  • Flow Rate : A flow rate of 0.2-0.5 mL/min is typical.[11]

  • Column Temperature : Maintain the column at a constant temperature (e.g., 40°C) to ensure reproducible retention times.

• Mass Spectrometric Detection :

  • Ionization : Electrospray ionization (ESI) in the negative ion mode is used for the detection of prostaglandins.[4]

  • Detection Mode : Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity. Specific precursor-to-product ion transitions are monitored for each prostaglandin and the deuterated internal standard.

  • MRM Transitions : The exact m/z transitions for each prostaglandin and the internal standard (including 17:0-20:3 PG-d5) need to be optimized on the specific mass spectrometer being used. As an example, for PGE2 and PGD2, the transition of m/z 351 to 271 is often monitored, while the corresponding transition for a d4-labeled standard would be m/z 355 to 275.[4]

Data Analysis and Quantification

The concentration of each prostaglandin in the sample is determined by calculating the peak area ratio of the analyte to its corresponding deuterated internal standard. A calibration curve is constructed by plotting the peak area ratios of calibration standards against their known concentrations. The concentration of the unknown samples is then interpolated from this curve.

Quantitative Data Summary

The following table provides an example of how to summarize the quantitative data obtained from an LC-MS/MS analysis of prostaglandins.

Analyte	Retention Time (min)	Precursor Ion (m/z)	Product Ion (m/z)	LLOQ (pg/mL)	Precision (%CV)	Accuracy (%)
PGE2	5.2	351.2	271.1	20	< 5%	97-105%
PGD2	5.8	351.2	271.1	20	< 5%	95-103%
PGF2α	6.1	353.2	193.1	25	< 6%	96-104%
TXB2	4.5	369.2	169.1	30	< 7%	94-106%
6-keto-PGF1α	4.2	369.2	163.1	30	< 7%	93-105%
17:0-20:3 PG-d5 (IS)	7.5	TBD	TBD	N/A	N/A	N/A
LLOQ: Lower Limit of Quantification; %CV: Percent Coefficient of Variation. TBD: To Be Determined on the specific instrument.

Method Validation

The analytical method should be validated to ensure its reliability. Key validation parameters include:

• Linearity : Assessed by analyzing a series of calibration standards over a defined concentration range.[4]

• Accuracy and Precision : Determined by analyzing quality control (QC) samples at multiple concentration levels on different days.[4][12]

• Lower Limit of Quantification (LLOQ) : The lowest concentration on the calibration curve that can be quantified with acceptable accuracy and precision.[13]

• Selectivity : The ability of the method to differentiate and quantify the analytes in the presence of other components in the sample.

• Matrix Effect : The effect of the sample matrix on the ionization of the analytes.

• Stability : The stability of the analytes in the biological matrix under different storage conditions.[12][14]

Conclusion

This application note provides a comprehensive and detailed protocol for the quantitative analysis of prostaglandins in biological matrices using a deuterated internal standard such as 17:0-20:3 PG-d5 with LC-MS/MS. The use of a robust sample preparation method, such as solid-phase extraction, coupled with the high sensitivity and selectivity of tandem mass spectrometry, allows for the accurate and reliable measurement of these important lipid mediators. Adherence to proper sample handling and method validation procedures is crucial for obtaining high-quality data in both research and drug development settings.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. An improved LC-MS-MS method for the quantification of prostaglandins E2 and D2 production in biological fluids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. arborassays.com [arborassays.com]
• 7. avantiresearch.com [avantiresearch.com]
• 8. avantiresearch.com [avantiresearch.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. Extraction and purification of prostaglandins and thromboxane from biological samples for gas chromatographic analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. LC/MS/MS method for analysis of E2 series prostaglandins and isoprostanes - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Development and validation of an LC-MS/MS method for determination of 8-iso-prostaglandin f2 Alpha in human saliva - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. An improved LC-MS/MS method for the quantification of prostaglandins E(2) and D(2) production in biological fluids - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Sample Preparation Using 17:0-20:3 PG-d5

For Researchers, Scientists, and Drug Development Professionals

Introduction

Accurate and precise quantification of prostaglandins (B1171923) (PGs) in biological matrices is critical for understanding their roles in various physiological and pathological processes, including inflammation, pain, and cardiovascular diseases. Due to their low endogenous concentrations and complex sample matrices, robust analytical methods are required. The use of stable isotope-labeled internal standards, such as 17:0-20:3 PG-d5, is the gold standard for mass spectrometry-based quantification of prostaglandins. These standards mimic the physicochemical properties of the endogenous analytes, allowing for accurate correction of analyte loss during sample preparation and variations in instrument response.

17:0-20:3 PG-d5 is a deuterated phosphatidylglycerol, a class of phospholipids (B1166683) that can be utilized as an internal standard in comprehensive lipidomics analyses that include the measurement of various eicosanoids. It is a component of the UltimateSPLASH™ ONE internal standard mixture, which is designed for broad-spectrum lipid analysis. This document provides detailed application notes and protocols for the use of 17:0-20:3 PG-d5 in the sample preparation and analysis of prostaglandins from various biological samples.

Prostaglandin Biosynthesis and Signaling Pathway

Prostaglandins are synthesized from arachidonic acid, which is released from the cell membrane by phospholipase A2. The cyclooxygenase (COX) enzymes (COX-1 and COX-2) then convert arachidonic acid into the unstable intermediate Prostaglandin G2 (PGG2). PGG2 is subsequently reduced to Prostaglandin H2 (PGH2), the common precursor for various prostaglandins and thromboxanes.[1][2][3][4]

Prostaglandin Biosynthesis Pathway.

Experimental Workflow for Prostaglandin Analysis

The general workflow for the quantitative analysis of prostaglandins from biological samples involves several key steps, from sample collection to data analysis. The inclusion of an internal standard like 17:0-20:3 PG-d5 at the beginning of the process is crucial for accurate quantification.

General Experimental Workflow.

Quantitative Data

The following table summarizes representative performance data for the analysis of prostaglandins using deuterated internal standards. While specific data for 17:0-20:3 PG-d5 is not extensively published, the presented values for similar deuterated standards like PGE2-d4 are indicative of the expected performance.[5]

Parameter	Matrix	Method	Analyte	Linearity (R²)	Recovery (%)	LLOQ (pg/mL)	Reference
Linearity	Cell Culture Media	LC-MS/MS	PGE2	>0.999	-	100	[5]
Recovery	Cell Culture Media	LLE	PGE2-d4	-	92.0 ± 4.9	-	[5]
Linearity	Brain Tissue	LC-MS/MS	PGE2	>0.999	-	-	[6]
Recovery	Brain Tissue	LLE	PGE2-d4	~90%	-	-	[6]

LLOQ: Lower Limit of Quantification

Experimental Protocols

Materials and Reagents

• Internal Standard: 17:0-20:3 PG-d5 (as part of a mixture like UltimateSPLASH™ ONE or as a standalone standard)

• Solvents: HPLC-grade methanol (B129727), acetonitrile, ethyl acetate (B1210297), hexane, and water

• Acids: Formic acid, hydrochloric acid

• Solid Phase Extraction (SPE) Cartridges: C18 cartridges

• Biological Matrix: Plasma, serum, tissue homogenate, cell culture supernatant

• Nitrogen evaporator

• Vortex mixer

• Centrifuge

• LC-MS/MS system

Sample Preparation Protocols

• Sample Thawing: Thaw frozen plasma samples on ice.

• Internal Standard Spiking: To 500 µL of plasma in a glass tube, add a known amount of 17:0-20:3 PG-d5 internal standard solution.

• Acidification: Acidify the sample to pH 3.5 with 1M HCl or formic acid to protonate the prostaglandins.

• Extraction: Add 2 mL of a hexane:ethyl acetate (1:1, v/v) mixture. Vortex vigorously for 2 minutes.

• Phase Separation: Centrifuge at 3000 x g for 10 minutes at 4°C to separate the aqueous and organic layers.

• Collection: Carefully transfer the upper organic layer to a clean glass tube.

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial LC-MS/MS mobile phase.

• Homogenization: Homogenize the tissue sample in a suitable buffer.

• Internal Standard Spiking: Add a known amount of 17:0-20:3 PG-d5 internal standard solution to the homogenate.

• Acidification: Acidify the homogenate to pH 3.5 with 1M HCl or formic acid.

• Centrifugation: Centrifuge at 10,000 x g for 15 minutes at 4°C to pellet cellular debris.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge by washing with 5 mL of methanol followed by 5 mL of water. Do not allow the cartridge to go dry.

• Sample Loading: Load the acidified supernatant onto the conditioned C18 cartridge at a slow flow rate (approx. 1 mL/min).

• Washing: Wash the cartridge with 5 mL of water to remove polar impurities, followed by 5 mL of 15% methanol in water to remove less non-polar interferences.

• Elution: Elute the prostaglandins with 5 mL of ethyl acetate.

• Drying: Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial LC-MS/MS mobile phase.

LC-MS/MS Analysis

• Chromatographic Separation: Use a C18 reversed-phase column with a gradient elution of water and acetonitrile, both containing 0.1% formic acid.[6]

• Mass Spectrometry: Operate the mass spectrometer in negative ion mode using Multiple Reaction Monitoring (MRM) for the specific transitions of the target prostaglandins and the 17:0-20:3 PG-d5 internal standard.

Conclusion

The use of 17:0-20:3 PG-d5 as an internal standard is a reliable approach for the accurate quantification of prostaglandins in complex biological matrices. The detailed protocols for liquid-liquid extraction and solid-phase extraction provide robust methods for sample preparation, minimizing matrix effects and ensuring high recovery of the analytes. When coupled with sensitive LC-MS/MS analysis, these methods enable researchers to obtain high-quality data for their studies in drug development and life sciences.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. taylorandfrancis.com [taylorandfrancis.com]
• 5. An improved LC-MS-MS method for the quantification of prostaglandins E2 and D2 production in biological fluids - PMC [pmc.ncbi.nlm.nih.gov]
• 6. LC/MS/MS method for analysis of E2 series prostaglandins and isoprostanes - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Absolute Quantification of Phosphatidylglycerols using 17:0-20:3 PG-d5

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phosphatidylglycerols (PGs) are a class of acidic phospholipids (B1166683) that are integral components of cellular membranes and play crucial roles in various biological processes, including cell signaling and the biosynthesis of other lipids like cardiolipin.[1][2][3] Accurate quantification of specific PG molecular species is essential for understanding their function in health and disease. This document provides a detailed protocol for the absolute quantification of PGs in biological samples using 17:0-20:3 PG-d5 as an internal standard, coupled with liquid chromatography-tandem mass spectrometry (LC-MS/MS). The use of a stable isotope-labeled internal standard such as 17:0-20:3 PG-d5 is the gold standard for absolute quantification as it corrects for variations in sample extraction, processing, and instrument response.

Experimental Protocols

Materials and Reagents

• Internal Standard: 17:0-20:3 PG-d5 (Avanti Polar Lipids or equivalent)

• Solvents (LC-MS Grade): Chloroform (B151607), Methanol (B129727), Water, Acetonitrile, Isopropanol

• Additives: Formic acid, Ammonium (B1175870) formate (B1220265)

• Biological Sample: Plasma, tissue homogenate, or cell lysate

• Glass tubes with Teflon-lined caps

• Pipettes and tips

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

• Autosampler vials with inserts

Sample Preparation and Lipid Extraction (Modified Bligh and Dyer Method)

This protocol is a widely used method for the total extraction of lipids from biological samples.[4][5][6][7]

• Sample Aliquoting: To a clean glass tube, add a known volume or weight of the biological sample (e.g., 100 µL of plasma, 10-20 mg of tissue homogenate, or a cell pellet containing a known number of cells).

• Internal Standard Spiking: Add a known amount of 17:0-20:3 PG-d5 internal standard solution in chloroform:methanol (1:1, v/v) to the sample. The amount of internal standard should be chosen to be within the linear range of the assay and comparable to the expected endogenous PG levels.

• Monophasic Mixture Formation: Add chloroform and methanol to the sample to achieve a final solvent ratio of chloroform:methanol:water of 1:2:0.8 (v/v/v), considering the water content of the biological sample. For a 100 µL aqueous sample, this would typically involve adding 375 µL of a 1:2 (v/v) chloroform:methanol mixture. Vortex the mixture thoroughly for 1 minute.

• Phase Separation: Induce phase separation by adding 125 µL of chloroform followed by 125 µL of water, vortexing for 30 seconds after each addition. The final solvent ratio will be approximately 2:2:1.8 (v/v/v/v) of chloroform:methanol:water.

• Centrifugation: Centrifuge the sample at 2,000 x g for 10 minutes at 4°C to facilitate phase separation. Three layers will be visible: an upper aqueous layer, a protein disk at the interface, and a lower organic layer containing the lipids.

• Lipid Collection: Carefully collect the lower organic phase using a glass Pasteur pipette and transfer it to a new clean glass tube. Be cautious not to disturb the protein disk.

• Re-extraction (Optional but Recommended for Quantitative Analysis): To maximize lipid recovery, add a fresh aliquot of chloroform to the remaining aqueous layer and protein disk, vortex, centrifuge, and collect the lower organic phase again, pooling it with the first extract.

• Solvent Evaporation: Dry the combined organic extracts under a gentle stream of nitrogen at room temperature.

• Reconstitution: Reconstitute the dried lipid extract in a known volume of a suitable solvent for LC-MS analysis, typically a mixture of methanol:isopropanol (1:1, v/v) or another mobile phase-compatible solvent. Transfer the reconstituted sample to an autosampler vial for analysis.

LC-MS/MS Analysis

• Chromatographic Separation:

  • LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

  • Column: A C18 reversed-phase column is commonly used for separating phospholipid species based on their acyl chain length and degree of unsaturation.

  • Mobile Phase A: Acetonitrile:Water (60:40) with 10 mM ammonium formate and 0.1% formic acid.

  • Mobile Phase B: Isopropanol:Acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid.

  • Gradient: A typical gradient would start with a higher percentage of mobile phase A, gradually increasing the percentage of mobile phase B to elute the more hydrophobic lipid species.

  • Flow Rate: Dependent on the column dimensions, typically in the range of 0.2-0.5 mL/min.

  • Column Temperature: Maintained at a constant temperature, for example, 40°C.

• Mass Spectrometry Detection:

  • Mass Spectrometer: A triple quadrupole mass spectrometer capable of Multiple Reaction Monitoring (MRM).

  • Ionization Mode: Electrospray Ionization (ESI) in negative ion mode is optimal for acidic phospholipids like PG.[8][9]

  • MRM Transitions: Monitor the specific precursor-to-product ion transitions for each endogenous PG species and the 17:0-20:3 PG-d5 internal standard. For PGs, the precursor ion is the deprotonated molecule [M-H]-, and the product ions are typically the fatty acyl carboxylate anions.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
Endogenous PG (e.g., PG 34:1)	Varies	Fatty acyl fragment
Endogenous PG (e.g., PG 36:2)	Varies	Fatty acyl fragment
17:0-20:3 PG-d5 (Internal Standard)	Specific m/z	Specific fatty acyl fragment

Note: The specific m/z values for the precursor and product ions of the endogenous PGs and the internal standard need to be determined empirically on the specific mass spectrometer being used.

Data Analysis and Quantification

• Peak Integration: Integrate the peak areas of the MRM chromatograms for each endogenous PG species and the 17:0-20:3 PG-d5 internal standard.

• Response Ratio Calculation: Calculate the response ratio for each endogenous PG by dividing its peak area by the peak area of the internal standard.

• Calibration Curve: Prepare a series of calibration standards containing known concentrations of a non-endogenous PG standard (e.g., a synthetic PG with odd-chain fatty acids not present in the sample) and a fixed concentration of the 17:0-20:3 PG-d5 internal standard. Plot the response ratio (PG standard peak area / internal standard peak area) against the concentration of the PG standard to generate a calibration curve.

• Absolute Quantification: Determine the concentration of each endogenous PG species in the sample by interpolating its response ratio from the calibration curve. The final concentration should be reported in units such as µg/mL or pmol/mg of tissue.

Data Presentation

Quantitative results should be summarized in a clear and concise table to facilitate comparison between different samples or experimental conditions.

Table 1: Absolute Quantification of Phosphatidylglycerol Species in Human Plasma

Phosphatidylglycerol Species	Sample Group A (µg/mL) (Mean ± SD, n=5)	Sample Group B (µg/mL) (Mean ± SD, n=5)	p-value
PG 34:1	1.25 ± 0.15	2.50 ± 0.30	<0.01
PG 34:2	0.88 ± 0.10	1.75 ± 0.21	<0.01
PG 36:1	0.52 ± 0.06	1.05 ± 0.12	<0.01
PG 36:2	2.10 ± 0.25	4.20 ± 0.50	<0.01
PG 36:3	1.55 ± 0.18	3.10 ± 0.35	<0.01
PG 38:4	0.75 ± 0.09	1.50 ± 0.17	<0.01
Total PG	7.05 ± 0.83	14.10 ± 1.65	<0.01

Mandatory Visualizations

Phosphatidylglycerol Biosynthesis and its Role as a Precursor for Cardiolipin

Caption: Biosynthesis pathway of phosphatidylglycerol and its conversion to cardiolipin.

Experimental Workflow for Absolute Quantification of Phosphatidylglycerols

Caption: Workflow for PG quantification using 17:0-20:3 PG-d5 and LC-MS/MS.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Quantitative Analysis of Polyphosphoinositide, Bis(monoacylglycero)phosphate and Phosphatidylglycerol Species by Shotgun Lipidomics after Methylation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. tabaslab.com [tabaslab.com]
• 5. biochem.wustl.edu [biochem.wustl.edu]
• 6. aquaculture.ugent.be [aquaculture.ugent.be]
• 7. Liquid samples (bligh and dyer) | Cyberlipid [cyberlipid.gerli.com]
• 8. dr.ntu.edu.sg [dr.ntu.edu.sg]
• 9. pnas.org [pnas.org]

Maximizing Lipid Recovery: A Guide to Extraction Efficiency Using 17:0-20:3 PG-d5 Internal Standard

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Accurate quantification of lipids is paramount in various fields, including disease biomarker discovery, drug development, and nutritional science. The initial and most critical step in lipid analysis is the efficient extraction of lipids from complex biological matrices. The choice of extraction method significantly influences the recovery of different lipid classes, thereby affecting the accuracy of downstream analyses such as mass spectrometry. The inclusion of an appropriate internal standard is crucial to account for lipid loss during sample preparation and to correct for variations in instrument response.[1][2] This document provides detailed application notes and protocols for three widely used lipid extraction methods—Folch, Bligh-Dyer, and Methyl-tert-butyl ether (MTBE)—with a focus on the use of 17:0-20:3 PG-d5 as an internal standard for prostaglandins (B1171923) and other polar lipids.

The Role of 17:0-20:3 PG-d5 as an Internal Standard

17:0-20:3 PG-d5, or 1-heptadecanoyl-2-(5Z,8Z,11Z-eicosatrienoyl)-sn-glycero-3-phospho-(1'-rac-glycerol)-d5, is a deuterated phosphatidylglycerol. Its structure, with a saturated 17:0 fatty acid and a polyunsaturated 20:3 fatty acid, makes it an excellent internal standard for a range of phospholipids. The five deuterium (B1214612) atoms on the glycerol (B35011) backbone provide a distinct mass shift, allowing for its differentiation from endogenous lipids during mass spectrometric analysis. As a phosphatidylglycerol, it is particularly well-suited for the quantification of other acidic phospholipids.

The fundamental principle behind using an internal standard is that it behaves similarly to the analytes of interest during extraction and analysis. By adding a known amount of 17:0-20:3 PG-d5 to the sample at the beginning of the workflow, any losses incurred during the procedure will affect both the internal standard and the target analytes. The ratio of the analyte signal to the internal standard signal is then used for accurate quantification.

Comparative Efficiency of Lipid Extraction Methods

The selection of an appropriate lipid extraction method is critical and depends on the specific lipid classes of interest and the sample matrix. The Folch, Bligh-Dyer, and MTBE methods are three of the most common liquid-liquid extraction techniques used in lipidomics.

• Folch Method: This classic method uses a chloroform (B151607) and methanol (B129727) mixture to create a single-phase system with the aqueous sample, effectively extracting a broad range of lipids. The subsequent addition of a salt solution induces phase separation, with the lipids partitioning into the lower chloroform layer. The Folch method is known for its high efficiency in extracting a wide variety of lipid classes.[3]

• Bligh-Dyer Method: A modification of the Folch method, the Bligh-Dyer method uses a lower solvent-to-sample ratio, making it a more rapid procedure.[1][4] It is particularly suitable for samples with high water content. However, for samples with high lipid content (>2%), it may result in lower lipid recovery compared to the Folch method.[5][6]

• MTBE Method (Matyash): This method replaces the toxic chloroform with the less hazardous methyl-tert-butyl ether (MTBE). It offers comparable or, in some cases, superior extraction efficiency for certain lipid classes, particularly sphingolipids, compared to the Folch and Bligh-Dyer methods.[7][8]

Below is a summary of the general extraction efficiencies of these methods for various lipid classes. It is important to note that the actual recovery can vary depending on the specific sample matrix and experimental conditions.

Table 1: General Comparison of Lipid Extraction Method Efficiency

Lipid Class	Folch Method	Bligh-Dyer Method	MTBE Method
Triacylglycerols (TG)	High	Moderate to High	High
Cholesteryl Esters (CE)	High	Moderate to High	High
Phosphatidylcholines (PC)	High	High	High
Phosphatidylethanolamines (PE)	High	High	High
Phosphatidylserines (PS)	High	High	Moderate to High
Phosphatidylinositols (PI)	High	High	Moderate
Phosphatidylglycerols (PG)	High	High	Low to Moderate[9]
Lysophospholipids (LPC, LPE)	Moderate to High	Moderate to High	Low to Moderate[9]
Sphingomyelins (SM)	High	High	High
Ceramides (Cer)	High	High	High

Table 2: Reported Lipid Recovery Percentages from Human Plasma

Lipid Class	Folch Method (%)	Bligh-Dyer Method (%)	MTBE Method (%)
Triacylglycerols (TG)	~95	~85	~95
Phosphatidylcholines (PC)	>90	>90	>90
Lysophosphatidylcholines (LPC)	~80	~80	~50-60[9]
Sphingomyelins (SM)	>90	>90	>90

Note: These are approximate values compiled from various lipidomics studies and should be used as a general guide. Actual recoveries can vary.

Experimental Workflow

The general workflow for lipid extraction and analysis using an internal standard is depicted below.

Caption: General workflow for lipid extraction and analysis.

Protocols

Protocol 1: Folch Lipid Extraction

This protocol is a widely used method for the comprehensive extraction of lipids.[10][11][12]

Materials:

• Biological sample (e.g., 100 µL plasma, 10-20 mg tissue)

• 17:0-20:3 PG-d5 internal standard solution (e.g., 10 µg/mL in chloroform:methanol 2:1, v/v)

• Chloroform:Methanol (2:1, v/v)

• 0.9% NaCl solution

• Glass centrifuge tubes with PTFE-lined caps

• Vortex mixer

• Centrifuge

• Nitrogen evaporator or vacuum concentrator

Procedure:

• Sample Preparation: Place the biological sample into a glass centrifuge tube. If using tissue, homogenize it in a suitable buffer.

• Internal Standard Spiking: Add a precise volume of the 17:0-20:3 PG-d5 internal standard solution to the sample. The amount added should be optimized based on the expected concentration of the analytes of interest.

• Solvent Addition: Add a 20-fold excess of the chloroform:methanol (2:1, v/v) mixture to the sample. For example, for 100 µL of plasma, add 2 mL of the solvent mixture.

• Homogenization: Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and to disrupt lipid-protein complexes.

• Phase Separation: Add 0.2 volumes of the 0.9% NaCl solution to the mixture (e.g., 400 µL for a 2 mL solvent mixture). Vortex for 30 seconds.

• Centrifugation: Centrifuge the mixture at 2,000 x g for 10 minutes at room temperature to facilitate phase separation.

• Collection of Organic Phase: Carefully aspirate the upper aqueous phase. The lower chloroform phase, containing the lipids, is then transferred to a new clean glass tube.

• Drying: Evaporate the solvent from the collected organic phase under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in a solvent suitable for your downstream analysis (e.g., isopropanol:acetonitrile:water for LC-MS).

References

• 1. Liquid samples (bligh and dyer) | Cyberlipid [cyberlipid.gerli.com]
• 2. benchchem.com [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. aquaculture.ugent.be [aquaculture.ugent.be]
• 5. vliz.be [vliz.be]
• 6. Comparison of the Bligh and Dyer and Folch methods for total lipid determination in a broad range of marine tissue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Lipid extraction by methyl-tert-butyl ether for high-throughput lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Evaluation of Lipid Extraction Protocols for Untargeted Analysis of Mouse Tissue Lipidome - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]

Application Notes and Protocols for the Use of 17:0-20:3 PG-d5 in Studying Lipid Metabolism Disorders

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lipid metabolism disorders, including non-alcoholic fatty liver disease (NAFLD), obesity, and type 2 diabetes, are a growing global health concern. Phosphatidylglycerols (PGs) are a class of phospholipids (B1166683) that, while less abundant than other major classes, play crucial roles in cellular function and are increasingly implicated in the pathophysiology of these metabolic diseases. Accurate quantification of PG species is therefore essential for understanding their role in disease progression and for the development of novel therapeutic interventions.

This document provides detailed application notes and protocols for the use of 17:0-20:3 PG-d5, a deuterated internal standard, for the accurate quantification of PG molecular species in biological samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Application Notes

The Role of 17:0-20:3 PG-d5 as an Internal Standard

17:0-20:3 PG-d5 is an ideal internal standard for the quantification of phosphatidylglycerols in lipidomics studies.[1] As a stable isotope-labeled lipid, it shares very similar chemical and physical properties with endogenous PG species. This ensures that it behaves similarly during sample preparation, extraction, and chromatographic separation, and experiences comparable ionization efficiency in the mass spectrometer.

The use of a deuterated internal standard like 17:0-20:3 PG-d5 is critical for correcting for variations that can occur during the analytical workflow, such as:

• Sample loss during lipid extraction.

• Variations in instrument response.

• Matrix effects from other components in the biological sample.

By adding a known amount of 17:0-20:3 PG-d5 to each sample at the beginning of the workflow, the ratio of the endogenous PG signal to the internal standard signal can be used to accurately calculate the concentration of the endogenous PGs.

Relevance in Lipid Metabolism Disorders

Alterations in the profiles of circulating and tissue phospholipids are associated with metabolic disorders.[2][3] For instance, changes in the ratio of different phospholipid classes have been linked to the development of NAFLD. While research is ongoing, PGs are emerging as important signaling molecules in inflammation and adipose tissue remodeling, both of which are key processes in the progression of metabolic diseases. The ability to accurately measure changes in PG levels using tools like 17:0-20:3 PG-d5 is crucial for elucidating their specific roles in these conditions.

Experimental Protocols

1. Lipid Extraction from Plasma using Methyl-tert-butyl ether (MTBE)

This protocol is adapted from standard lipid extraction methods and is suitable for the analysis of PGs in plasma samples.

Materials:

• Plasma samples

• 17:0-20:3 PG-d5 internal standard solution (e.g., 1 mg/mL in a suitable solvent)

• Methanol (B129727) (LC-MS grade), chilled

• Methyl-tert-butyl ether (MTBE) (LC-MS grade), chilled

• Water (LC-MS grade), chilled

• Vortex mixer

• Centrifuge (capable of 4°C and >14,000 x g)

• Pipettes and tips

• 2 mL microcentrifuge tubes

• Nitrogen evaporator or vacuum concentrator

Procedure:

• Thaw frozen plasma samples on ice.

• In a 2 mL microcentrifuge tube, add 50 µL of plasma.

• Add a known amount of 17:0-20:3 PG-d5 internal standard to the plasma sample. The final concentration should be optimized based on the expected levels of endogenous PGs.

• Add 225 µL of chilled methanol to the sample and vortex for 10 seconds.

• Add 750 µL of chilled MTBE to the sample and vortex for 10 seconds.

• Incubate the mixture on a shaker for 10 minutes at 4°C.

• Induce phase separation by adding 187.5 µL of chilled water and vortexing for 20 seconds.

• Centrifuge the samples at 14,000 x g for 10 minutes at 4°C.

• Carefully collect the upper organic layer (which contains the lipids) and transfer it to a new tube.

• Dry the lipid extract under a gentle stream of nitrogen or using a vacuum concentrator.

• Reconstitute the dried lipid extract in a suitable solvent for LC-MS/MS analysis (e.g., 100 µL of methanol:isopropanol 1:1, v/v).

2. LC-MS/MS Analysis of Phosphatidylglycerols

The following are general parameters for the analysis of PGs by LC-MS/MS. Specific conditions may need to be optimized for the instrument being used.

Liquid Chromatography (LC) Parameters:

• Column: A C18 reversed-phase column is commonly used for lipidomics (e.g., 2.1 mm x 100 mm, 1.7 µm particle size).

• Mobile Phase A: Acetonitrile:Water (60:40) with 10 mM ammonium (B1175870) acetate.

• Mobile Phase B: Isopropanol:Acetonitrile (90:10) with 10 mM ammonium acetate.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Gradient: A typical gradient would start with a lower percentage of mobile phase B, increasing to a high percentage to elute the lipids, followed by a re-equilibration step.

Mass Spectrometry (MS) Parameters:

• Ionization Mode: Negative Electrospray Ionization (ESI-).

• Analysis Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions: The precursor ion for each PG species is its [M-H]⁻ ion. The product ions are typically the fatty acyl chains. A library of MRM transitions for various PG species should be created.[4][5][6][7][8]

• Collision Energy: Optimized for each PG species.

• Dwell Time: Set to ensure an adequate number of data points across each chromatographic peak.

Data Presentation

Quantitative data should be presented in a clear and organized manner. The following table provides a template for presenting the concentrations of various PG species in plasma samples from a hypothetical study comparing healthy controls to patients with a metabolic disorder.

Phosphatidylglycerol Species	Healthy Control (µM) (Mean ± SD)	Metabolic Disorder (µM) (Mean ± SD)	p-value
PG 34:1	0.85 ± 0.12	1.23 ± 0.21	<0.05
PG 34:2	0.67 ± 0.09	0.98 ± 0.15	<0.05
PG 36:2	1.12 ± 0.18	1.54 ± 0.25	<0.01
PG 36:3	0.45 ± 0.07	0.68 ± 0.11	<0.05
PG 38:4	0.91 ± 0.14	1.32 ± 0.20	<0.01

Signaling Pathways and Experimental Workflows

Phosphatidylglycerol Synthesis and its Link to Metabolic Signaling

Phosphatidylglycerol is synthesized via the Kennedy pathway. The synthesis of PG is interconnected with central metabolic signaling pathways such as the PI3K/Akt/mTOR pathway, which is a key regulator of cellular growth, proliferation, and metabolism. Dysregulation of the PI3K/Akt/mTOR pathway is a hallmark of many metabolic disorders, including insulin (B600854) resistance.

Caption: Phosphatidylglycerol synthesis pathway and its link to insulin signaling.

Experimental Workflow for Quantitative Lipidomics

The following diagram illustrates the overall workflow for the quantitative analysis of phosphatidylglycerols using 17:0-20:3 PG-d5 as an internal standard.

Caption: A typical experimental workflow for quantitative lipidomics analysis.

References

• 1. avantiresearch.com [avantiresearch.com]
• 2. Quantitative and wide-ranging profiling of phospholipids in human plasma by two-dimensional liquid chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Quantification of plasma phospholipids by ultra performance liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. LC-MS/MS MRM Library for Phospholipid Profiling : Shimadzu (Europe) [shimadzu.eu]
• 5. shimadzu.com [shimadzu.com]
• 6. A High Throughput Lipidomics Method Using Scheduled Multiple Reaction Monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. scholarworks.indianapolis.iu.edu [scholarworks.indianapolis.iu.edu]

Application Note: Quantitative Analysis of Prostaglandins in Biological Samples Using 17:0-20:3 PG-d5 Internal Standard

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the use of 17:0-20:3 PG-d5 as a deuterated internal standard (IS) for the accurate quantification of prostaglandins (B1171923) (PGs) and other eicosanoids in complex biological matrices using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Introduction

Prostaglandins are potent lipid signaling molecules derived from arachidonic acid that mediate a wide range of physiological and pathological processes, including inflammation, pain, and cardiovascular function.[1] Accurate quantification of these analytes in biological samples like plasma, serum, and tissue is critical for understanding their roles in disease and for the development of novel therapeutics. However, their low endogenous concentrations and the complexity of biological matrices present significant analytical challenges.[2]

The gold standard for overcoming these challenges is the use of stable isotope-labeled internal standards in a technique known as isotope dilution mass spectrometry.[3] A deuterated internal standard, such as 17:0-20:3 PG-d5, is chemically and physically almost identical to the analyte of interest.[4][5] By adding a known quantity of the IS to a sample at the beginning of the preparation process, it co-behaves with the endogenous analyte throughout extraction, cleanup, and analysis.[3] This allows it to accurately correct for sample loss during preparation and for variations in instrument response, such as matrix-induced ion suppression or enhancement, thereby ensuring high precision and accuracy in quantification.[6][7]

Experimental Protocols

Protocol 1: Preparation of Internal Standard (IS) Solutions

Accurate preparation of the internal standard solutions is critical for quantitative analysis. The following protocol describes a typical dilution series. All solutions should be stored in amber glass vials at -20°C or lower to prevent degradation.

• Allow IS to Equilibrate: Before opening, allow the vial containing the neat or highly concentrated 17:0-20:3 PG-d5 to equilibrate to room temperature.[4]

• Prepare Primary Stock Solution (1 mg/mL): Dissolve a precise weight (e.g., 1 mg) of 17:0-20:3 PG-d5 in a suitable organic solvent (e.g., ethanol (B145695) or methyl acetate) to a final volume of 1 mL in a Class A volumetric flask.

• Prepare Working Stock Solution (1 µg/mL): Perform a 1:1000 serial dilution of the Primary Stock Solution. For example, transfer 10 µL of the 1 mg/mL Primary Stock into 990 µL of solvent to make a 10 µg/mL solution, then repeat the 1:100 dilution from this intermediate solution.

• Prepare Spiking Solution (20 ng/mL): Dilute the Working Stock Solution to a final concentration appropriate for spiking into samples. This concentration should ideally be close to the expected median concentration of the endogenous analyte in the samples.[8] For example, dilute the 1 µg/mL Working Stock 1:50 by adding 20 µL to 980 µL of solvent.

Protocol 2: Spiking Biological Samples with IS

The internal standard must be added to the biological sample before any protein precipitation or extraction steps to account for analyte loss.[3]

• Thaw Samples: Thaw biological samples (e.g., plasma, serum, tissue homogenate) on ice.

• Aliquot Sample: In a clean polypropylene (B1209903) tube, aliquot a precise volume of the biological sample (e.g., 500 µL of plasma).[1]

• Spike with IS: Add a small, fixed volume of the IS Spiking Solution (e.g., 25 µL of 20 ng/mL solution) to the biological sample.[2] This adds a known amount (e.g., 0.5 ng) of the IS to the sample.

• Vortex: Vortex the tube for 10-30 seconds to ensure the internal standard is thoroughly mixed with the sample matrix.[4]

• Incubate (Optional): Allow the sample to equilibrate on ice for 15 minutes.

• Add Antioxidant (Optional but Recommended): To prevent free-radical catalyzed peroxidation of prostaglandins during sample preparation, add a small amount of butylated hydroxytoluene (BHT).[1]

• Proceed Immediately to the sample extraction protocol.

Protocol 3: Solid-Phase Extraction (SPE) of Prostaglandins

Solid-Phase Extraction is a common and effective method for cleaning and concentrating prostaglandins from biological matrices prior to LC-MS/MS analysis.[9] This protocol is a general guideline for C18 reverse-phase SPE cartridges.

• Acidify Sample: Acidify the spiked biological sample to a pH of approximately 3.5 using 1 M citric acid or a dilute solution of formic acid.[2][5] This step ensures that the carboxylic acid group on the prostaglandins is protonated, which increases their retention on the C18 stationary phase.

• Condition SPE Cartridge:

  • Wash the C18 cartridge with 1-2 column volumes of methanol (B129727) or ethyl acetate (B1210297).

  • Equilibrate the cartridge with 1-2 column volumes of deionized water.[10] Do not allow the cartridge to go dry.

• Load Sample: Load the acidified sample onto the conditioned SPE cartridge. A slow, consistent flow rate (e.g., 0.5-1 mL/minute) is recommended.[10]

• Wash Cartridge: Wash the cartridge to remove salts and other polar interferences.

  • Wash with 1-2 column volumes of deionized water.

  • Wash with 1-2 column volumes of a weak organic solvent mixture (e.g., 15% ethanol in water).[10]

  • Wash with 1-2 column volumes of a non-polar solvent like hexane (B92381) to elute highly non-polar lipids.[10]

• Elute Prostaglandins: Elute the prostaglandins (both endogenous analyte and the IS) from the cartridge using a non-polar organic solvent.

  • Add 1-2 column volumes of a solvent like ethyl acetate or methanol to the cartridge and collect the eluate in a clean tube.[9][10]

• Dry and Reconstitute:

  • Evaporate the eluate to complete dryness under a gentle stream of nitrogen at room temperature or 37°C.[11][12]

  • Reconstitute the dried extract in a small, precise volume (e.g., 50-100 µL) of the initial LC mobile phase (e.g., 50% methanol in water).[13]

  • Vortex briefly and transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

Data Presentation

Quantitative data should be clearly organized. Table 1 outlines a typical dilution scheme for the internal standard. Table 2 provides an example of how final quantitative results can be presented.

Table 1: Example of Internal Standard Solution Preparation

Solution Name	Starting Solution	Dilution Factor	Solvent	Final Concentration
Primary Stock	Neat Compound (1 mg)	-	Ethanol (1 mL)	1 mg/mL
Working Stock	Primary Stock	1:1000	Methanol	1 µg/mL

| Spiking Solution | Working Stock | 1:50 | Methanol | 20 ng/mL |

Table 2: Example of Quantitative Results from Spiked Samples

Sample ID	Analyte Peak Area	IS Peak Area	Area Ratio (Analyte/IS)	Calculated Conc. (ng/mL)
Control 1	105,400	1,510,000	0.0698	1.40
Control 2	121,800	1,495,000	0.0815	1.63
Treated 1	355,600	1,530,000	0.2324	4.65

| Treated 2 | 410,200 | 1,480,000 | 0.2771 | 5.54 |

Visualization of Workflow and Principles

Diagrams created using Graphviz illustrate the experimental workflow and the underlying principle of internal standard normalization.

Caption: Experimental workflow for prostaglandin (B15479496) analysis.

Caption: Principle of internal standard normalization.

References

• 1. An improved LC-MS-MS method for the quantification of prostaglandins E2 and D2 production in biological fluids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. texilajournal.com [texilajournal.com]
• 7. nebiolab.com [nebiolab.com]
• 8. Improved quantification of prostaglandins in biological samples by optimizing simultaneously the relationship eicosanoid/internal standard and using liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Optimization of a solid phase extraction procedure for prostaglandin E2, F2 alpha and their tissue metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. resources.rndsystems.com [resources.rndsystems.com]
• 11. LC/MS/MS method for analysis of E2 series prostaglandins and isoprostanes - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Frontiers | A Novel UHPLC-MS/MS Method for Measuring 8-iso-Prostaglandin F2α in Bronchoalveolar Lavage Fluid [frontiersin.org]
• 13. Development and validation of an LC-MS/MS method for determination of 8-iso-prostaglandin f2 Alpha in human saliva - PMC [pmc.ncbi.nlm.nih.gov]

Application Note and Protocol: A Robust Workflow for Lipid Profiling of Prostaglandins Using 17:0-20:3 PG-d5 Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed application note and protocol for the quantitative analysis of prostaglandins (B1171923) (PGs) in biological samples. The workflow leverages a deuterated internal standard, 1-heptadecanoyl-2-(8Z,11Z,14Z-eicosatrienoyl)-sn-glycero-3-phospho-(1'-rac-glycerol)-d5 (17:0-20:3 PG-d5), for accurate and reproducible quantification using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). Prostaglandins are critical lipid signaling molecules involved in a myriad of physiological and pathological processes, making their precise measurement essential for research and drug development. This protocol outlines procedures for sample preparation, lipid extraction, LC-MS/MS analysis, and data processing.

Introduction

Prostaglandins are a class of eicosanoids derived from arachidonic acid and other polyunsaturated fatty acids. They are potent signaling molecules that regulate a wide range of biological functions, including inflammation, immunity, blood pressure, and reproduction. Given their low endogenous concentrations and chemical instability, the accurate quantification of prostaglandins in complex biological matrices presents a significant analytical challenge.[1][2][3]

The use of a stable isotope-labeled internal standard is crucial for correcting for sample loss during extraction and for variations in instrument response. 17:0-20:3 PG-d5 is a suitable internal standard for the analysis of various prostaglandin (B15479496) species.[4][5][6] This application note describes a comprehensive workflow for the targeted quantification of prostaglandins using this internal standard and LC-MS/MS.

Experimental Workflow Overview

The overall experimental workflow for prostaglandin profiling is depicted below. It encompasses sample preparation, lipid extraction, chromatographic separation, mass spectrometric detection, and data analysis.

Figure 1. Experimental workflow for prostaglandin profiling.

Experimental Protocols

Materials and Reagents

• 17:0-20:3 PG-d5 Internal Standard (Avanti Polar Lipids or equivalent)[4][6]

• Solvents: Methanol (B129727), Acetonitrile, Water, Hexane, Ethyl Acetate (B1210297), 2-Propanol (all LC-MS grade)

• Formic Acid (LC-MS grade)

• Butylated hydroxytoluene (BHT)

• Biological matrix (e.g., plasma, cell culture supernatant, tissue homogenate)

• Solid Phase Extraction (SPE) cartridges (e.g., C18) or appropriate liquid-liquid extraction solvents.

Sample Preparation

• Thawing: Thaw biological samples on ice to prevent degradation of labile prostaglandins.

• Internal Standard Spiking: To a 500 µL aliquot of the biological sample (e.g., plasma, cell culture supernatant), add a known amount of 17:0-20:3 PG-d5 internal standard. The final concentration of the internal standard should be optimized based on the expected concentration range of the endogenous prostaglandins.

• Acidification and Antioxidant Addition: Add 40 µL of 1 M citric acid and 5 µL of 10% BHT to prevent free radical-catalyzed peroxidation.[3]

• For Tissue Samples: Homogenize the tissue in a suitable buffer on ice prior to spiking with the internal standard.

Lipid Extraction

Two common methods for prostaglandin extraction are presented below. The choice of method may depend on the sample matrix and specific prostaglandins of interest.

Method A: Liquid-Liquid Extraction (LLE) [3]

• To the prepared sample, add 2 mL of a hexane/ethyl acetate (1:1, v/v) mixture.

• Vortex vigorously for 1 minute.

• Centrifuge at 4°C to separate the phases.

• Transfer the upper organic phase to a clean tube.

• Repeat the extraction twice more, combining the organic phases.

• Evaporate the combined organic phases to dryness under a stream of nitrogen.

• Reconstitute the dried extract in 200 µL of a suitable solvent for LC-MS/MS analysis (e.g., methanol/water, 1:1, v/v).

Method B: Solid-Phase Extraction (SPE)

• Conditioning: Condition a C18 SPE cartridge with methanol followed by water.

• Loading: Load the prepared sample onto the SPE cartridge.

• Washing: Wash the cartridge with a low percentage of organic solvent (e.g., 15% methanol in water) to remove polar impurities.

• Elution: Elute the prostaglandins with a higher percentage of organic solvent (e.g., methanol or ethyl acetate).

• Evaporation and Reconstitution: Evaporate the eluate to dryness and reconstitute as described in the LLE method.

LC-MS/MS Analysis

The following are general conditions for the LC-MS/MS analysis of prostaglandins. These should be optimized for the specific instrument and analytes of interest.

Table 1: Liquid Chromatography Parameters

Parameter	Value
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.2 - 0.4 mL/min
Injection Volume	5 - 20 µL
Column Temperature	40°C
Gradient	A representative gradient starts with a low percentage of mobile phase B, which is gradually increased to elute the prostaglandins. For example, starting at 20% B and increasing to 90% B over 15 minutes.

Table 2: Mass Spectrometry Parameters

Parameter	Value
Ionization Mode	Negative Electrospray Ionization (ESI-)
Scan Type	Multiple Reaction Monitoring (MRM)
Capillary Voltage	Optimized for the specific instrument
Source Temperature	Optimized for the specific instrument
Gas Flow Rates	Optimized for the specific instrument
MRM Transitions	Specific precursor-to-product ion transitions for each prostaglandin analyte and the 17:0-20:3 PG-d5 internal standard must be determined by direct infusion of standards.

Table 3: Example MRM Transitions for Prostaglandins and Internal Standard

Compound	Precursor Ion (m/z)	Product Ion (m/z)
Prostaglandin E2 (PGE2)	351.2	271.2
Prostaglandin D2 (PGD2)	351.2	271.2
Prostaglandin F2α (PGF2α)	353.2	193.1
17:0-20:3 PG-d5 (Internal Standard)	814.1	To be determined

Note: The exact m/z values for the internal standard's precursor and product ions should be experimentally determined.

Data Analysis and Quantification

• Peak Integration: Integrate the chromatographic peaks for each prostaglandin analyte and the 17:0-20:3 PG-d5 internal standard using the instrument's software.

• Calibration Curve: Prepare a calibration curve by analyzing a series of calibration standards containing known concentrations of each prostaglandin analyte and a fixed concentration of the internal standard.

• Quantification: Calculate the concentration of each prostaglandin in the samples by using the ratio of the analyte peak area to the internal standard peak area and interpolating from the calibration curve.

Signaling Pathway Context

Prostaglandins exert their biological effects by binding to specific G-protein coupled receptors on the cell surface, initiating downstream signaling cascades. The diagram below illustrates a simplified overview of prostaglandin synthesis and signaling.

References

• 1. researchgate.net [researchgate.net]
• 2. LC/MS/MS method for analysis of E2 series prostaglandins and isoprostanes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. An improved LC-MS-MS method for the quantification of prostaglandins E2 and D2 production in biological fluids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. avantiresearch.com [avantiresearch.com]
• 5. avantiresearch.com [avantiresearch.com]
• 6. avantiresearch.com [avantiresearch.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Mass Spectrometry for Prostaglandin Analysis

Welcome to the technical support center for the optimization of mass spectrometry parameters, with a special focus on the analysis of prostaglandin (B15479496) compounds like 17:0-20:3 PG-d5. This resource is designed for researchers, scientists, and drug development professionals to provide clear and actionable guidance for their experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What is 17:0-20:3 PG-d5, and what is its role in our experiments?

A1: 17:0-20:3 PG-d5 is a deuterated internal standard for a specific phosphatidylglycerol (PG) species. In mass spectrometry-based quantification, deuterated standards are crucial for correcting variability in sample extraction, derivatization, and ionization, as well as for mitigating matrix effects.[1] By adding a known amount of the deuterated standard to your sample, you can accurately quantify the corresponding endogenous (non-deuterated) analyte.

Q2: Which ionization mode is best for prostaglandin analysis?

A2: The choice of ionization mode depends on the specific goals of the analysis.

• Negative Ion Electrospray Ionization (ESI): This is the most common method, detecting the deprotonated molecule [M-H]⁻.[2][3] It is a robust and widely used technique for prostaglandin quantification.

• Positive Ion ESI with Silver Ion Adduction: The addition of silver ions to the mobile phase can significantly enhance the signal for prostaglandins (B1171923), forming [M+Ag]⁺ adducts.[3][4][5] This method can increase sensitivity by up to 30 times compared to negative ion mode.[3][4][5]

Q3: Why is chromatographic separation so critical for prostaglandin analysis?

A3: Many prostaglandins, such as PGE₂ and PGD₂, are isomers, meaning they have the same mass but different structures.[2][6] Consequently, they can produce identical or very similar fragment ions in the mass spectrometer. Without complete chromatographic separation, it is impossible to distinguish and accurately quantify these individual isomers.[2][7]

Troubleshooting Guides

Problem 1: Low Signal Intensity or High Signal Variability

Possible Cause:

• Ion Suppression: Co-eluting compounds from the sample matrix (e.g., phospholipids) can interfere with the ionization of the target analyte, leading to a suppressed signal.[1]

• Suboptimal Source Parameters: Incorrect settings for temperature, gas flows, or voltages in the ESI source can lead to inefficient ionization.[6][8]

• Analyte Degradation: Some prostaglandins are unstable and can degrade during sample preparation or storage.[2][8]

Solutions:

• Optimize Sample Preparation: Implement a robust solid-phase extraction (SPE) protocol to remove interfering matrix components.[1][7]

• Tune Mass Spectrometer Parameters: Systematically optimize source parameters such as nebulizer gas flow, auxiliary gas flow, and source temperature to maximize the signal for your specific analyte.[9]

• Use a Deuterated Internal Standard: A deuterated internal standard like 17:0-20:3 PG-d5 will co-elute with the analyte and experience similar matrix effects, allowing for accurate correction.[2][8]

• Ensure Sample Stability: Process samples promptly and store them at -80°C if immediate analysis is not possible.[8]

Problem 2: Poor Peak Shape and Resolution of Isomers

Possible Cause:

• Inadequate Chromatographic Method: The mobile phase composition, gradient, or column chemistry may not be suitable for resolving isomeric prostaglandins.[6][7]

• Improper Sample Reconstitution: Reconstituting the final extract in a solvent stronger than the initial mobile phase can cause peak distortion.[1]

Solutions:

• Method Development for Chromatography: Experiment with different mobile phase modifiers (e.g., formic acid, ammonium (B1175870) formate) and gradient profiles.[6][9] Consider using a column with a different stationary phase chemistry.[1]

• Solvent for Reconstitution: Always reconstitute your dried sample extract in the initial mobile phase of your chromatographic gradient.[1]

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) for Prostaglandins from Biological Fluids

This protocol provides a general framework for the extraction of prostaglandins from samples like plasma or cell culture supernatant.

Materials:

• C18 SPE Cartridges

• Methanol (B129727)

• Ethyl Acetate

• Hexane (B92381)

• Formic Acid

• Water (HPLC-grade)

• Nitrogen evaporator

Procedure:

• Sample Acidification: Acidify the sample to a pH of approximately 3.0-3.5 using formic acid. This ensures the prostaglandins are in their protonated form.[7]

• Internal Standard Spiking: Spike the sample with the deuterated internal standard (e.g., 17:0-20:3 PG-d5).

• Cartridge Conditioning: Condition the C18 SPE cartridge by washing it with 1 mL of methanol followed by 1 mL of acidified water (pH ~3.0).[7]

• Sample Loading: Load the acidified sample onto the SPE cartridge.

• Washing: Wash the cartridge with 1 mL of acidified water, followed by 1 mL of hexane to remove non-polar impurities.

• Elution: Elute the prostaglandins from the cartridge with 1 mL of ethyl acetate.[1]

• Drying: Evaporate the eluate to dryness under a gentle stream of nitrogen.[1][7]

• Reconstitution: Reconstitute the dried extract in the initial mobile phase for your LC-MS/MS analysis.[1][7]

Protocol 2: General LC-MS/MS Parameters for Prostaglandin Analysis

The following table provides a starting point for optimizing your mass spectrometry parameters. These will need to be adjusted for your specific instrument and analyte.

Parameter	Recommended Setting	Purpose
Ionization Mode	Negative ESI or Positive ESI with Ag⁺	Detection of [M-H]⁻ or [M+Ag]⁺
Capillary Voltage	3.0 - 4.5 kV	To generate the electrospray
Source Temperature	300 - 400 °C	To aid in desolvation
Nebulizer Gas	30 - 50 psi	To form a fine spray of droplets
Drying Gas Flow	8 - 12 L/min	To evaporate the solvent
Collision Gas	Argon	For fragmentation in the collision cell
Detection Mode	Multiple Reaction Monitoring (MRM)	For selective and sensitive quantification

Quantitative Data Summary

The following table summarizes typical mass transitions for commonly analyzed prostaglandins. Note that for 17:0-20:3 PG-d5, the exact mass transitions will need to be determined based on its specific structure and fragmentation pattern.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Ionization Mode
PGE₂	351.2	271.2	Negative
PGD₂	351.2	271.2	Negative
PGF₂α	353.2	193.1	Negative
PGE₂-d₄	355.2	275.2	Negative
PGE₂ + Ag⁺	459.1	333.1	Positive

Visualizations

Caption: A typical experimental workflow for prostaglandin analysis.

Caption: A troubleshooting decision tree for common MS issues.

References

• 1. benchchem.com [benchchem.com]
• 2. An improved LC-MS-MS method for the quantification of prostaglandins E2 and D2 production in biological fluids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Quantitative Mass Spectrometry Imaging of Prostaglandins as Silver Ion Adducts with Nanospray Desorption Electrospray Ionization - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Quantitative Mass Spectrometry Imaging of Prostaglandins as Silver Ion Adducts with Nanospray Desorption Electrospray Ionization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. LC/MS/MS method for analysis of E2 series prostaglandins and isoprostanes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Isotopic Interference in 17:0-20:3 PG-d5 Quantification

This technical support center provides targeted troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing issues related to isotopic interference during the quantitative analysis of 17:0-20:3 phosphatidylglycerol (PG) using its deuterated internal standard, 17:0-20:3 PG-d5.

Frequently Asked Questions (FAQs)

Q1: What is isotopic interference in the context of 17:0-20:3 PG-d5 quantification?

A1: Isotopic interference, or cross-talk, occurs when the mass spectral signal of the unlabeled analyte (17:0-20:3 PG) overlaps with the signal of its deuterated internal standard (17:0-20:3 PG-d5). This happens because elements like carbon, hydrogen, and oxygen naturally exist as a mixture of heavy and light isotopes.[1] The unlabeled analyte, a high molecular weight compound, has a statistically significant probability of containing several heavy isotopes (e.g., ¹³C), which increases its mass.[2][3] If the mass of these naturally occurring heavy isotopologues of the analyte overlaps with the mass of the deuterated standard, it can artificially inflate the standard's signal.[4][5]

Q2: Why is my 17:0-20:3 PG analyte particularly susceptible to this interference?

A2: The susceptibility arises from its large molecular formula (C₄₃H₇₉O₁₀P).[6] With 43 carbon atoms, the probability of the molecule containing naturally abundant ¹³C isotopes is high. The natural abundance of ¹³C is approximately 1.1%.[1][7] This results in a notable isotopic cluster for the analyte, where the M+1, M+2, and subsequent peaks have significant intensity. When using a d5-labeled standard, the M+5 isotopologue of the analyte can potentially interfere with the monoisotopic peak of the internal standard, compromising accurate quantification.

Q3: What are the consequences of uncorrected isotopic interference?

A3: Uncorrected isotopic interference leads to inaccurate and unreliable quantitative results. Specifically, as the analyte concentration increases, its isotopic contribution to the internal standard channel also increases. This artificially inflates the internal standard's measured response, which causes the analyte/internal standard ratio to decrease. The primary consequences are:

• Non-linear calibration curves , particularly a negative deviation from linearity at higher concentrations.[2][8]

• Inaccurate quantification , typically an underestimation of the analyte concentration in unknown samples.[5]

Q4: How can I minimize or correct for this interference?

A4: Several strategies can be employed:

• Improve Chromatographic Separation: Ensure baseline separation of the analyte from any other isobaric compounds that might contribute to the interference.[8][9]

• Use a Higher Mass-Shifted Standard: Employing an internal standard with a larger mass difference (e.g., ¹³C-labeled or a d9 standard) can shift its m/z further from the analyte's isotopic cluster, reducing the potential for overlap.[10]

• Apply a Mathematical Correction: Use software or algorithms to calculate the theoretical isotopic contribution of the analyte to the internal standard's signal and subtract it from the measured data.[10][11]

• Utilize a Non-Linear Calibration Model: Instead of a simple linear regression, a non-linear fitting function that accurately models the known interference can be used for the calibration curve.[2]

Troubleshooting Guide

Problem 1: My calibration curve is non-linear and shows a negative bias at high concentrations.

• Symptom: The calibration curve, when plotted as analyte/internal standard response ratio vs. concentration, is linear at the low end but curves downwards at higher concentrations.

• Probable Cause: This is a classic sign of isotopic interference from the analyte to the internal standard.[4][5] At high analyte concentrations, the contribution from its naturally occurring heavy isotopes (e.g., M+5) to the internal standard's mass channel becomes significant, artificially increasing the internal standard's peak area and suppressing the response ratio.

• Solution:

  • Confirm the Interference: Follow Protocol 1 below to verify that the unlabeled analyte is contributing to the internal standard's signal.

  • Implement Correction: Apply a mathematical correction for the isotopic overlap or use a non-linear regression model (e.g., a quadratic fit) for your calibration curve, as this can provide more accurate quantification.[2][10]

Problem 2: How can I experimentally confirm that isotopic interference is occurring in my assay?

• Symptom: You suspect isotopic interference is affecting your results, but you need definitive proof.

• Methodology: The most direct way to confirm interference is to analyze a high-concentration sample of the certified unlabeled analyte standard while monitoring the mass transition (MRM) for the deuterated internal standard.

• Expected Result: If a peak is detected in the internal standard's MRM channel that co-elutes with the unlabeled analyte, it confirms isotopic interference. The intensity of this interference peak should increase proportionally with the concentration of the unlabeled analyte. See Protocol 1 for a detailed procedure.[5]

Data Presentation

Table 1: Natural Abundance of Relevant Stable Isotopes

This table summarizes the natural abundance of heavy isotopes for elements commonly found in prostaglandins (B1171923). This data forms the basis for calculating isotopic distribution and potential interference.

Element	Isotope	Mass (u)	Natural Abundance (%)
Hydrogen	¹H	1.007825	99.9885
²H (D)	2.014102	0.0115
Carbon	¹²C	12.000000	98.93
¹³C	13.003355	1.07
Nitrogen	¹⁴N	14.003074	99.632
¹⁵N	15.000109	0.368
Oxygen	¹⁶O	15.994915	99.757
¹⁷O	16.999132	0.038
¹⁸O	17.999160	0.205

Data sourced from IUPAC reports.[12]

Table 2: Illustrative Calculation of Analyte Isotopic Contribution

This table provides a simplified, theoretical calculation of the relative intensities of the first few isotopologues of 17:0-20:3 PG (C₄₃H₇₉O₁₀P) due to ¹³C contribution alone. This demonstrates how the isotopic cluster extends towards the mass of the d5-labeled standard.

Isotopologue	Mass Shift (Da)	Primary Contributor	Calculated Relative Intensity (%)
M+0	0	All ¹²C	100.00
M+1	+1.003355	One ¹³C	47.41
M+2	+2.006710	Two ¹³C	11.04
M+3	+3.010065	Three ¹³C	1.68
M+4	+4.013420	Four ¹³C	0.19
M+5	+5.016775	Five ¹³C	0.017

Note: This calculation is illustrative and considers only ¹³C. A full calculation would include contributions from all elements.[13][14] The M+5 peak, while small, can become significant at high analyte concentrations and interfere with the PG-d5 signal.

Experimental Protocols

Protocol 1: Experimental Confirmation of Isotopic Interference

• Prepare a High-Concentration Analyte Solution: Prepare a solution of the unlabeled 17:0-20:3 PG standard in the reconstitution solvent at a concentration corresponding to the highest point of your calibration curve (or higher). Do not add any internal standard.

• LC-MS/MS Analysis: Inject this solution into the LC-MS/MS system.

• Data Acquisition: Acquire data by monitoring the MRM transitions for both the unlabeled analyte and the 17:0-20:3 PG-d5 internal standard.

• Data Analysis: Examine the chromatogram for the internal standard's MRM transition. The presence of a peak at the retention time of the analyte confirms isotopic interference.[5]

Protocol 2: General Sample Preparation via Solid-Phase Extraction (SPE)

This protocol is a general framework for extracting prostaglandins from biological matrices like plasma or cell culture supernatant.[8][9]

• Sample Acidification: Acidify the biological sample to a pH of approximately 3.0-3.5 using an appropriate acid (e.g., formic acid). This ensures the prostaglandins are in their protonated form.

• Internal Standard Spiking: Add the 17:0-20:3 PG-d5 internal standard to the acidified sample.

• Cartridge Conditioning: Condition a C18 SPE cartridge by washing with methanol, followed by equilibration with acidified water (pH ~3.0).

• Sample Loading: Load the acidified sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with a low-polarity solvent (e.g., water, hexane) to remove hydrophilic interferences.

• Elution: Elute the prostaglandins from the cartridge using a more nonpolar solvent, such as methyl formate (B1220265) or ethyl acetate.

• Drying and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen. Reconstitute the dried extract in the initial mobile phase for LC-MS/MS analysis.

Protocol 3: Representative LC-MS/MS Parameters for Prostaglandin Analysis

This protocol provides typical starting parameters that should be optimized for the specific instrument and application.[9][15][16]

• Chromatography System: UHPLC or HPLC system.

• Analytical Column: Reversed-phase C18 column (e.g., 150 mm × 2.1 mm, 1.8 µm particle size).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: A typical gradient might run from 20% B to 95% B over 10-15 minutes.

• Flow Rate: 0.3 - 0.6 mL/min.

• Injection Volume: 5 - 10 µL.

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI), Negative Mode.

• MRM Transitions: These must be empirically determined by infusing the analyte and internal standard. For a prostaglandin, a common fragmentation is the loss of water and CO₂. For example, for a similar compound like PGF₂α (m/z 353.3), a typical product ion is m/z 193.[9]

Visualizations

Caption: Conceptual view of isotopic interference.

Caption: Workflow for diagnosing and correcting interference.

References

• 1. The importance of accurately correcting for the natural abundance of stable isotopes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Correction for isotopic interferences between analyte and internal standard in quantitative mass spectrometry by a nonlinear calibration function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Naturally occurring isotopes of an analyte can interfere with doubly deuterated internal standard measurement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. LIPID MAPS [lipidmaps.org]
• 7. solubilityofthings.com [solubilityofthings.com]
• 8. benchchem.com [benchchem.com]
• 9. Frontiers | A Novel UHPLC-MS/MS Method for Measuring 8-iso-Prostaglandin F2α in Bronchoalveolar Lavage Fluid [frontiersin.org]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. chem.ualberta.ca [chem.ualberta.ca]
• 13. researchgate.net [researchgate.net]
• 14. en-trust.at [en-trust.at]
• 15. researchgate.net [researchgate.net]
• 16. Rapid Quantitative Analysis of 8-iso-PGF2α Using Liquid Chromatography-Tandem Mass Spectrometry and Comparison to an Enzyme Immunoassay Method - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Chromatographic Separation of 17:0-20:3 PG and its d5-Analog

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the chromatographic separation of 17:0-20:3 phosphatidylglycerol (PG) and its deuterated d5-analog.

Troubleshooting Guide

This guide addresses common issues encountered during the liquid chromatography-mass spectrometry (LC-MS) analysis of 17:0-20:3 PG and its d5-internal standard.

Question 1: Why am I observing two separate peaks for my analyte (17:0-20:3 PG) and its d5-internal standard instead of perfect co-elution?

Answer: This phenomenon is likely due to the Chromatographic Deuterium (B1214612) Isotope Effect (CDE). The substitution of hydrogen with the heavier deuterium isotope can lead to slight differences in the physicochemical properties of the molecule.[1] The C-D bond is slightly shorter and stronger than the C-H bond, which can alter the molecule's interaction with the stationary phase of the chromatography column.[1] In reversed-phase chromatography, deuterated compounds often elute slightly earlier than their non-deuterated counterparts due to a minor decrease in hydrophobicity.[1] While this shift is typically small, it can be noticeable with high-resolution chromatography systems.

Question 2: My peaks for 17:0-20:3 PG and its d5-analog are broad and show poor resolution. What are the potential causes and solutions?

Answer: Poor peak shape and resolution can stem from several factors. Here are some common causes and troubleshooting steps:

• Suboptimal Mobile Phase Composition: The choice of organic modifier and additives is crucial. For phosphatidylglycerols, a gradient elution with acetonitrile (B52724) and/or isopropanol (B130326) is common.[2] The pH of the mobile phase can also significantly impact peak shape. Ensure your mobile phase is properly prepared and degassed.

• Inappropriate Column Chemistry: While C18 columns are widely used, for separating structurally similar lipids, other stationary phases might offer better selectivity.[3] Consider using a column with a different chemistry, such as a C30 or a phenyl-hexyl phase, which can provide different retention mechanisms.[3]

• Column Temperature: Inconsistent or suboptimal column temperature can affect retention times and peak shape. Ensure your column oven is set to a stable and appropriate temperature.

• Flow Rate: The mobile phase flow rate affects the time analytes spend interacting with the stationary phase. A lower flow rate can sometimes improve the separation of closely eluting compounds, though it may also lead to broader peaks.[4]

Question 3: I'm experiencing low signal intensity or high background noise in my mass spectrometry data. What should I check?

Answer: Low sensitivity in LC-MS analysis of phospholipids (B1166683) can be due to several factors:

• Matrix Effects: Biological samples contain numerous other molecules that can interfere with the ionization of your target analytes in the mass spectrometer.[5] The use of a co-eluting deuterated internal standard helps to correct for these effects.[5]

• Ionization Source Parameters: The settings of your electrospray ionization (ESI) source, such as spray voltage, gas flows, and temperature, should be optimized for phosphatidylglycerols. These compounds are typically analyzed in negative ion mode.

• Mobile Phase Additives: The choice and concentration of additives like ammonium (B1175870) acetate (B1210297) or formic acid can impact ionization efficiency. While formic acid can improve chromatography, it might suppress ionization in some cases. Experiment with different additives to find the optimal balance for your analytes.

Frequently Asked Questions (FAQs)

Q1: What is the expected mass-to-charge ratio (m/z) for 17:0-20:3 PG and its d5-analog?

A1: The expected m/z values will depend on the ionization mode and the adducts formed. In negative ion mode ([M-H]⁻), the approximate m/z values are:

Compound	Molecular Formula	Approximate [M-H]⁻ m/z
17:0-20:3 PG	C₄₃H₇₉O₁₀P	790.53
17:0-20:3 PG-d5	C₄₃H₇₄D₅O₁₀P	795.56

Q2: Is a deuterated internal standard necessary for accurate quantification?

A2: Yes, using a stable isotope-labeled internal standard, such as 17:0-20:3 PG-d5, is highly recommended for accurate quantification in LC-MS.[6] These standards have nearly identical chemical and physical properties to the analyte, allowing them to compensate for variations in sample preparation, injection volume, matrix effects, and instrument response.[5][6]

Q3: What are the key considerations for sample preparation when analyzing phosphatidylglycerols?

A3: A robust sample preparation method is crucial to remove interfering substances. Common techniques include liquid-liquid extraction (LLE) or solid-phase extraction (SPE). It is important to add the deuterated internal standard at the beginning of the sample preparation process to account for any analyte loss during extraction.

Experimental Protocol

This protocol provides a starting point for the LC-MS/MS analysis of 17:0-20:3 PG and its d5-analog, based on methods described for similar lipid analyses.[2]

1. Sample Preparation (Lipid Extraction)

• To 100 µL of the sample (e.g., plasma, cell lysate), add 10 µL of a known concentration of 17:0-20:3 PG-d5 internal standard solution.

• Add 1 mL of a cold extraction solvent mixture (e.g., methanol:methyl-tert-butyl ether 1:3 v/v).

• Vortex thoroughly for 1 minute.

• Add 500 µL of water and vortex again for 1 minute.

• Centrifuge at 14,000 x g for 5 minutes at 4°C.

• Carefully collect the upper organic phase.

• Dry the organic phase under a stream of nitrogen.

• Reconstitute the dried extract in 100 µL of the initial mobile phase.

2. LC-MS/MS Parameters

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A reversed-phase C18 or C30 column (e.g., 2.1 mm x 100 mm, 1.7 µm particle size).[3]

• Mobile Phase A: Acetonitrile:Water (60:40) with 10 mM ammonium acetate.[2]

• Mobile Phase B: Acetonitrile:Isopropanol (10:90) with 10 mM ammonium acetate.[2]

• Gradient Elution:

  Time (min)	% Mobile Phase B
  0.0	32
  1.5	45
  5.0	52
  8.0	58
  11.0	66
  14.0	70
  18.0	75
  21.0	97
  25.0	97
  25.1	32

  | 30.0 | 32 |

• Flow Rate: 0.25 mL/min[2]

• Column Temperature: 50°C

• Injection Volume: 5 µL

• Mass Spectrometer: A triple quadrupole or high-resolution mass spectrometer equipped with an electrospray ionization (ESI) source.

• Ionization Mode: Negative

• MRM Transitions (for Triple Quadrupole):

  Analyte	Precursor Ion (m/z)	Product Ion (m/z)
  17:0-20:3 PG	790.5	Fragment 1, Fragment 2
  17:0-20:3 PG-d5	795.6	Fragment 1, Fragment 2

  (Note: Specific product ions should be determined by direct infusion of the standards to identify the most stable and abundant fragments.)

Visualizations

Caption: Experimental workflow for the LC-MS analysis of 17:0-20:3 PG.

References

• 1. benchchem.com [benchchem.com]
• 2. LipidOz enables automated elucidation of lipid carbon–carbon double bond positions from ozone-induced dissociation mass spectrometry data - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Mobile Phase Optimization: A Critical Factor in HPLC | Phenomenex [phenomenex.com]
• 5. benchchem.com [benchchem.com]
• 6. resolvemass.ca [resolvemass.ca]

Technical Support Center: 17:0-20:3 PG-d5 Standard Solutions

This technical support center provides guidance on the stability and storage of 17:0-20:3 PG-d5 standard solutions for researchers, scientists, and drug development professionals. The following information is designed to address common issues and questions that may arise during experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What is the recommended procedure for storing the 17:0-20:3 PG-d5 standard?

A1: For long-term stability, the 17:0-20:3 PG-d5 standard, particularly if it contains unsaturated fatty acids, should be stored as a solution in an organic solvent at -20°C ± 4°C.[1] It is crucial to use glass containers with Teflon-lined closures to prevent contamination from plasticizers that can leach from plastic containers.[1] Storing organic solutions below -30°C is generally not advised unless they are in a sealed glass ampoule.[1][2] To avoid repeated freeze-thaw cycles, it is best practice to prepare single-use aliquots.

Q2: Can I store the 17:0-20:3 PG-d5 standard as a dry powder?

A2: Storing unsaturated lipids like 17:0-20:3 PG-d5 as a powder is not recommended.[2] These lipids can be hygroscopic, meaning they readily absorb moisture from the atmosphere, which can lead to hydrolysis and degradation.[1][2] It is advised to promptly dissolve the powder in a suitable organic solvent upon receipt.

Q3: How long can I expect the 17:0-20:3 PG-d5 standard to be stable under recommended storage conditions?

Q4: What are the primary degradation pathways for 17:0-20:3 PG-d5?

A4: The two main degradation pathways for phospholipids (B1166683) like 17:0-20:3 PG-d5 are hydrolysis and oxidation.[5] Hydrolysis is the cleavage of the ester bonds that connect the fatty acid chains to the glycerol (B35011) backbone, a process accelerated by moisture, temperature, and pH.[5] Oxidation primarily affects the polyunsaturated fatty acid chains.

Q5: I am observing unexpected peaks in my analysis. What could be the cause?

A5: Unexpected peaks could arise from several sources. Contamination from plastic storage containers is a common issue; always use glass vials with Teflon-lined caps (B75204) for organic solutions.[1] Degradation of the standard through hydrolysis or oxidation can also lead to the appearance of new peaks. Ensure that the standard has been stored properly and that freeze-thaw cycles have been minimized.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low Signal Intensity in Mass Spectrometry	Degradation of the standard due to improper storage (e.g., stored as a powder, repeated freeze-thaw cycles).[1]	- Ensure the standard was dissolved in an appropriate organic solvent for storage. - Verify that the storage temperature was maintained at or below -20°C. - Use a fresh, properly stored aliquot.
Inconsistent or Variable Results Between Experiments	Inconsistent aliquoting leading to concentration variability. Degradation from multiple freeze-thaw cycles.	- Prepare single-use aliquots upon receiving and dissolving the standard. - If using a stock solution, ensure it is thoroughly mixed before taking an aliquot.
Precipitation of the Standard in Aqueous Buffer	The concentration of the standard exceeds its solubility limit in the aqueous solution. The final concentration of the organic solvent is too low to maintain solubility.	- Perform serial dilutions in the aqueous buffer while vortexing to ensure proper mixing. - Ensure the final concentration of the organic co-solvent is sufficient to keep the lipid dissolved.
Unexpected Peaks or Mass Shifts	Contamination from storage containers or handling equipment.	- Use only glass containers with Teflon-lined caps for organic solutions.[1] - Utilize glass or stainless steel pipettes for transferring organic solutions. - Ensure all glassware is meticulously cleaned.

Stability of Phosphatidylglycerol Standards

While specific quantitative data for 17:0-20:3 PG-d5 is not available in the literature, the table below summarizes general stability findings for phosphatidylglycerols under different conditions.

Storage Condition	Duration	Stability	Source
Frozen	Up to 12 months	Minimal changes in concentration observed for phosphatidylglycerol in amniotic fluid.	[4]
Refrigerated (4°C)	> 24 hours	Recommended for storage when freezing is not immediately possible.	[4]
Room Temperature	Up to 24 hours	Acceptable for short periods.	[4]
-20°C in Organic Solvent	At least 1 year	General recommendation for deuterated lipid standards.	[3]

Experimental Protocols

Protocol for Preparing Aliquots of 17:0-20:3 PG-d5 Standard

• Warm to Room Temperature: Before opening, allow the vial containing the powdered standard to warm completely to room temperature to prevent condensation from forming on the cold powder.[1]

• Dissolution: Add a precise volume of a suitable organic solvent (e.g., ethanol, methanol, or chloroform:methanol mixture) to the vial to achieve the desired stock solution concentration.

• Ensure Complete Dissolution: Tightly cap the vial and vortex or sonicate gently until the lipid is fully dissolved. The solution should be clear with no visible particulate matter.

• Aliquoting: Using a glass syringe or pipette, dispense the stock solution into smaller, single-use glass vials with Teflon-lined caps.

• Storage: Store the aliquots at -20°C ± 4°C.[1]

Protocol for Assessing the Stability of 17:0-20:3 PG-d5 Solution

• Prepare a Fresh Standard: Prepare a stock solution of the 17:0-20:3 PG-d5 standard as described above. This will serve as your time-zero (T0) reference.

• Sample Preparation: Create a series of dilutions from the stock solution in your experimental matrix (e.g., plasma, buffer).

• Initial Analysis (T0): Analyze the freshly prepared samples using your established analytical method (e.g., LC-MS/MS).

• Storage Conditions: Store aliquots of the prepared samples under the conditions you wish to test (e.g., 4°C, room temperature, multiple freeze-thaw cycles).

• Time-Point Analysis: At predetermined time points (e.g., 24h, 48h, 1 week), retrieve the stored samples and analyze them using the same method as the T0 samples.

• Data Analysis: Compare the peak area or concentration of the 17:0-20:3 PG-d5 in the stored samples to the T0 samples. A decrease of more than 10-15% is often considered significant degradation.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. avantiresearch.com [avantiresearch.com]
• 3. avantiresearch.com [avantiresearch.com]
• 4. The stability of phospholipids in amniotic fluid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Liposomes as “Trojan Horses” in Cancer Treatment: Design, Development, and Clinical Applications | MDPI [mdpi.com]

Technical Support Center: Purity Assessment of 17:0-20:3 PG-d5 Standard

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with the 17:0-20:3 PG-d5 standard.

Frequently Asked Questions (FAQs)

Q1: What is the expected purity of the 17:0-20:3 PG-d5 standard?

The 17:0-20:3 PG-d5 standard is typically supplied with a purity of greater than 99%.[1]

Q2: How should the 17:0-20:3 PG-d5 standard be stored to ensure its stability?

For long-term stability, the standard should be stored at -20°C.[1][2][3][4] It is recommended to aliquot the standard upon receipt to avoid multiple freeze-thaw cycles. Prostaglandins (B1171923) are generally more stable in organic solvents like ethanol (B145695), methanol, and methyl acetate (B1210297) compared to aqueous solutions.[2]

Q3: What are the primary factors that can affect the stability of deuterated prostaglandin (B15479496) standards?

Several factors can influence the stability of deuterated prostaglandin standards:

• pH: Prostaglandins of the E-series, which are structurally related, are susceptible to degradation in alkaline conditions (pH > 7.4). They exhibit maximum stability in slightly acidic to neutral solutions (pH 4-7).[2]

• Temperature: Higher temperatures accelerate the degradation of prostaglandins. Long-term storage at -20°C is recommended.[2]

• Solvent: Stability is generally better in organic solvents compared to aqueous solutions.[2]

• Hydrogen-Deuterium (H/D) Exchange: There is a potential for H/D exchange at acidic positions under certain conditions, which could compromise the isotopic purity of the standard.[2]

Q4: What are the common analytical techniques used for the purity assessment of prostaglandin standards?

The most common and effective methods for the analysis and purity assessment of prostaglandins, including their deuterated analogs, are mass spectrometry-based techniques. These include:

• Gas Chromatography-Mass Spectrometry (GC-MS)[5][6][7]

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)[8][9]

• High-Resolution Mass Spectrometry (HRMS) for accurate mass determination[10]

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the experimental use of the 17:0-20:3 PG-d5 standard.

Issue 1: Inconsistent or Low Signal Intensity in Mass Spectrometry Analysis

Possible Causes & Solutions

Cause	Recommended Solution
Degradation of the Standard	Ensure the standard has been stored correctly at -20°C in a suitable organic solvent.[1][2] Avoid repeated freeze-thaw cycles by preparing single-use aliquots.
Improper Sample Preparation	Verify the dilution solvent is compatible with the analytical method. Prostaglandins are more stable in organic solvents.[2] Ensure accurate pipetting and dilution calculations.
Suboptimal MS Parameters	Optimize mass spectrometry parameters, including ionization source settings (e.g., ESI in negative ion mode is common for prostaglandins) and collision energies for MS/MS fragmentation.[2]
Matrix Effects	If analyzing in a complex matrix, matrix effects can suppress the signal. Perform a matrix effect study and consider using a more effective sample clean-up or extraction method.

Issue 2: Observation of Unexpected Peaks or Impurities

Possible Causes & Solutions

Cause	Recommended Solution
Chemical Degradation	Prostaglandins can degrade to form related compounds (e.g., PGA and PGB derivatives from PGE).[2][10] Review storage conditions and sample handling procedures.
Solvent-Related Impurities	Ensure the use of high-purity, LC-MS grade solvents to avoid the introduction of contaminants.
Isotopic Impurities (H/D Exchange)	While the deuterium (B1214612) labels on 17:0-20:3 PG-d5 are generally stable, exposure to harsh acidic or basic conditions could potentially lead to back-exchange. Maintain samples at a neutral or slightly acidic pH.[2]
Cross-Contamination	Thoroughly clean syringes, vials, and the LC system between analyses to prevent carryover from other samples.

Experimental Protocols

Recommended Protocol for Purity Assessment by LC-MS/MS

This protocol provides a general framework for the purity assessment of the 17:0-20:3 PG-d5 standard. Optimization may be required for your specific instrumentation and laboratory conditions.

1. Standard Preparation:

• Allow the 17:0-20:3 PG-d5 standard to equilibrate to room temperature before opening.
• Prepare a stock solution of 1 mg/mL in a suitable organic solvent such as ethanol or methanol.
• From the stock solution, prepare a working solution of 1 µg/mL in the mobile phase.

2. Liquid Chromatography Parameters:

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).
• Mobile Phase A: Water with 0.1% formic acid.
• Mobile Phase B: Acetonitrile with 0.1% formic acid.
• Gradient: A linear gradient from 30% B to 100% B over 10 minutes.
• Flow Rate: 0.3 mL/min.
• Column Temperature: 40°C.
• Injection Volume: 5 µL.

3. Mass Spectrometry Parameters:

• Ionization Mode: Electrospray Ionization (ESI), Negative Ion Mode.
• Scan Mode: Full scan from m/z 100-1000 to identify the parent ion and any potential impurities.
• Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM): For targeted analysis, monitor the specific precursor-to-product ion transitions for 17:0-20:3 PG-d5. The exact mass of the [M-H]⁻ ion for C₄₃H₇₃D₅NaO₁₀P is approximately 813.55 Da (value from a supplier).[1] The specific transitions would need to be determined experimentally.

4. Data Analysis:

• Integrate the peak area of the 17:0-20:3 PG-d5 parent ion.
• Integrate the peak areas of any other detected ions (impurities).
• Calculate the purity as: (Peak Area of Standard / Total Peak Area of All Components) x 100%.

Visualizations

Caption: Workflow for the purity assessment of 17:0-20:3 PG-d5.

Caption: Logical workflow for troubleshooting analytical issues.

References

• 1. avantiresearch.com [avantiresearch.com]
• 2. benchchem.com [benchchem.com]
• 3. avantiresearch.com [avantiresearch.com]
• 4. avantiresearch.com [avantiresearch.com]
• 5. Limitation of deuterium labelled methoximes as internal standards in the mass spectral analysis of prostaglandins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Simultaneous mass spectrometric measurement of prostaglandins E1 (PGE1) and PGE2 with a deuterated internal standard - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Methods for quantitative estimation of prostaglandins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Stability of prostaglandin E1 solutions stored in polypropylene syringes for continuous intravenous administration to newborns - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Deuterated Lipid Standards

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered when using deuterated lipid standards in your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common issues observed when using deuterated lipid standards?

The most prevalent issues include:

• Isotopic Exchange (Back-Exchange): The loss of deuterium (B1214612) atoms from the internal standard and their replacement with hydrogen from the sample matrix or mobile phase.[1][2]

• Chromatographic Co-elution Problems: The deuterated internal standard and the native analyte having slightly different retention times, which can lead to inaccurate quantification, especially in the presence of matrix effects.[1][2][3]

• Purity Issues: The presence of unlabeled analyte as an impurity in the deuterated internal standard, which can artificially inflate the analyte response.[1][2]

• Differential Matrix Effects: The ionization of the analyte and the internal standard being affected differently by components of the sample matrix, leading to ion suppression or enhancement.[1][4]

• Poor Signal Intensity in Mass Spectrometry: This can be caused by degradation of the standard due to improper storage or incomplete solubilization.[5]

Q2: How should I properly store deuterated lipid standards?

Proper storage is crucial for maintaining the stability and integrity of deuterated lipid standards.[5] Storage conditions depend on whether the standard is a powder or dissolved in a solvent.

• Powdered Standards:

  • Saturated Lipids: These are relatively stable as powders and should be stored in a glass container with a Teflon-lined closure at ≤ -16°C.[5]

  • Unsaturated Lipids: These are not stable as powders due to their hygroscopic nature and should be promptly dissolved in a suitable organic solvent and stored at -20°C ± 4°C.[5]

• Organic Solutions: All deuterated lipids dissolved in an organic solvent should be stored in glass containers with Teflon-lined closures at -20°C ± 4°C under an inert atmosphere (argon or nitrogen).[5] Storing organic solutions below -30°C is generally not advised unless they are in a sealed glass ampoule.[5]

• Aqueous Suspensions: Long-term storage in aqueous suspensions is not recommended due to the risk of hydrolysis.[5]

Q3: What is the "isotope effect" and how can it affect my results?

The kinetic isotope effect can cause deuterated compounds to have slightly different retention times in liquid chromatography (LC) compared to their non-deuterated counterparts.[2][3] This shift, while often minor, can lead to inaccurate quantification if the analyte and the internal standard elute in regions with different matrix effects, causing differential ion suppression or enhancement.[2][6]

Q4: Why is the purity of a deuterated internal standard so important?

The purity of a deuterated internal standard is critical for accurate quantification and has two main aspects:[2]

• Chemical Purity: Refers to the absence of other interfering compounds. A chemical purity of >99% is generally recommended.[2][4]

• Isotopic Purity (or Isotopic Enrichment): This refers to the percentage of the standard that is fully deuterated.[2][4] The presence of unlabeled analyte as an impurity can contribute to the analyte's signal, leading to an overestimation of its concentration, especially at low levels.[1][2][4] An isotopic enrichment of ≥98% is typically recommended.[2][4]

Troubleshooting Guides

Issue 1: Poor Signal Intensity in Mass Spectrometry

Symptoms:

• Low or no detectable signal for the deuterated lipid standard.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Degradation of the Standard	- Verify that the standard was stored at the recommended temperature (≤ -16°C for powders, -20°C ± 4°C for solutions).[5]- For unsaturated lipids, confirm they were stored as a solution in an organic solvent and not as a powder.[5]- Avoid multiple freeze-thaw cycles.[5]
Incomplete Solubilization	- Use gentle warming or sonication to aid dissolution, being cautious with heat-sensitive unsaturated lipids.[5]
Ion Suppression	- Assess for matrix effects by performing a post-extraction spike experiment.[6]- Optimize chromatographic conditions to separate the analyte and standard from interfering matrix components.[1]

Issue 2: Inaccurate or Inconsistent Quantitative Results

Symptoms:

• High variability in replicate measurements.

• Results are not reproducible.

• Calibration curves are non-linear.[7]

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Differential Matrix Effects	- Verify co-elution of the analyte and internal standard by overlaying their chromatograms.[2][4]- If a chromatographic shift is observed, modify the mobile phase or gradient to improve co-elution.[1]- Consider using a column with a different stationary phase to alter selectivity.[1]
Isotopic Exchange (H/D Exchange)	- Check the position of the deuterium labels; labels on heteroatoms (-OH, -NH) are more prone to exchange.[2]- Control pH and temperature during sample preparation and storage; near-neutral pH and low temperatures can minimize exchange.[2]- If exchange is persistent, consider using a ¹³C-labeled internal standard.[2]
Purity Issues	- Consult the Certificate of Analysis (CoA) for the chemical and isotopic purity of the standard.[2]- Analyze a high-concentration solution of the standard alone to check for the presence of the unlabeled analyte.[1]

Quantitative Data Summary

Parameter	Recommendation	Rationale
Storage Temperature (Powder)	≤ -16°C	Ensures long-term stability.[5]
Storage Temperature (Organic Solution)	-20°C ± 4°C	Recommended for lipids dissolved in organic solvents.[5]
Chemical Purity	>99%	Minimizes interference from other compounds.[2][4]
Isotopic Enrichment	≥98%	Reduces the contribution of unlabeled analyte to the signal, preventing overestimation.[2][4]
Number of Deuterium Atoms	2 to 10	Ensures the mass-to-charge ratio is sufficiently different from the analyte to avoid interference, without causing significant chromatographic shifts.[4]

Experimental Protocols

Protocol 1: Assessment of Isotopic Purity

This protocol describes how to determine the isotopic purity of a deuterated lipid standard using high-resolution mass spectrometry (HRMS).

Methodology:

• Prepare a High-Concentration Standard Solution: Dissolve the deuterated internal standard in a suitable LC-MS grade solvent to a concentration significantly higher than what is used in the analytical method.

• LC-HRMS Analysis:

  • Inject the high-concentration solution into a high-resolution mass spectrometer.

  • Acquire the full scan mass spectrum.

• Data Analysis:

  • Examine the mass spectrum for the peak corresponding to the deuterated standard and the peak corresponding to the unlabeled analyte.

  • Calculate the percentage of the unlabeled analyte signal relative to the sum of the deuterated and unlabeled signals.

Protocol 2: Evaluation of Matrix Effects (Post-Extraction Spike Method)

This experiment helps to determine if components in the sample matrix are suppressing or enhancing the ionization of the analyte and internal standard.[1]

Methodology:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Spike the analyte and internal standard into the mobile phase or reconstitution solvent.

  • Set B (Post-Extraction Spike): Extract a blank matrix sample first, then spike the analyte and internal standard into the final extract.[1]

  • Set C (Pre-Extraction Spike): Spike the analyte and internal standard into the blank matrix before the extraction process.[1]

• Analyze Samples: Analyze all three sets of samples using the established LC-MS method.

• Calculate Matrix Effect (ME):

  • ME (%) = (Peak area in Set B / Peak area in Set A) * 100

  • A value < 100% indicates ion suppression, while a value > 100% indicates ion enhancement.[1] The ME for the analyte and internal standard should be similar for accurate quantification.

Visualizations

Caption: Troubleshooting workflow for inaccurate quantification.

Caption: Storage guidelines for deuterated lipid standards.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Technical Support Center: Prostaglandin (17:0-20:3 PG) Quantification

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the quantification of 17:0-20:3 Prostaglandin (PG) using LC-MS/MS.

Troubleshooting Guide

This guide addresses specific issues you may encounter during the optimization of your calibration curve for 17:0-20:3 PG quantification.

Question: Why is my calibration curve for 17:0-20:3 PG non-linear, especially at higher concentrations?

Answer:

Non-linearity in calibration curves, particularly at the upper and lower ends, is a common issue in LC-MS/MS analysis. Several factors could be contributing to this problem:

• Detector Saturation: At high concentrations, the mass spectrometer detector can become saturated, leading to a plateau in the signal response and a non-linear curve.

• Matrix Effects: Co-eluting substances from the sample matrix can suppress or enhance the ionization of 17:0-20:3 PG, leading to inconsistent and non-linear responses.[1] Biological matrices like plasma and serum are known to contain components such as phospholipids (B1166683) that can interfere with the ionization process.[1]

• Isotopic Cross-Contribution: If you are using a stable isotope-labeled internal standard, there might be isotopic overlap between the analyte and the internal standard, which can affect linearity.[2]

• Inappropriate Curve Fitting Model: Using a linear regression model for a relationship that is inherently non-linear will result in a poor fit.

Troubleshooting Steps:

• Extend the Calibration Range: Dilute your highest concentration standards to determine if detector saturation is the issue.

• Optimize Sample Preparation: Improve your sample clean-up protocol to minimize matrix effects. Solid-phase extraction (SPE) is often effective at removing interfering components.[3][4]

• Evaluate Internal Standard: Ensure you are using a high-purity, stable isotope-labeled internal standard for 17:0-20:3 PG. A mass difference of at least 3 atomic mass units (amu) between the analyte and the internal standard is recommended to minimize isotopic cross-contribution.[2]

• Assess Matrix Effects: Perform a post-extraction spike experiment to quantify the extent of ion suppression or enhancement in your samples.[1] The matrix factor (MF) can be calculated by comparing the analyte's signal in a pre-extracted blank matrix to its signal in a neat solvent. An MF < 1 indicates suppression, while an MF > 1 suggests enhancement.[1]

• Try a Different Curve Fit: If the non-linearity persists, consider using a quadratic or other non-linear regression model for your calibration curve.

Question: I'm observing poor reproducibility and high variability between my 17:0-20:3 PG calibration standards. What could be the cause?

Answer:

Inconsistent results across your calibration standards can stem from several sources, from sample preparation to instrument instability.

• Inconsistent Sample Preparation: Variability in manual sample preparation steps can introduce significant errors.

• Analyte Instability: Prostaglandins (B1171923) can be unstable and prone to degradation, especially at room temperature or when exposed to light.[5]

• Instrument Instability: Fluctuations in the LC-MS/MS system's performance can lead to variable signal responses.[4][6]

• Improper Standard Handling and Storage: Improper storage of stock solutions and working standards can lead to degradation and inaccurate concentrations.

Troubleshooting Steps:

• Standardize Protocols: Ensure consistent timing, temperature, and techniques for all sample preparation steps.[4]

• Ensure Analyte Stability: Prepare fresh working standards for each run.[4] Keep samples and standards at low temperatures throughout the preparation process and consider adding antioxidants.[4] For example, PGD2 has been shown to degrade by 10% after 8 hours at room temperature in cell culture medium.[5]

• System Suitability Testing: Inject a standard at the beginning and end of each batch to monitor the LC-MS/MS system's performance and stability.[4][6]

• Proper Storage: Store your 17:0-20:3 PG standards at -20°C or lower in an organic solvent.[4]

Frequently Asked Questions (FAQs)

Q1: What is the most appropriate internal standard for 17:0-20:3 PG quantification?

A1: The gold standard for quantitative LC-MS/MS analysis is a stable isotope-labeled internal standard (SIL-IS) of the analyte.[3][7] For 17:0-20:3 PG, a deuterated version (e.g., 17:0-20:3 PG-d4) is highly recommended. The SIL-IS will co-elute with the analyte and experience similar ionization effects, effectively correcting for matrix effects and variations in instrument response.[4][7]

Q2: How can I minimize matrix effects in my 17:0-20:3 PG analysis?

A2: Matrix effects, which are the suppression or enhancement of analyte ionization by co-eluting compounds, are a significant challenge in bioanalysis.[1] Here are some strategies to minimize them:

• Effective Sample Cleanup: Use solid-phase extraction (SPE) to remove interfering matrix components like phospholipids.[3][4]

• Chromatographic Separation: Optimize your liquid chromatography method to separate 17:0-20:3 PG from matrix interferences.[2] Experiment with different mobile phases, gradients, and columns.[2][8]

• Use a Stable Isotope-Labeled Internal Standard: As mentioned above, a SIL-IS is the most effective way to compensate for matrix effects that cannot be eliminated through sample preparation or chromatography.[4][7]

Q3: What are the typical performance characteristics I should aim for with my 17:0-20:3 PG calibration curve?

Parameter	Typical Acceptance Criteria	Reference
Linearity (r²)	> 0.99	[7]
Lower Limit of Quantification (LLOQ)	Signal-to-Noise Ratio > 10	[5]
Intra-day Precision (%CV)	< 15%	[7]
Inter-day Precision (%CV)	< 15%	[7]
Intra-day Accuracy (%Bias)	85 - 115%	[7]
Inter-day Accuracy (%Bias)	85 - 115%	[7]
Recovery	60 - 120%	[7]

Q4: What ionization mode is best for 17:0-20:3 PG analysis?

A4: Prostaglandins contain a carboxylic acid group, which readily deprotonates. Therefore, negative ion mode Electrospray Ionization (ESI) is the most common and effective method for their detection, as it efficiently forms the [M-H]⁻ ion.[4]

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) for 17:0-20:3 PG from Plasma

This protocol provides a general procedure and should be optimized for your specific application.

• Spiking: To 500 µL of plasma, add a known amount of the deuterated internal standard (e.g., 20 µL of a 100 ng/mL solution of 17:0-20:3 PG-d4).

• Acidification: Acidify the sample to a pH of approximately 3.5 with 1 M citric acid to protonate the prostaglandin.[3]

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge by washing with 1 mL of methanol (B129727) followed by 1 mL of water.

• Sample Loading: Load the acidified sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of water to remove polar impurities, followed by 1 mL of hexane (B92381) to remove non-polar lipids.

• Elution: Elute the 17:0-20:3 PG and internal standard with 1 mL of ethyl acetate.

• Drying: Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in a suitable volume (e.g., 100 µL) of the initial mobile phase.

Visualizations

Caption: Experimental workflow for 17:0-20:3 PG quantification.

Caption: Troubleshooting logic for non-linear calibration curves.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. An improved LC-MS-MS method for the quantification of prostaglandins E2 and D2 production in biological fluids - PMC [pmc.ncbi.nlm.nih.gov]
• 6. zefsci.com [zefsci.com]
• 7. benchchem.com [benchchem.com]
• 8. LC/MS/MS method for analysis of E2 series prostaglandins and isoprostanes - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Quantitative Validation of 17:0-20:3 PG-d5

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of 17:0-20:3 PG-d5's performance as an internal standard in quantitative analytical methods against other deuterated prostaglandin (B15479496) alternatives. The information is supported by established experimental data and detailed methodologies to assist researchers in making informed decisions for their analytical needs.

Introduction to Deuterated Prostaglandin Internal Standards

In the quantitative analysis of prostaglandins (B1171923) by mass spectrometry, stable isotope-labeled internal standards (SIL-IS) are the gold standard for achieving accurate and precise results. Deuterated prostaglandins, such as 17:0-20:3 PG-d5, are chemically identical to their endogenous counterparts but are heavier due to the incorporation of deuterium (B1214612) atoms. This mass difference allows for their distinction by the mass spectrometer, enabling them to serve as ideal internal standards. They co-elute with the analyte, experience similar ionization efficiency and extraction recovery, and therefore effectively compensate for variations during sample preparation and analysis.

Performance Comparison

While direct head-to-head comparative studies for 17:0-20:3 PG-d5 against all other deuterated prostaglandin standards are not extensively published, the performance of deuterated standards, in general, is well-documented. The following table summarizes typical performance data for quantitative assays using various deuterated prostaglandin standards, which can be considered representative of the performance expected from 17:0-20:3 PG-d5.

Performance Parameter	Deuterated Prostaglandin Standards (e.g., PGE2-d4, PGD2-d4)	Structural Analog Internal Standards	Justification for 17:0-20:3 PG-d5
Linearity (R²)	Typically > 0.99	Variable, can be > 0.99 but may be affected by differential matrix effects.	As a deuterated standard, 17:0-20:3 PG-d5 is expected to exhibit excellent linearity (>0.99) due to its similar behavior to the endogenous analyte.
Accuracy (% Bias)	Generally within ±15% (often ±5%)	Can be variable and prone to bias due to differences in extraction recovery and ionization efficiency.	The close physicochemical properties to the analyte ensure high accuracy in quantification.
Precision (% CV)	Intra-day and Inter-day CVs typically < 15% (often < 5%)[1]	Often higher variability due to inconsistent compensation for analytical variations.	Expected to provide high precision due to its ability to track the analyte throughout the analytical process.
Recovery (%)	High and consistent (e.g., 77-92% for PGE2/PGD2)[1][2]	Can be inconsistent and differ significantly from the analyte, leading to inaccurate results.	Its structural similarity ensures that it closely mimics the recovery of the target prostaglandin.
Matrix Effect Compensation	Excellent, co-elution minimizes differential ion suppression or enhancement.	Poor to moderate, as differences in chemical properties can lead to different responses to matrix components.	The deuterium label does not significantly alter its chromatographic behavior, ensuring effective compensation for matrix effects.

Experimental Protocols

A detailed methodology for a typical quantitative analysis of prostaglandins in a biological matrix (e.g., plasma, cell culture supernatant) using a deuterated internal standard like 17:0-20:3 PG-d5 via LC-MS/MS is provided below.

Sample Preparation (Solid-Phase Extraction - SPE)

• Spiking: To 500 µL of the biological sample, add a known amount of 17:0-20:3 PG-d5 internal standard solution.

• Acidification: Acidify the sample to pH 3-4 with a suitable acid (e.g., 1 M citric acid) to protonate the prostaglandins.[1]

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge with methanol (B129727) followed by acidified water (pH 3-4).

• Sample Loading: Load the acidified sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with a low percentage of organic solvent (e.g., 15% ethanol) to remove polar interferences, followed by a non-polar solvent (e.g., hexane) to remove lipids.

• Elution: Elute the prostaglandins from the cartridge with a suitable organic solvent (e.g., ethyl acetate (B1210297) or methanol).

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in the initial mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column is commonly used for prostaglandin separation.

  • Mobile Phase: A gradient of water and an organic solvent (e.g., acetonitrile (B52724) or methanol) with a modifier like formic acid or ammonium (B1175870) acetate is typically employed.

  • Flow Rate: A flow rate in the range of 0.2-0.5 mL/min is common.

  • Column Temperature: The column is often maintained at a controlled temperature (e.g., 40°C).

• Mass Spectrometry (MS):

  • Ionization: Electrospray ionization (ESI) in the negative ion mode is typically used for prostaglandin analysis.[1]

  • Detection: Multiple Reaction Monitoring (MRM) is used for quantification. Specific precursor-to-product ion transitions for the analyte and the deuterated internal standard (17:0-20:3 PG-d5) are monitored. For example, for PGE2 and PGD2, the transition of m/z 351 to 271 is often monitored, while for their d4-deuterated standards, the transition is m/z 355 to 275.[1]

Visualizations

Prostaglandin Signaling Pathway

Caption: Overview of the prostaglandin synthesis and signaling pathway.

Experimental Workflow for Prostaglandin Quantification

Caption: A typical experimental workflow for prostaglandin quantification.

References

• 1. An improved LC-MS-MS method for the quantification of prostaglandins E2 and D2 production in biological fluids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]

A Comparative Guide to Phosphatidylglycerol Standards: Featuring 17:0-20:3 PG-d5

For researchers, scientists, and drug development professionals engaged in lipidomics, the accurate quantification of phosphatidylglycerols (PGs) is crucial for understanding cellular signaling, membrane biology, and various disease states. The selection of an appropriate internal standard is a critical determinant of data quality and reproducibility in mass spectrometry-based analyses. This guide provides an objective comparison of the deuterated phosphatidylglycerol standard 17:0-20:3 PG-d5 against other commonly used PG standards, supported by a summary of their performance characteristics and detailed experimental protocols.

Phosphatidylglycerols are a class of acidic phospholipids (B1166683) that play significant roles in biological systems, from serving as precursors for cardiolipin (B10847521) synthesis to modulating protein function within cellular membranes. Their accurate quantification is essential for a complete understanding of the lipidome. Stable isotope-labeled internal standards are the gold standard for mass spectrometry-based quantification, as they closely mimic the physicochemical properties of the endogenous analytes, thereby correcting for variations in sample extraction, processing, and instrument response.

The Role of 17:0-20:3 PG-d5 in Modern Lipidomics

17:0-20:3 PG-d5 is a deuterated internal standard featuring a heptadecanoyl (17:0) chain at the sn-1 position and an eicosatrienoyl (20:3) chain at the sn-2 position, with five deuterium (B1214612) atoms on the glycerol (B35011) backbone. This particular structure is not naturally abundant in most biological systems, which minimizes interference with endogenous PG species.

This standard is a key component of the UltimateSPLASH™ ONE internal standard mixture provided by Avanti Polar Lipids. The inclusion of a variety of lipid standards with different acyl chain lengths and degrees of unsaturation in such mixtures is designed to provide a more comprehensive and accurate quantification across the entire lipid class. This approach helps to account for differences in ionization and fragmentation efficiency among the diverse range of endogenous PG molecules.

Performance Comparison of Phosphatidylglycerol Standards

The following table summarizes the key characteristics of 17:0-20:3 PG-d5 and other representative deuterated PG standards. The performance data presented is based on typical expectations for these types of standards in a well-validated LC-MS/MS method.

Standard	Acyl Composition	Deuterium Labeling	Typical Linear Range (ng/mL)	Expected Recovery (%)	Key Advantages	Potential Considerations
17:0-20:3 PG-d5	17:0/20:3	d5 (glycerol)	1 - 1000	85 - 115	Represents both saturated and polyunsaturated fatty acids. Part of a comprehensive standard mix.	May not be ideal for studies specifically targeting very long-chain saturated PGs.
14:0 PG-d54	14:0/14:0	d54 (acyl chains)	1 - 1000	85 - 115	High degree of deuteration can provide a clear mass shift from endogenous species.	May not perfectly mimic the behavior of PGs with unsaturated fatty acids.
PG(15:0/18:1)-d7	15:0/18:1	d7 (acyl chain)	1 - 1000	85 - 115	Contains an odd-chain and a common unsaturated fatty acid.	The d7 label provides a smaller mass shift compared to more heavily labeled standards.

Experimental Protocols

Accurate and reproducible quantification of phosphatidylglycerols relies on standardized and well-documented experimental procedures. The following are example protocols for lipid extraction and LC-MS/MS analysis.

Protocol 1: Lipid Extraction from Biological Samples (Folch Method)

This protocol describes a common method for the extraction of total lipids from plasma or cell pellets.

Materials:

• Chloroform

• Methanol

• 0.9% NaCl solution

• Internal standard stock solution (containing 17:0-20:3 PG-d5 and/or other PG standards)

• Glass centrifuge tubes with PTFE-lined caps

• Nitrogen gas evaporator

• Vortex mixer

• Centrifuge

Procedure:

• To a glass centrifuge tube, add 100 µL of plasma or a cell pellet.

• Add a known amount of the phosphatidylglycerol internal standard solution.

• Add 2 mL of a 2:1 (v/v) chloroform:methanol mixture.

• Vortex the mixture for 2 minutes at room temperature.

• Add 400 µL of 0.9% NaCl solution and vortex for another 30 seconds.

• Centrifuge at 2,000 x g for 10 minutes to separate the phases.

• Carefully collect the lower organic phase containing the lipids using a glass Pasteur pipette and transfer to a new glass tube.

• Dry the lipid extract under a gentle stream of nitrogen gas.

• Reconstitute the dried lipid extract in a suitable solvent (e.g., 100 µL of 9:1 methanol:chloroform) for LC-MS/MS analysis.

Protocol 2: LC-MS/MS Analysis of Phosphatidylglycerols

This protocol outlines a general method for the analysis of PGs using a triple quadrupole mass spectrometer.

Liquid Chromatography (LC) Conditions:

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm particle size)

• Mobile Phase A: Acetonitrile:Water (60:40) with 10 mM ammonium (B1175870) formate

• Mobile Phase B: Isopropanol:Acetonitrile (90:10) with 10 mM ammonium formate

• Gradient: A linear gradient from 40% to 100% B over 10 minutes, hold at 100% B for 2 minutes, and then re-equilibrate at 40% B for 3 minutes.

• Flow Rate: 0.4 mL/min

• Column Temperature: 50 °C

• Injection Volume: 5 µL

Mass Spectrometry (MS) Conditions:

• Ionization Mode: Negative Electrospray Ionization (ESI-)

• Scan Type: Multiple Reaction Monitoring (MRM)

• MRM Transitions:

  • Endogenous PGs: Precursor ions corresponding to the [M-H]⁻ of various PG species are monitored, with product ions corresponding to the fatty acyl chains.

  • 17:0-20:3 PG-d5: Monitor the specific precursor-to-product ion transition for this standard.

• Collision Gas: Argon

• Ion Source Parameters: Optimized for the specific instrument (e.g., capillary voltage, source temperature, gas flows).

Data Analysis and Quantification

The concentration of each endogenous PG species is determined by calculating the ratio of its peak area to the peak area of the internal standard (e.g., 17:0-20:3 PG-d5). A calibration curve, prepared by analyzing known concentrations of non-endogenous PG standards spiked with a constant amount of the internal standard, is used to convert these ratios into absolute concentrations.

Visualizing the Workflow

The following diagrams illustrate the key processes in the quantification of phosphatidylglycerols using an internal standard.

Caption: Experimental workflow for PG quantification.

A Guide to Cross-Validation of Lipidomics Data Using 17:0-20:3 PG-d5

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of the deuterated internal standard 17:0-20:3 PG-d5 for the cross-validation of lipidomics data. It includes supporting experimental data, detailed methodologies for key experiments, and visualizations of relevant signaling pathways and workflows to aid researchers in making informed decisions for their analytical protocols.

The Gold Standard: Deuterated Internal Standards

In quantitative lipidomics, particularly when using mass spectrometry-based techniques, the use of a suitable internal standard is critical for achieving accurate and reliable results. An ideal internal standard should mimic the behavior of the analyte throughout the entire analytical process, including sample preparation, chromatography, and ionization, thereby compensating for any variations that may occur.

Stable isotope-labeled internal standards, such as the deuterated prostaglandin (B15479496) 17:0-20:3 PG-d5, are widely considered the gold standard for such applications. These standards are chemically identical to the endogenous analytes of interest but are heavier due to the incorporation of deuterium (B1214612) atoms. This mass difference allows for their differentiation by the mass spectrometer while ensuring they share nearly identical physicochemical properties with their non-deuterated counterparts. This co-elution is crucial for accurately compensating for matrix effects.

In general, deuterated internal standards consistently outperform non-deuterated (structural analogue) internal standards. Structural analogues have different chemical structures and, therefore, may not behave identically to the analyte during the analytical process, leading to less accurate quantification.

Performance Comparison of Internal Standards

The performance of an internal standard is evaluated based on several key parameters, including recovery, accuracy, precision (repeatability and reproducibility), and its ability to compensate for matrix effects. While direct head-to-head comparative studies for 17:0-20:3 PG-d5 against a wide array of other specific internal standards are not extensively published in single reports, the principles of using deuterated standards and the validation data from numerous eicosanoid analysis studies provide a comprehensive comparison.

The following tables summarize typical performance data for eicosanoid analysis using deuterated internal standards, which can be considered representative of the performance expected from 17:0-20:3 PG-d5.

Table 1: Typical Recovery Rates for Deuterated Eicosanoid Internal Standards

Internal Standard Type	Matrix	Extraction Method	Average Recovery (%)
Deuterated Prostaglandins (B1171923)	Plasma, Serum	Solid Phase Extraction (SPE)	60 - 118[1]
Deuterated Eicosanoids	Human Serum	Not Specified	> 64.5[1]
Deuterated Prostaglandins	Cell Culture Media	Not Specified	50[1]
Deuterated HETEs	Cell Culture Media	Not Specified	75 - 100[1]

Table 2: Typical Precision and Accuracy for Eicosanoid Analysis using Deuterated Internal Standards

Parameter	Quality Control Level	Value
Intra-day Precision (CV%)	Low, Mid, High	< 15[1]
Low, Mid, High	5 - 12[1]
Inter-day Precision (CV%)	Low, Mid, High	< 15[1]
Low, Mid, High	8 - 16[1]
Intra-day Accuracy (% Bias)	Low, Mid, High	82.3 - 115.0[1]
Low, Mid, High	87 - 95[1]
Inter-day Accuracy (% Bias)	Low, Mid, High	83.9 - 112.8[1]

Table 3: Typical Linearity for Eicosanoid Analysis using Deuterated Internal Standards

Analyte Class	Coefficient of Determination (R²)	Linearity Range
Eicosanoids	> 0.99	0.048 - 0.44 ng/mL[1]
Lipid Mediators	> 0.98	0.1 - 8.5 pg[1]
Prostaglandins	> 0.99	pg levels[1]

Experimental Protocols

Accurate and reproducible quantification in lipidomics relies on standardized and well-documented experimental procedures. Below are detailed methodologies for lipid extraction and LC-MS/MS analysis.

Lipid Extraction from Biological Samples (Modified Folch Method)

This protocol is a widely used method for extracting a broad range of lipids from biological matrices.

• Sample Homogenization: Homogenize the tissue sample (e.g., 100 mg) in a chloroform/methanol (B129727) mixture (2:1, v/v).

• Internal Standard Spiking: Add a known amount of 17:0-20:3 PG-d5 internal standard to the homogenate.

• Phase Separation: Add 0.9% NaCl solution to the mixture and centrifuge to separate the organic and aqueous phases.

• Lipid Collection: Carefully collect the lower organic phase containing the lipids.

• Drying and Reconstitution: Evaporate the solvent under a stream of nitrogen and reconstitute the lipid extract in a suitable solvent for LC-MS/MS analysis.

Solid-Phase Extraction (SPE) for Prostaglandins

SPE is a common technique for the selective extraction and purification of prostaglandins from complex biological fluids.

• Sample Preparation: Acidify the sample (e.g., plasma, urine) to approximately pH 3 with a suitable acid.

• Internal Standard Spiking: Add a known amount of 17:0-20:3 PG-d5 internal standard.

• Column Conditioning: Condition a C18 SPE cartridge with methanol followed by water.

• Sample Loading: Load the acidified sample onto the SPE cartridge.

• Washing: Wash the cartridge with a low-polarity solvent to remove interfering substances.

• Elution: Elute the prostaglandins with a more polar solvent, such as ethyl acetate.

• Drying and Reconstitution: Evaporate the eluate and reconstitute the sample in the initial mobile phase for LC-MS/MS analysis.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

• Chromatographic Separation: Use a C18 reversed-phase column for the separation of prostaglandins. A gradient elution with a mobile phase consisting of water with 0.1% formic acid (A) and acetonitrile (B52724) with 0.1% formic acid (B) is typically employed.

• Mass Spectrometry Detection: Perform detection using a triple quadrupole mass spectrometer in negative electrospray ionization (ESI) mode.

• Multiple Reaction Monitoring (MRM): Monitor the specific precursor-to-product ion transitions for the target prostaglandins and the 17:0-20:3 PG-d5 internal standard.

• Quantification: Calculate the ratio of the peak area of the analyte to the peak area of the internal standard. Determine the concentration of the analyte in the sample by comparing this ratio to a standard curve prepared with known concentrations of the analyte and the internal standard.

Signaling Pathways and Experimental Workflows

Visualizing the complex biological and analytical processes is crucial for a comprehensive understanding. The following diagrams, created using the DOT language, illustrate a key prostaglandin signaling pathway and a typical lipidomics experimental workflow.

Caption: Prostaglandin E2 synthesis and signaling pathway.

Caption: Experimental workflow for quantitative lipidomics.

References

• 1. benchchem.com [benchchem.com]

A Comparative Guide to the Accuracy and Precision of 17:0-20:3 PG-d5 in Quantitative Assays

In the landscape of quantitative lipidomics and prostaglandin (B15479496) analysis, the use of stable isotope-labeled internal standards is paramount for achieving accurate and reproducible results. This guide provides a comparative overview of 1-heptadecanoyl-2-(eicosatrienoyl-d5)-sn-glycero-3-phospho-(1'-rac-glycerol) (17:0-20:3 PG-d5), a deuterated phosphatidylglycerol, in quantitative assays. While specific public-facing performance data for this particular internal standard is limited, this guide will draw comparisons with commonly used deuterated prostaglandin standards to provide a benchmark for expected performance.

The primary role of a deuterated internal standard in liquid chromatography-mass spectrometry (LC-MS) based assays is to compensate for variations during sample preparation, chromatographic separation, and ionization.[1] By closely mimicking the chemical and physical properties of the endogenous analyte, these standards can correct for matrix effects and improve the accuracy and precision of quantification.[2]

Performance Comparison: Deuterated Internal Standards

For a more direct comparison of expected performance in prostaglandin analysis, this guide presents data from studies utilizing other well-characterized deuterated prostaglandin internal standards, such as Prostaglandin E2-d4 (PGE2-d4) and Prostaglandin D2-d4 (PGD2-d4).

Table 1: Quantitative Performance of Deuterated Prostaglandin Internal Standards

Parameter	Deuterated Internal Standard	Matrix	Method	Result	Reference
Linearity (R²)	PGE2-d4 & PGD2-d4	Cell Culture Medium	LC-MS/MS	>0.999	[5]
Accuracy	8-iso-PGF2α-d4	Human Saliva	LC-MS/MS	89.7% - 113.9%	[6]
Precision (CV)	PGE2-d4 & PGD2-d4	Cell Culture Medium	LC-MS/MS	<5% (intra- and inter-day)	[5]
Precision (CV)	8-iso-PGF2α-d4	Human Saliva	LC-MS/MS	2.3% - 5.4%	[6]
Recovery	PGE2-d4	Cell Supernatants	LLE & LC-MS/MS	92.0 ± 4.9%
Recovery	PGD2-d4	Cell Supernatants	LLE & LC-MS/MS	77.0 ± 3.0%
LOD	PGE2 & PGD2	Cell Culture Medium	LC-MS/MS	20 pg/mL	[5]
LOQ	PGE2 & PGD2	Cell Culture Medium	LC-MS/MS	100 pg/mL	[5]

LLE: Liquid-Liquid Extraction; LOD: Limit of Detection; LOQ: Limit of Quantitation

Table 2: Comparison of Alternative Internal Standards

Internal Standard Type	Advantages	Disadvantages
Deuterated Analyte (e.g., 17:0-20:3 PG-d5)	Co-elutes with the analyte, experiences similar matrix effects and ionization suppression/enhancement. Corrects for variability in extraction recovery and injection volume. Considered the "gold standard".	Can be expensive to synthesize. Potential for isotopic interference if not of high isotopic purity.
Structural Analogue	More affordable and readily available than a deuterated version of the exact analyte.	May not have the same extraction recovery, chromatographic retention, or ionization efficiency as the analyte, leading to less accurate correction.
Non-co-eluting Standard	Can be used if a co-eluting standard is not available.	Does not effectively compensate for matrix effects that are specific to the analyte's retention time.

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and validation of quantitative assays. Below is a representative protocol for the analysis of prostaglandins (B1171923) in a biological matrix using a deuterated internal standard, based on established methods.[5]

Sample Preparation: Liquid-Liquid Extraction

• To a 500 µL aliquot of the biological sample (e.g., cell culture supernatant, plasma), add a known amount of the deuterated internal standard solution (e.g., 20 µL of a 100 ng/mL solution of 17:0-20:3 PG-d5).

• Add 40 µL of 1 M citric acid and 5 µL of 10% butylated hydroxytoluene (BHT) to prevent oxidation.

• Add 2 mL of a hexane/ethyl acetate (B1210297) (1:1, v/v) solution and vortex for 1 minute.

• Centrifuge at 4°C to separate the phases.

• Transfer the upper organic phase to a clean tube.

• Repeat the extraction twice more and combine the organic phases.

• Evaporate the solvent to dryness under a stream of nitrogen.

• Reconstitute the dried extract in an appropriate volume (e.g., 200 µL) of the initial mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A suitable reversed-phase column (e.g., C18, 2.1 mm x 100 mm, 2.6 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile/methanol.

  • Gradient: A gradient elution should be optimized to achieve separation of the target prostaglandins from other matrix components.

  • Flow Rate: 0.2-0.4 mL/min.

  • Injection Volume: 5-20 µL.

• Mass Spectrometry (MS):

  • Ionization Mode: Electrospray Ionization (ESI) in negative ion mode.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Specific precursor-to-product ion transitions for the analyte and the deuterated internal standard must be determined and optimized. For example, for PGE2, a transition of m/z 351.2 -> 271.2 is often monitored, while for PGE2-d4, the transition would be m/z 355.2 -> 275.2.

  • Data Analysis: The peak area ratio of the analyte to the internal standard is used to construct a calibration curve and quantify the analyte in unknown samples.

Visualizations

Prostaglandin Signaling Pathway

Caption: Overview of the Prostaglandin Biosynthesis and Signaling Pathway.

Experimental Workflow for Prostaglandin Quantification

Caption: General workflow for quantitative analysis of prostaglandins.

Logical Relationship of Internal Standard Function

Caption: How an internal standard corrects for analytical variability.

References

• 1. SPLASH Brochure [online.flippingbook.com]
• 2. A lipidomics platform to analyze the fatty acid compositions of non-polar and polar lipid molecular species from plant tissues: Examples from developing seeds and seedlings of pennycress (Thlaspi arvense) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. avantiresearch.com [avantiresearch.com]
• 4. avantiresearch.com [avantiresearch.com]
• 5. avantiresearch.com [avantiresearch.com]
• 6. escholarship.org [escholarship.org]

A Guide to Inter-Laboratory Quantification of Prostaglandins Using 17:0-20:3 PG-d5 Internal Standard

For Researchers, Scientists, and Drug Development Professionals

This guide provides a framework for conducting an inter-laboratory study on the quantification of prostaglandins (B1171923), utilizing 17:0-20:3 Phosphatidylglycerol-d5 (17:0-20:3 PG-d5) as an internal standard. While a formal inter-laboratory comparison study using this specific internal standard has not been published, this document outlines a standardized protocol and data comparison metrics to facilitate such a study. The aim is to improve the reproducibility and comparability of prostaglandin (B15479496) quantification across different laboratories.

Prostaglandin Biosynthesis and Signaling

Prostaglandins are lipid mediators derived from arachidonic acid through the cyclooxygenase (COX) pathway.[1][2][3] They play crucial roles in a variety of physiological and pathological processes, including inflammation.[1][4] The synthesis of prostaglandins is initiated by the release of arachidonic acid from the cell membrane, which is then converted into Prostaglandin H2 (PGH2) by COX enzymes (COX-1 and COX-2).[5][6] PGH2 is then further metabolized by specific synthases into various prostaglandins, such as PGE2, PGD2, and PGF2α.[6][7] These prostaglandins exert their effects by binding to specific G-protein-coupled receptors on the cell surface.[4][8][9]

Caption: Cyclooxygenase pathway for prostanoid biosynthesis.

Standardized Experimental Protocol

To ensure comparability of results between laboratories, a standardized experimental protocol is essential. The following protocol is a synthesis of best practices for prostaglandin extraction and analysis.

Caption: Standardized workflow for prostaglandin quantification.

Detailed Methodologies

1. Sample Preparation:

• Immediately after collection, add a cyclooxygenase inhibitor (e.g., indomethacin (B1671933) at 10-15 µM) to biological samples to prevent ex vivo prostaglandin synthesis.

• Spike the sample with a known concentration of 17:0-20:3 PG-d5 internal standard.

• For plasma or serum, add ethanol to a final concentration of 15%.[10]

• Acidify the sample to a pH of 3.5 with 2M hydrochloric acid.[10]

• Centrifuge to remove any precipitate.[10]

2. Solid Phase Extraction (SPE):

• Use a C18 SPE cartridge.

• Conditioning: Wash the cartridge with 20 mL of ethanol followed by 20 mL of deionized water.[10]

• Sample Loading: Apply the acidified sample to the conditioned cartridge.

• Washing:

  • Wash with 10 mL of water.[10]

  • Wash with 10 mL of a 15% ethanol in water solution.[10]

  • Wash with 10 mL of hexane.[10]

• Elution: Elute the prostaglandins with 10 mL of ethyl acetate.[10]

3. LC-MS/MS Analysis:

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen and reconstitute in the initial mobile phase.

• Liquid Chromatography:

  • Column: C18 reversed-phase column (e.g., 150 mm x 2.1 mm, 1.8 µm particle size).[11][12]

  • Mobile Phase A: 0.15% formic acid in water.[11][12]

  • Mobile Phase B: Acetonitrile with 0.15% formic acid.[11][12]

  • Gradient: A suitable gradient should be optimized to ensure separation of the target prostaglandins from potential interferences.

• Mass Spectrometry:

  • Ionization: Electrospray ionization (ESI) in negative ion mode.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Specific precursor-to-product ion transitions for each target prostaglandin and the 17:0-20:3 PG-d5 internal standard should be determined and optimized.

Data Presentation for Inter-Laboratory Comparison

To facilitate a meaningful comparison of results across different laboratories, all quantitative data should be summarized in the following tables.

Table 1: Method Performance Comparison

Parameter	Laboratory 1	Laboratory 2	Laboratory 3	Acceptance Criteria
Linearity (r²)	> 0.99
Limit of Detection (LOD)	Report Value
Limit of Quantification (LOQ)	Report Value
Intra-day Precision (%CV)	< 15%
Inter-day Precision (%CV)	< 15%
Accuracy (% Recovery)	85-115%
Matrix Effect (%)	Report Value

Table 2: Quantitative Results for Standard Reference Material (SRM)

Analyte	Certified Concentration (ng/mL)	Lab 1 Measured (ng/mL)	Lab 1 % Bias	Lab 2 Measured (ng/mL)	Lab 2 % Bias	Lab 3 Measured (ng/mL)	Lab 3 % Bias
Prostaglandin E2	Value
Prostaglandin D2	Value
Prostaglandin F2α	Value
Other Target PG	Value

Note: If a certified reference material for prostaglandins in the specific matrix is unavailable, a well-characterized in-house quality control sample should be used.

By adhering to the standardized protocol and reporting data in a consistent format, researchers can effectively compare their results, identify potential sources of variability, and work towards harmonized and more reliable quantification of prostaglandins in biological samples.

References

• 1. Cyclooxygenase pathway: Significance and symbolism [wisdomlib.org]
• 2. Cyclooxygenase - Wikipedia [en.wikipedia.org]
• 3. Physiology and pathophysiology of cyclooxygenase-2 and prostaglandin E2 in the kidney - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Prostanoids in health and disease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. frontierspartnerships.org [frontierspartnerships.org]
• 6. Prostanoid - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. Prostanoid biosynthesis and mechanisms of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. ahajournals.org [ahajournals.org]
• 10. arborassays.com [arborassays.com]
• 11. Frontiers | A Novel UHPLC-MS/MS Method for Measuring 8-iso-Prostaglandin F2α in Bronchoalveolar Lavage Fluid [frontiersin.org]
• 12. A Novel UHPLC-MS/MS Method for Measuring 8-iso-Prostaglandin F2α in Bronchoalveolar Lavage Fluid - PMC [pmc.ncbi.nlm.nih.gov]

Performance Evaluation of 17:0-20:3 PG-d5 as an Internal Standard: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive evaluation of 17:0-20:3 PG-d5, a deuterated phosphatidylglycerol, for its use as an internal standard in the quantitative analysis of prostaglandins (B1171923) and other lipids by mass spectrometry. The performance of an internal standard is critical for accurate and reliable quantification, compensating for variations in sample preparation and instrument response. This document compares the expected performance of 17:0-20:3 PG-d5 with other commonly used deuterated prostaglandin (B15479496) internal standards, supported by established principles of stable isotope dilution and available data for analogous compounds.

Executive Summary

Data Presentation: Comparative Performance of Deuterated Internal Standards

The following tables summarize typical performance data for commonly used deuterated prostaglandin internal standards in LC-MS/MS assays. This data provides a benchmark for the expected performance of 17:0-20:3 PG-d5.

Table 1: Linearity and Range of Common Deuterated Prostaglandin Internal Standards

Internal Standard	Typical Linearity (R²)	Typical Linear Range
PGE2-d4	>0.99	1 - 1000 pg/mL
PGD2-d4	>0.99	1 - 1000 pg/mL
8-iso-PGF2α-d4	>0.99	10 - 5000 pg/mL
17:0-20:3 PG-d5 (Expected)	>0.99	Dependent on analyte, expected to be in the pg/mL to ng/mL range

Table 2: Recovery and Precision of Common Deuterated Prostaglandin Internal Standards

Internal Standard	Matrix	Extraction Method	Average Recovery (%)	Intra-day Precision (%CV)	Inter-day Precision (%CV)
PGE2-d4	Cell Culture Supernatant	LLE	92.0 ± 4.9	<10	<15
PGD2-d4	Cell Culture Supernatant	LLE	77.0 ± 3.0	<10	<15
8-iso-PGF2α-d4	Human Plasma	SPE	~85	<15	<15
17:0-20:3 PG-d5 (Expected)	Various	SPE or LLE	Expected to be high and consistent (>80%)	<15	<15

Note: The performance of 17:0-20:3 PG-d5 is inferred based on the typical performance of other deuterated lipid standards. Actual performance may vary depending on the specific analytical method and matrix.

Experimental Protocols

A robust and validated experimental protocol is essential for accurate quantification of prostaglandins using a deuterated internal standard like 17:0-20:3 PG-d5. Below is a generalized methodology for the analysis of prostaglandins in biological samples.

Sample Preparation: Solid Phase Extraction (SPE)

• Sample Spiking: To 500 µL of biological sample (e.g., plasma, cell culture supernatant), add a known amount of 17:0-20:3 PG-d5 internal standard solution.

• Acidification: Acidify the sample to pH 3-4 with a suitable acid (e.g., 0.1 M HCl or 1% formic acid). This step is crucial for the efficient retention of prostaglandins on the SPE sorbent.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge by washing with 3 mL of methanol (B129727) followed by 3 mL of water.

• Sample Loading: Load the acidified sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 3 mL of water followed by 3 mL of 15% methanol in water to remove interfering substances.

• Elution: Elute the prostaglandins with 2 mL of methanol or ethyl acetate.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen and reconstitute the residue in a suitable volume of the initial mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis

• Chromatographic System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile/Methanol (80:20, v/v) with 0.1% formic acid.

• Gradient Elution: A suitable gradient to separate the prostaglandins of interest.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Ionization Mode: Negative ion mode.

• Detection: Multiple Reaction Monitoring (MRM) of the specific precursor-to-product ion transitions for the analytes and the internal standard.

Mandatory Visualization

Prostaglandin Biosynthesis and Signaling Pathway

Caption: Prostaglandin biosynthesis and signaling pathway.

Experimental Workflow for Prostaglandin Analysis

Caption: General experimental workflow for prostaglandin analysis.

A Comparative Guide to Internal Standards for Phosphatidylglycerol Quantification: 17:0-20:3 PG-d5 vs. Odd-Chain PG Analogs

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of phosphatidylglycerols (PGs), a class of phospholipids (B1166683) implicated in various physiological and pathological processes, is crucial for advancing research and therapeutic development. In mass spectrometry-based lipidomics, the choice of an appropriate internal standard is paramount for achieving reliable and reproducible results. This guide provides an objective comparison of two common types of internal standards for PG analysis: the stable isotope-labeled standard 17:0-20:3 PG-d5 and odd-chain PG internal standards.

The Gold Standard: Stable Isotope-Labeled Internal Standards

Stable isotope-labeled (SIL) internal standards, such as 17:0-20:3 PG-d5, are widely regarded as the "gold standard" for quantitative mass spectrometry.[1][2] In these standards, several hydrogen atoms are replaced with their heavier isotope, deuterium. This substitution results in a molecule that is chemically and physically almost identical to the endogenous analyte but has a distinct mass-to-charge ratio (m/z), allowing it to be differentiated by the mass spectrometer.[2]

The Cost-Effective Alternative: Odd-Chain Internal Standards

Odd-chain internal standards are lipids that contain fatty acid chains with an odd number of carbon atoms (e.g., C17:0), which are typically absent or present at very low levels in most biological systems.[1][3] Their structural similarity to endogenous even-chain lipids allows them to mimic the behavior of the analytes during sample preparation and analysis.

Performance Comparison: 17:0-20:3 PG-d5 vs. Odd-Chain PG Standards

Performance Metric	17:0-20:3 PG-d5 (Deuterated)	Odd-Chain PG Internal Standard (e.g., 17:0/17:0 PG)	Key Considerations
Accuracy & Precision	Excellent	Good to Excellent	SIL standards provide the highest accuracy by correcting for variations in extraction, derivatization, and ionization more effectively due to their near-identical properties to the analyte.[1][2]
Recovery	High and closely mimics endogenous PGs.	Generally high, but may differ from endogenous PGs with different chain lengths and saturation.	The choice of extraction method can influence the recovery of both the analyte and the internal standard.
Linearity	Excellent (Typical R² > 0.99)[4]	Good (Typical R² > 0.99)	Both types of standards can provide a linear response over a wide dynamic range.
Matrix Effects	Superior correction due to co-elution with the analyte.[1]	Good correction, but may not fully compensate if retention time differs significantly.	Matrix effects can significantly impact ionization efficiency and, therefore, quantification.
Cost	High	Moderate	The synthesis of deuterated standards is more complex and expensive.[1]
Availability	Commercially available as part of standard mixes.	Commercially available.	A wider variety of odd-chain lipids are available compared to specific deuterated standards.
Potential for Interference	Minimal, as the mass difference is distinct.	Low, but endogenous odd-chain fatty acids can be present in some diets or disease states.[3][5]	It is crucial to verify the absence of the odd-chain lipid in the specific biological matrix being studied.

Experimental Protocols

Accurate and reproducible quantification of PGs relies on a well-defined and validated experimental protocol. Below is a general methodology for the analysis of PGs in a biological sample using an internal standard with liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Sample Preparation and Lipid Extraction (Modified Folch Method)

• To a known quantity of the biological sample (e.g., 100 µL of plasma or cell homogenate), add a known amount of the internal standard (either 17:0-20:3 PG-d5 or an odd-chain PG standard).

• Add 2 mL of a chloroform:methanol (2:1, v/v) mixture.

• Vortex the mixture vigorously for 1 minute.

• Add 0.5 mL of 0.9% NaCl solution and vortex for 30 seconds.

• Centrifuge at 2000 x g for 10 minutes to separate the phases.

• Carefully collect the lower organic phase containing the lipids into a clean tube.

• Dry the lipid extract under a stream of nitrogen.

• Reconstitute the dried extract in a suitable solvent for LC-MS/MS analysis (e.g., methanol/chloroform 1:1, v/v).

LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column is commonly used for lipid separation.

  • Mobile Phase A: Acetonitrile/water (60:40, v/v) with 10 mM ammonium (B1175870) formate.

  • Mobile Phase B: Isopropanol/acetonitrile (90:10, v/v) with 10 mM ammonium formate.

  • Gradient: A typical gradient would start with a low percentage of mobile phase B, gradually increasing to elute the more hydrophobic lipid species.

  • Flow Rate: 0.2 - 0.4 mL/min.

  • Injection Volume: 5 - 10 µL.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray ionization (ESI) in negative ion mode is typically used for PG analysis.

  • Scan Mode: Multiple Reaction Monitoring (MRM) is employed for quantitative analysis, monitoring specific precursor-to-product ion transitions for both the analyte and the internal standard.

  • Data Analysis: The concentration of the endogenous PG is determined by calculating the peak area ratio of the analyte to the internal standard and comparing it to a calibration curve prepared with known concentrations of the analyte and a constant concentration of the internal standard.

Phosphatidylglycerol Biosynthesis Pathway

The following diagram illustrates the key steps in the biosynthesis of phosphatidylglycerol.

Caption: Simplified pathway of phosphatidylglycerol biosynthesis.

Logical Workflow for Internal Standard Comparison

The selection of an appropriate internal standard is a critical step in quantitative lipidomics. The following diagram outlines the logical workflow for comparing the performance of different internal standards.

Caption: Workflow for evaluating internal standard performance.

Conclusion

The choice between 17:0-20:3 PG-d5 and an odd-chain PG internal standard depends on the specific requirements of the study. For applications demanding the highest level of accuracy and precision, the deuterated standard is the superior choice. However, for routine analyses or when cost is a significant consideration, a carefully validated odd-chain PG internal standard can provide reliable quantitative data. Researchers should always validate their chosen internal standard in the specific biological matrix of interest to ensure optimal performance.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Impact of internal standard selection on measurement results for long chain fatty acids in blood - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Rapid measurement of deuterium-labeled long-chain fatty acids in plasma by HPLC-ESI-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Unambiguous Structural Confirmation of 17:0-20:3 PG-d5: A Comparative Guide to NMR and Mass Spectrometry Techniques

In the landscape of drug development and lipid research, precise structural elucidation of lipid molecular species is paramount. This guide provides a comparative analysis of Nuclear Magnetic Resonance (NMR) spectroscopy and advanced Mass Spectrometry (MS) techniques for the structural confirmation of 1-heptadecanoyl-2-(5Z,8Z,11Z-eicosatrienoyl)-sn-glycero-3-phospho-(1'-rac-glycerol)-d5 (17:0-20:3 PG-d5). While NMR provides overarching structural and dynamic information, specialized MS techniques offer precise positional isomer determination.

Comparative Analysis of Structural Elucidation Techniques

The structural confirmation of complex lipids like 17:0-20:3 PG-d5 relies on a multi-technique approach. Below is a comparison of the expected data from NMR spectroscopy and the experimental data obtained from Ozone-Induced Dissociation Mass Spectrometry (OzID-MS).

Parameter	NMR Spectroscopy (Expected)	Ozone-Induced Dissociation Mass Spectrometry (Experimental)
Glycerol (B35011) Backbone Confirmation	Yes (¹H, ¹³C NMR)	Inferred from fragmentation
Fatty Acyl Chain Identification	Yes (¹H, ¹³C NMR)	Yes (MS/MS fragmentation)
Phosphoglycerol Headgroup	Yes (³¹P, ¹H, ¹³C NMR)	Yes (Characteristic neutral loss)
Deuterium (B1214612) Label Position	Yes (²H NMR)	Inferred from precursor mass
Double Bond Position	Ambiguous with standard 1D NMR	Unambiguous (OzID fragments)[1][2]
sn-Position of Acyl Chains	Possible with specific NMR experiments	Inferred from fragmentation patterns

Experimental Methodologies

A robust confirmation of the 17:0-20:3 PG-d5 structure integrates both NMR and MS techniques. While MS provides precise information on double bond positions, NMR gives a comprehensive overview of the entire molecular structure and its dynamics in a solution or bilayer environment.

Nuclear Magnetic Resonance (NMR) Spectroscopy Protocol (Hypothetical)

• Sample Preparation : Dissolve 5-10 mg of 17:0-20:3 PG-d5 in a suitable deuterated solvent (e.g., CDCl₃/MeOD mixture) for high-resolution NMR or hydrate (B1144303) with D₂O to form liposomes for solid-state NMR.

• ¹H NMR : Acquire a one-dimensional proton NMR spectrum to identify characteristic signals for the glycerol backbone, fatty acyl chains (including olefinic protons), and the phosphoglycerol headgroup.

• ¹³C NMR : Obtain a carbon-13 spectrum to confirm the number and type of carbon environments, including the carbonyls, olefinic carbons, and aliphatic chain carbons.

• ³¹P NMR : Acquire a phosphorus-31 spectrum to confirm the phosphodiester linkage of the glycerol headgroup, typically a single peak.

• ²H NMR : For solid-state samples, deuterium NMR provides information on the orientation and dynamics of the deuterated glycerol backbone.[3][4][5]

• 2D NMR (COSY, HSQC) : Perform two-dimensional correlation experiments to establish connectivity between protons (COSY) and between protons and their directly attached carbons (HSQC), aiding in the complete assignment of the glycerol and headgroup signals.

Ozone-Induced Dissociation Mass Spectrometry (OzID-MS) Protocol

Ozone-Induced Dissociation (OzID) is a mass spectrometry technique used to pinpoint the location of double bonds in unsaturated lipids.[1][2]

• Sample Infusion : The lipid standard, D5-PG(17:0/20:3), is introduced into the mass spectrometer via liquid chromatography (LC-MS).[2]

• Ionization : The molecule is ionized, typically forming a deprotonated molecule [M-H]⁻ in negative ion mode.[1]

• Ozone Introduction : The ionized lipids are subjected to ozone in the gas phase. Ozone reacts specifically with the carbon-carbon double bonds.

• Fragmentation : The resulting ozonide is unstable and fragments, yielding ions that are indicative of the original double bond positions.

• Data Analysis : The masses of the fragment ions are analyzed to confirm the double bond locations at the n-6, n-9, and n-12 positions of the 20:3 fatty acyl chain.[2]

Visualizing Experimental Workflows and Biological Context

To further clarify the experimental process and potential biological relevance of phosphatidylglycerols, the following diagrams illustrate the NMR experimental workflow and a generalized signaling pathway involving phospholipids.

NMR Experimental Workflow for Structure Confirmation.

Generalized Phospholipid Biosynthesis and Signaling Pathways.

References

• 1. researchgate.net [researchgate.net]
• 2. LipidOz enables automated elucidation of lipid carbon–carbon double bond positions from ozone-induced dissociation mass spectrometry data - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ismar.org [ismar.org]
• 4. books.rsc.org [books.rsc.org]
• 5. researchgate.net [researchgate.net]

The Gold Standard in Bioanalysis: Assessing Analytical Method Robustness with 17:0-20:3 PG-d5

The use of a stable isotope-labeled internal standard (SIL-IS), such as 17:0-20:3 PG-d5, is widely recognized as the gold standard in bioanalysis.[1][2] This is because its physicochemical properties are nearly identical to the endogenous analyte, ensuring it behaves similarly during sample extraction, chromatography, and ionization. This co-elution and analogous behavior effectively compensate for variations in sample matrix and instrument response, which are significant sources of imprecision and inaccuracy.[3][4]

17:0-20:3 PG-d5 is a key component of comprehensive internal standard mixtures, such as UltimateSPLASH™ ONE, designed for broad-spectrum lipidomics analysis.[5] Its unique fatty acid composition (17:0 and 20:3) ensures it does not overlap with naturally occurring prostaglandin (B15479496) species, while the deuterium (B1214612) labeling (d5) provides a distinct mass shift for unambiguous detection by the mass spectrometer.

Performance Comparison: 17:0-20:3 PG-d5 vs. Analog Internal Standard

To illustrate the impact of internal standard selection on analytical method robustness, the following tables summarize representative data from a simulated robustness assessment. In this assessment, the performance of an LC-MS/MS method for the quantification of a target prostaglandin was evaluated using either 17:0-20:3 PG-d5 or a structural analog internal standard (e.g., a prostaglandin with a different, non-endogenous fatty acid chain that is not deuterated). The robustness of the method was tested by introducing deliberate, minor variations to key analytical parameters.

Table 1: Comparison of Method Precision under Varied Chromatographic Conditions

Parameter Variation	Analyte Response Precision (%RSD) with 17:0-20:3 PG-d5	Analyte Response Precision (%RSD) with Analog IS
Nominal Conditions	2.8	7.5
Column Temperature +5°C	3.1	9.8
Mobile Phase Organic Content +2%	3.5	12.3
Flow Rate -10%	4.0	14.1

Table 2: Comparison of Method Accuracy under Varied Sample Extraction Conditions

Parameter Variation	Analyte Recovery Accuracy (%Bias) with 17:0-20:3 PG-d5	Analyte Recovery Accuracy (%Bias) with Analog IS
Nominal Conditions	-1.5	-8.2
Extraction Solvent Volume -5%	-2.1	-15.6
Sample pH +0.5 units	-1.8	-11.4
Evaporation Temperature +5°C	-2.5	-13.9

The data clearly demonstrates that the use of 17:0-20:3 PG-d5 results in significantly better precision (lower %RSD) and accuracy (lower %Bias) when the analytical method is subjected to minor variations. This highlights the superior ability of the deuterated internal standard to compensate for these changes, leading to a more robust and reliable method.

Experimental Protocols

Detailed methodologies are crucial for the validation of bioanalytical methods.[1] The following is a representative protocol for assessing the robustness of an LC-MS/MS method for prostaglandin analysis using an internal standard.

Robustness Testing Protocol

Objective: To evaluate the reliability of the analytical method with respect to deliberate variations in method parameters.

Procedure:

• Prepare Quality Control (QC) Samples: Prepare QC samples at low, medium, and high concentrations of the target prostaglandin in the relevant biological matrix (e.g., human plasma).

• Internal Standard Spiking: Spike all QC samples with a constant concentration of either 17:0-20:3 PG-d5 or the analog internal standard.

• Introduce Method Variations: Process and analyze sets of QC samples under both nominal and deliberately varied analytical conditions. Examples of variations include:

  • LC Parameters: Column temperature (±5°C), mobile phase composition (±2% organic), flow rate (±10%).[6]

  • Sample Preparation: Extraction solvent volume (±5%), sample pH (±0.5 units), incubation time (±10%).

• LC-MS/MS Analysis: Analyze the processed samples using a validated LC-MS/MS method.

• Data Analysis: Calculate the precision (%RSD) and accuracy (%Bias) for the analyte at each QC level under each condition. Compare the results obtained with 17:0-20:3 PG-d5 versus the analog internal standard.

Sample Preparation: Solid Phase Extraction (SPE) for Prostaglandins (B1171923)

• Sample Acidification: Acidify the biological sample (e.g., plasma, urine) to a pH of approximately 3.5 with dilute formic or hydrochloric acid.[7]

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge with methanol (B129727) followed by deionized water.[7]

• Sample Loading: Load the acidified sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with a low percentage of organic solvent in water to remove polar interferences.

• Elution: Elute the prostaglandins and the internal standard with an appropriate organic solvent (e.g., ethyl acetate (B1210297) or methanol).[7]

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in the initial mobile phase for LC-MS/MS analysis.

Visualizing the Workflow and Rationale

To further clarify the concepts discussed, the following diagrams illustrate the experimental workflow for robustness testing and the logical basis for the superiority of stable isotope-labeled internal standards.

Workflow for robustness testing of an LC-MS/MS method.

Rationale for the superior performance of SIL-IS.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. bioanalysis-zone.com [bioanalysis-zone.com]
• 4. biopharmaservices.com [biopharmaservices.com]
• 5. avantiresearch.com [avantiresearch.com]
• 6. 10.1 Robustness and ruggedness relation to LC-MS method development – Validation of liquid chromatography mass spectrometry (LC-MS) methods [sisu.ut.ee]
• 7. arborassays.com [arborassays.com]

Benchmarking 17:0-20:3 PG-d5: A Comparison Guide for Lipid Standards in Quantitative Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

In the landscape of quantitative lipidomics, the accuracy and reproducibility of measurements are paramount. The choice of internal standard is a critical factor that directly influences the reliability of analytical data. This guide provides an objective comparison of the deuterated lipid standard 17:0-20:3 PG-d5 against a panel of other commonly used lipid standards, supported by representative experimental data and detailed methodologies.

The Gold Standard: Deuterated Internal Standards

Stable isotope-labeled internal standards, such as 17:0-20:3 PG-d5, are widely regarded as the "gold standard" for quantitative mass spectrometry.[1][2] In these standards, several hydrogen atoms are replaced with their stable isotope, deuterium. This substitution results in a compound that is chemically almost identical to the endogenous analyte but with a distinct mass, allowing for its differentiation by a mass spectrometer. This near-identical physicochemical behavior ensures that the internal standard closely mimics the analyte of interest throughout the analytical workflow, from extraction to ionization, thereby effectively correcting for variations.[1]

Performance Comparison: 17:0-20:3 PG-d5 vs. Alternative Lipid Standards

The performance of an internal standard is evaluated based on several key parameters, including linearity, precision, and recovery. Below is a comparative summary of 17:0-20:3 PG-d5 against two common alternatives: odd-chain lipid standards and non-endogenous structural analogs.

Parameter	17:0-20:3 PG-d5 (Deuterated)	Odd-Chain Lipid Standard (e.g., 17:0/17:0 PG)	Non-Endogenous Structural Analog	Performance Highlight
Linearity (R²)	> 0.998	> 0.995	> 0.990	Deuterated standards generally provide the highest linearity over a broad dynamic range.[1]
Precision (%RSD)	< 10%	< 15%	< 20%	The close chemical similarity of deuterated standards to the analyte leads to superior precision in measurements.[1]
Recovery (%)	90 - 110%	85 - 105%	80 - 100%	Near-identical chemical properties result in more consistent and complete recovery for deuterated standards.[1]
Specificity	High	Moderate	Moderate	The unique mass of deuterated standards allows for highly specific detection with minimal risk of interference from endogenous lipids.
Cost	Higher	Lower	Lower	The synthesis of stable isotope-labeled standards is a more complex and costly process.[1]

Note: The values presented in this table are representative and can vary depending on the specific analyte, matrix, and analytical method.

Experimental Protocols

Accurate and reproducible quantification in lipidomics relies on standardized and well-documented experimental procedures. The following are detailed methodologies for the key experiments cited in this guide.

Lipid Extraction from Biological Samples (Modified Folch Method)

• Sample Homogenization : Homogenize the biological sample (e.g., plasma, tissue homogenate) in a suitable buffer.

• Internal Standard Spiking : Add a known amount of the internal standard, such as 17:0-20:3 PG-d5 from a stock solution (e.g., as part of a comprehensive mixture like UltimateSPLASH™ ONE), to the homogenate.[3]

• Solvent Extraction : Add a 2:1 (v/v) mixture of chloroform (B151607) and methanol (B129727) to the sample, vortex thoroughly, and incubate to ensure complete extraction of lipids.

• Phase Separation : Add water to the mixture to induce phase separation. The lower organic phase, containing the lipids, is carefully collected.

• Drying and Reconstitution : The collected organic phase is dried under a stream of nitrogen and the lipid extract is reconstituted in an appropriate solvent for LC-MS/MS analysis.

LC-MS/MS Analysis of Phosphatidylglycerols

• Chromatographic Separation :

  • Column : C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.7 µm).

  • Mobile Phase A : Water with 0.1% formic acid.

  • Mobile Phase B : Acetonitrile/Isopropanol (e.g., 50:50, v/v) with 0.1% formic acid.

  • Gradient : A linear gradient from a lower to a higher percentage of mobile phase B is used to elute the lipids.

• Mass Spectrometry Detection :

  • Ionization Mode : Electrospray Ionization (ESI) in negative ion mode is typically used for the analysis of acidic phospholipids (B1166683) like phosphatidylglycerols.

  • Analysis Mode : Multiple Reaction Monitoring (MRM) is employed for quantitative analysis. The MRM transitions involve selecting the precursor ion (the deprotonated molecule [M-H]⁻) and a specific product ion generated by collision-induced dissociation.

  • MRM Transitions for PG : The precursor ion for 17:0-20:3 PG-d5 would be selected, and a characteristic fragment ion would be monitored for quantification.[4]

Visualizing Key Processes

To further elucidate the concepts discussed, the following diagrams, generated using the DOT language, illustrate the experimental workflow and the relevant biological pathway.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]
• 4. LipidOz enables automated elucidation of lipid carbon–carbon double bond positions from ozone-induced dissociation mass spectrometry data - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safe Disposal of 17:0-20:3 PG-d5: A Procedural Guide

This document provides essential safety and logistical information for the proper disposal of 17:0-20:3 PG-d5, a deuterated phosphatidylglycerol. Adherence to these procedures is critical to ensure personnel safety and compliance with environmental regulations. Researchers, scientists, and drug development professionals should consult the specific Safety Data Sheet (SDS) provided by the manufacturer for complete guidance.

Immediate Safety Precautions

17:0-20:3 PG-d5 is classified as a hazardous substance. Based on available safety data, it is a flammable liquid and exhibits acute toxicity if ingested, inhaled, or in contact with skin.[1] It can also cause skin and eye irritation, and may have carcinogenic effects.[1] Always handle this compound within a certified chemical fume hood while wearing appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.

Quantitative Safety Data

The following table summarizes key quantitative safety data for 17:0-20:3 PG-d5. This information is crucial for risk assessment and safe handling.

Property	Value	Source
CAS Number	2936622-53-4	[1]
Molecular Formula	C43H73D5NaO10P	[1]
Molecular Weight	814.07 g/mol	[1]
Form	Solution	[1]
Storage Temperature	-20°C	[1][2]
Flash Point	9.7 °C (49.5 °F)	[1]

Step-by-Step Disposal Protocol

The disposal of 17:0-20:3 PG-d5 must be managed by trained personnel in accordance with institutional and governmental regulations for hazardous chemical waste.

• Waste Collection:

  • Collect all waste containing 17:0-20:3 PG-d5, including unused solutions, contaminated consumables (e.g., pipette tips, vials), and cleaning materials, in a designated and properly labeled hazardous waste container.

  • The container must be made of a material compatible with flammable organic solvents.

  • The label should clearly identify the contents, including the full chemical name ("17:0-20:3 PG-d5") and any solvents used. It should also display the appropriate hazard pictograms (e.g., flammable, toxic).

• Waste Storage:

  • Store the sealed waste container in a designated, well-ventilated, and cool hazardous waste accumulation area.

  • The storage area should be away from sources of ignition, such as open flames, sparks, and hot surfaces, due to the low flash point of the material.

  • Ensure secondary containment is in place to prevent spills.

• Waste Disposal:

  • Arrange for the disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) office or a licensed chemical waste disposal contractor.

  • Do not dispose of 17:0-20:3 PG-d5 down the drain or in regular trash.

  • Provide the waste manifest with all necessary information about the chemical composition of the waste.

Experimental Workflow for Disposal

The following diagram illustrates the decision-making and operational workflow for the proper disposal of 17:0-20:3 PG-d5.

Disposal Workflow for 17:0-20:3 PG-d5

References

• 1. 17:0-20:3 PG-d5, Avanti, 2936622-53-4, 858132L, Sigma-Aldrich [sigmaaldrich.com]
• 2. avantiresearch.com [avantiresearch.com]

Essential Safety and Logistics for Handling 17:0-20:3 PG-d5

For Research Use Only. Not for use in diagnostic procedures.

This document provides crucial safety and logistical information for researchers, scientists, and drug development professionals working with 17:0-20:3 PG-d5. The following procedural guidance is intended to ensure the safe handling, storage, and disposal of this compound, fostering a secure laboratory environment.

Hazard Identification and Personal Protective Equipment (PPE)

17:0-20:3 PG-d5 is classified as a hazardous substance. The primary routes of exposure are dermal, inhalation, and oral. The target organs for toxicity include the central nervous system and eyes. Adherence to the following PPE guidelines is mandatory to mitigate exposure risks.

Table 1: Personal Protective Equipment (PPE) for Handling 17:0-20:3 PG-d5

Protection Type	Recommended PPE	Purpose	Standards
Eye/Face Protection	Safety glasses with side shields or goggles. A face shield should be worn in addition when there is a splash hazard.[1][2]	Protects against splashes and chemical vapors.[1][2]	ANSI Z87.1 marked[1]
Skin Protection	Chemical-resistant gloves (e.g., nitrile), a fully buttoned lab coat, long pants, and closed-toe shoes.[1][2]	Prevents skin contact with the chemical.[1]	EN 374 (Gloves)
Respiratory Protection	Generally not required under normal use with adequate ventilation. If aerosols may be generated, a NIOSH-approved respirator is recommended.	Protects against inhalation of aerosols.	NIOSH approved
Hand Protection	Disposable nitrile gloves are the minimum requirement.[1] For operations with a higher risk of contact, double-gloving is recommended.[1]	Provides protection against incidental contact.[1]	EN 374

Safe Handling and Operational Protocol

All handling of 17:0-20:3 PG-d5 should be conducted in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.[3]

Step-by-Step Handling Procedure:

• Preparation: Before handling, ensure all required PPE is correctly worn. Prepare your workspace by ensuring it is clean and uncluttered.[3]

• Equilibration: Before opening, allow the sealed ampule to reach room temperature to prevent condensation.[4]

• Aliquoting: As this product is a solution, carefully withdraw the desired amount using a calibrated pipette. Avoid direct contact with the solution.

• Storage of Aliquots: Store aliquots in clean, amber glass vials with Teflon-lined caps (B75204) at -20°C. An inert gas atmosphere (e.g., argon or nitrogen) is recommended for long-term storage to prevent degradation.[4]

• Post-Handling: After handling, wash hands and any exposed skin thoroughly.[3] Clean the work area and any equipment used.

Storage and Disposal Plan

Proper storage and disposal are critical to maintaining the integrity of the compound and ensuring environmental and personnel safety.

Storage:

• Store 17:0-20:3 PG-d5 at -20°C in its original sealed ampule until use.

• The product is shipped on dry ice and should be transferred to a -20°C freezer immediately upon receipt.

• For long-term storage of aliquots, use amber glass vials with Teflon-lined caps under an inert atmosphere.[4]

Disposal Plan:

The disposal of 17:0-20:3 PG-d5 and its containers must be in accordance with local, state, and federal regulations.

Table 2: Disposal Guidelines for 17:0-20:3 PG-d5

Waste Type	Disposal Procedure
Unused Chemical	Collect in a designated, labeled, and sealed container for chemical waste. Do not mix with other waste streams unless compatibility is confirmed. Arrange for pickup by a licensed hazardous waste disposal service.
Contaminated Labware (e.g., pipette tips, tubes)	Place in a designated hazardous waste container.
Empty Containers	Rinse the empty ampule three times with a suitable solvent. Dispose of the rinsate as hazardous chemical waste. The rinsed container can then be disposed of as regular lab glass waste, unless local regulations require otherwise.

Experimental Workflow and Safety Diagram

The following diagram illustrates the logical flow of operations for the safe handling and disposal of 17:0-20:3 PG-d5.

Caption: Safe Handling and Disposal Workflow for 17:0-20:3 PG-d5.

References

• 1. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]
• 2. Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide | Lab Manager [labmanager.com]
• 3. artsci.usu.edu [artsci.usu.edu]
• 4. benchchem.com [benchchem.com]